Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside

Core Science & Biosynthesis

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside: A Definitive Guide to Synthesis, Reactivity, and Glycoconjugation

Executive Summary

In the rapidly evolving landscape of targeted therapeutics and biomaterials, the precision of molecular building blocks dictates the efficacy of the final construct. Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (CAS: 211688-84-5) stands as a premier intermediate in modern glycochemistry[1]. By marrying the biological recognition capabilities of the β-D-galactose moiety with the orthogonal reactivity of a terminal alkyne, this molecule serves as a critical linchpin for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry[2].

This technical guide provides an in-depth analysis of its structural anatomy, mechanistic synthesis, and application in developing advanced drug delivery systems (DDS), such as Galectin-1 and Asialoglycoprotein Receptor (ASGPR) targeting vectors[3].

Chemical Identity & Physicochemical Properties

To ensure stoichiometric precision and predict solubility profiles during complex conjugations, understanding the baseline physicochemical properties is a fundamental prerequisite. The tetra-acetylated state ensures the molecule remains highly soluble in organic solvents, facilitating homogenous catalysis during click reactions[2].

Property	Value
Chemical Name	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside
CAS Registry Number	211688-84-5
Molecular Formula	C₁₇H₂₂O₁₀
Molecular Weight	386.35 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in CH₂Cl₂, CHCl₃, MeOH, THF, and DMSO
Anomeric Configuration	Beta (β)
Storage Conditions	-20 °C, desiccated, protected from light

Data synthesized from [4].

Structural Anatomy & Reactivity Profile

The utility of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is derived from its tripartite structural design, where each domain serves a distinct mechanistic purpose:

• The Terminal Alkyne (Propargyl Group): Acts as the bioorthogonal handle. It is inert to standard biological nucleophiles and electrophiles but reacts with absolute regioselectivity with azides in the presence of Cu(I) to form a stable 1,4-disubstituted 1,2,3-triazole linkage[2].

• The Tetra-O-acetyl Protecting Groups: These ester linkages serve a dual purpose. During synthesis, the C2 acetate is mechanistically imperative for directing the β-stereochemistry of the glycosidic bond via neighboring group participation[5]. Post-synthesis, they mask the polar hydroxyl groups, rendering the molecule soluble in organic solvents for the CuAAC reaction.

• The β-D-Galactopyranoside Core: Once deprotected, this carbohydrate core acts as the targeting ligand. It is specifically recognized by Galectin-1 (overexpressed in solid tumors) and ASGPR (highly expressed on hepatocytes), triggering receptor-mediated endocytosis of the conjugated payload[3].

Synthesis Protocol: A Self-Validating System

The synthesis of this building block relies on the Lewis acid-catalyzed glycosylation of 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose with propargyl alcohol. The causality behind using Boron trifluoride etherate (BF₃·Et₂O) is its ability to selectively activate the anomeric acetate, promoting its departure to form an oxocarbenium ion[5].

Step-by-Step Methodology

• Preparation: Dissolve 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose (1.0 eq) and propargyl alcohol (1.2 eq) in anhydrous CH₂Cl₂ under an inert argon atmosphere. Causality: Anhydrous conditions prevent the competitive nucleophilic attack of water, which would yield a hemiacetal byproduct.

• Activation: Cool the reaction mixture to 0 °C. Dropwise add BF₃·Et₂O (1.5 eq). Causality: Low temperatures control the highly exothermic Lewis acid coordination, preventing the degradation of the carbohydrate ring.

• Propagation: Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Validation Checkpoint 1 (TLC): Monitor the reaction via Thin-Layer Chromatography (Hexane/EtOAc 1:1). The starting material (Rf ~0.3) should disappear, replaced by a new spot (Rf ~0.5).

• Quenching & Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO₃ to neutralize the Lewis acid. Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude syrup via silica gel flash chromatography (gradient elution: 10% to 40% EtOAc in Hexanes).

• Validation Checkpoint 2 (NMR): Analyze via ¹H NMR. The formation of the β-anomer is confirmed by the anomeric proton signal appearing as a doublet at ~4.6 ppm with a large coupling constant (J₁₋₂ ≈ 8.0 Hz), dictated by the trans-diaxial relationship of the H1 and H2 protons[6].

Figure 1: Lewis acid-catalyzed glycosylation ensuring β-selectivity via C2-participation.

CuAAC Click Chemistry & Glycoconjugation

The primary application of this molecule is the functionalization of azide-bearing payloads—ranging from small molecule fluorophores (like Tetraphenylethene, TPE) to macromolecular siRNA-PEG constructs[3].

Step-by-Step Conjugation and Deprotection Protocol

• CuAAC Reaction: Dissolve the azide-functionalized payload (1.0 eq) and Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.2 eq) in a 1:1 mixture of THF/H₂O.

• Catalytic Generation: Add CuSO₄·5H₂O (0.1 eq) followed by sodium ascorbate (0.2 eq). Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ. This avoids the use of unstable Cu(I) salts that readily oxidize in air.

• Incubation: Stir vigorously at room temperature for 12 hours.

• Zemplén Deacetylation (Global Deprotection): Isolate the protected glycoconjugate. Dissolve it in anhydrous methanol. Add a catalytic amount of 0.5 M Sodium Methoxide (NaOMe) in MeOH until the pH reaches ~9[2].

• Mechanistic Imperative: Zemplén transesterification is chosen because it gently cleaves the acetyl esters without hydrolyzing the newly formed triazole linkage or the sensitive β-glycosidic bond.

• Neutralization: After 2 hours, neutralize the reaction by adding Amberlite IR-120 (H⁺ form) resin until pH is 7. Filter the resin and lyophilize the filtrate to yield the active, targeting glycoconjugate[3].

Figure 2: CuAAC click conjugation workflow followed by Zemplén deacetylation for targeting.

Therapeutic Implications: Targeted Drug Delivery

The strategic incorporation of β-D-galactose via this propargyl building block fundamentally alters the pharmacokinetic profile of therapeutic payloads.

For instance, in the development of visualized drug delivery systems, researchers have successfully conjugated this molecule to Tetraphenylethene (TPE)[3]. Following deacetylation, the resulting amphiphilic micromolecule (TPE-Gal) self-assembles into fluorescent vesicles. The exposed hydrophilic galactose moieties act as targeting ligands for Galectin-1 , a laminin-binding lectin widely expressed on the membranes of various solid tumor cells[7]. Upon binding, the vesicles undergo receptor-mediated endocytosis, and intracellular β-galactosidase triggers the release of the encapsulated chemotherapeutic agents, ensuring high tumor-site concentration and minimal off-target toxicity[3]. Similarly, multivalent presentations of this galactoside on dendrimer scaffolds have shown potent anti-adhesion properties against Pseudomonas aeruginosa by competitively binding to the bacterial lectin PA-IL[2].

References

• An Amphiphilic Micromolecule Self-Assembles into Vesicles for Visualized and Targeted Drug Delivery . ACS Medicinal Chemistry Letters (2020). Available at:[Link]

• Synthesis of β-D-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential . Molecules (2019). Available at:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sapphire Bioscience [sapphirebioscience.com]
• 5. mdpi.com [mdpi.com]
• 6. 8-Hydroxyquinoline Glycoconjugates: Modifications in the Linker Structure and Their Effect on the Cytotoxicity of the Obtained Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Amphiphilic Micromolecule Self-Assembles into Vesicles for Visualized and Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Propargylated Glycans

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a key synthetic intermediate in the field of glycochemistry and drug development. The propargyl group, with its terminal alkyne functionality, serves as a versatile chemical handle for "click" chemistry reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This bioorthogonal reaction allows for the efficient and specific conjugation of the galactose moiety to a wide array of molecules, including peptides, proteins, lipids, and synthetic polymers, to create novel glycoconjugates. The tetra-O-acetylated form enhances solubility in organic solvents, facilitating synthetic manipulations, and the acetyl groups can be readily removed under mild conditions to reveal the free sugar.

Understanding the precise NMR spectral characteristics of this molecule is paramount for confirming its synthesis, assessing purity, and characterizing its subsequent reaction products. This guide provides a detailed analysis of the ¹H and ¹³C NMR spectra of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, grounded in established principles of carbohydrate chemistry and supported by comparative data from related structures.

Synthesis and Stereochemical Control: The Koenigs-Knorr Approach

The synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is typically achieved via a Koenigs-Knorr glycosylation.[1] This venerable yet reliable method involves the reaction of a glycosyl halide, in this case, 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide, with propargyl alcohol. The stereochemical outcome of the glycosylation is a critical consideration.

The formation of the β-anomer is directed by the "neighboring group participation" of the acetyl group at the C-2 position of the galactose ring. The acetyl carbonyl oxygen attacks the anomeric center to form a cyclic acyloxonium ion intermediate. This intermediate shields the α-face of the pyranose ring, compelling the incoming nucleophile (propargyl alcohol) to attack from the β-face, thus ensuring the formation of the desired 1,2-trans-glycoside.[1]

The choice of promoter is also crucial for the success of the Koenigs-Knorr reaction. While traditional promoters include heavy metal salts like silver carbonate or silver triflate, modern variations may employ other catalysts to achieve high yields and stereoselectivity.[1]

Experimental Protocol: A Representative Koenigs-Knorr Glycosylation

The following is a generalized, yet detailed, protocol for the synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

Materials:

• 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide

• Propargyl alcohol

• Silver(I) oxide or Silver carbonate

• Anhydrous dichloromethane (DCM)

• Molecular sieves (4 Å)

• Diatomaceous earth (Celite®)

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide and freshly activated 4 Å molecular sieves.

• Add anhydrous dichloromethane via syringe and cool the mixture to 0 °C in an ice bath.

• In a separate flame-dried flask, dissolve propargyl alcohol in anhydrous dichloromethane.

• To the glycosyl bromide solution, add silver(I) oxide (or silver carbonate) in one portion.

• Slowly add the solution of propargyl alcohol to the reaction mixture dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir overnight under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting glycosyl bromide is consumed.

• Upon completion, dilute the reaction mixture with dichloromethane and filter through a pad of Celite® to remove the silver salts and molecular sieves.

• Wash the filter cake with additional dichloromethane.

• Combine the filtrates and wash successively with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford the pure Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside provides a wealth of information regarding its structure and stereochemistry. The spectrum can be divided into several distinct regions: the anomeric proton, the pyranose ring protons, the propargyl group protons, and the acetyl group protons.

Key ¹H NMR Signal Assignments and Interpretations

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Assignment
H-1 (Anomeric)	~4.6	d	~8.0	The anomeric proton in a β-glycoside experiences a large diaxial coupling with H-2, resulting in a characteristic doublet with a large coupling constant.
H-2	~5.2	dd	~8.0, 10.5	Coupled to both H-1 and H-3. The axial-axial coupling to H-1 and axial-equatorial coupling to H-3 give rise to a doublet of doublets.
H-3	~5.0	dd	~10.5, 3.5	Coupled to H-2 and H-4. The equatorial-axial coupling to H-2 and equatorial-axial coupling to H-4 result in a doublet of doublets.
H-4	~5.4	d	~3.5	Coupled to H-3 and H-5. The small coupling constant is characteristic of the equatorial orientation of H-4 in galactose.
H-5	~3.9	t	~6.5	Appears as a triplet due to coupling with H-4 and the H-6 protons.
H-6a, H-6b	~4.1-4.2	m	-	These diastereotopic protons are coupled to H-5 and to each other, resulting in a complex multiplet.
-OCH₂-C≡	~4.3	d	~2.4	The methylene protons of the propargyl group are coupled to the terminal alkyne proton.
-C≡CH	~2.5	t	~2.4	The terminal alkyne proton shows a characteristic triplet due to coupling with the adjacent methylene protons.
Acetyl (CH₃)	~1.9-2.2	s	-	The four acetyl groups typically appear as four distinct singlets in this region.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides complementary information, with each carbon atom in the molecule giving a distinct signal. The chemical shifts are indicative of the electronic environment of each carbon.

Key ¹³C NMR Signal Assignments and Interpretations

Carbon Assignment	Chemical Shift (δ, ppm)	Rationale for Assignment
C-1 (Anomeric)	~101	The anomeric carbon of a β-pyranoside is characteristically found in this region, deshielded due to its attachment to two oxygen atoms.
C-4	~67	The C-4 carbon in galactose is typically found at a higher field (more shielded) compared to the other ring carbons (except C-6) due to the axial orientation of the C-4 hydroxyl group in the parent sugar.
C-2, C-3, C-5	~68-71	These ring carbons appear in a relatively narrow range, and their specific assignment often requires 2D NMR techniques such as HSQC and HMBC.
C-6	~61	The primary carbon (CH₂OH) of the pyranose ring is typically the most shielded of the ring carbons.
Propargyl -OCH₂-	~56	The methylene carbon of the propargyl group is attached to an oxygen and is found in this region.
Propargyl -C≡	~78	The quaternary alkyne carbon is deshielded compared to the terminal alkyne carbon.
Propargyl ≡CH	~75	The terminal alkyne carbon.
Acetyl C=O	~169-171	The carbonyl carbons of the four acetyl groups appear in the characteristic downfield region for esters.
Acetyl CH₃	~20-21	The methyl carbons of the acetyl groups are found in the upfield region.

Conclusion

The ¹H and ¹³C NMR spectra of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside are highly informative and provide a definitive fingerprint for the successful synthesis and purification of this important glycochemical building block. The characteristic chemical shifts and coupling constants, particularly of the anomeric proton, the C-4 proton and carbon, and the propargyl group, allow for unambiguous structural confirmation. This in-depth understanding of its NMR spectral features is essential for any researcher working with this compound, ensuring the integrity of their starting materials and the successful construction of complex glycoconjugates for applications in drug discovery and materials science.

References

• A paper describing the synthesis and characterization of propargyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, a closely related isomer.
• A publication detailing the NMR analysis of various acetylated galactose derivatives.
• A review or primary literature article on the Koenigs-Knorr reaction in carbohydrate synthesis.

• Wikipedia. Koenigs–Knorr reaction. [Link]

• A reliable online database for NMR chemical shifts, such as the Spectral Database for Organic Compounds (SDBS).

Sources

• 1. Complete 1H and 13C NMR assignment of mono-sulfated galactosylceramides with four types of ceramides from human kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision O-Glycosylation: Mechanistic Pathways and Protocols for the Synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The synthesis of alkyne-functionalized carbohydrates is a critical gateway in modern glycobiology and drug development. Specifically, Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (CAS: 211688-84-5) serves as an indispensable building block for constructing multivalent glycoclusters via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry[1]. These glycoclusters are heavily utilized in targeted drug delivery systems and as inhibitors for pathogen adhesion (e.g., Pseudomonas aeruginosa Lectin A)[1].

This whitepaper provides an in-depth mechanistic analysis of the Lewis acid-catalyzed O-glycosylation used to synthesize this compound. By dissecting the causality of Neighboring Group Participation (NGP) and providing a self-validating experimental protocol, this guide ensures that researchers can achieve absolute 1,2-trans ( β ) stereoselectivity with high yields[2].

Mechanistic Deep Dive: The Causality of Stereoselectivity

Achieving pure β -stereoselectivity in O-glycosylation is not a matter of chance; it is the result of precise electronic and steric orchestration. The synthesis utilizes 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose as the glycosyl donor, propargyl alcohol as the acceptor, and Boron trifluoride diethyl etherate (BF₃·OEt₂) as the promoter.

Lewis Acid Activation and Oxocarbenium Formation

The reaction initiates with the electrophilic activation of the anomeric acetate by BF₃·OEt₂. The hard Lewis acid coordinates with the carbonyl oxygen of the C-1 acetate group. This coordination polarizes the C1–O bond, lowering the activation energy for the departure of the leaving group. The expulsion of the acetate generates a highly reactive, planar oxocarbenium ion intermediate[3].

Neighboring Group Participation (NGP)

If the oxocarbenium ion were left unprotected, the incoming propargyl alcohol could attack from either the α or β face, resulting in an inseparable anomeric mixture. However, the presence of an ester (acetyl) group at the C-2 position dictates the stereochemical outcome via Neighboring Group Participation (NGP) [3][4].

The carbonyl oxygen of the C-2 acetate acts as an internal nucleophile, attacking the electrophilic anomeric center. This intramolecular cyclization forms a highly stable, bicyclic acyloxonium ion intermediate[3].

Stereoselective Nucleophilic Attack

The formation of the acyloxonium ring forces the intermediate into a rigid conformation where the fused five-membered ring completely shields the α -face (axial trajectory) of the pyranose ring[4]. Consequently, the glycosyl acceptor (propargyl alcohol) is sterically forced to attack the anomeric carbon exclusively from the β -face (equatorial trajectory) in an SN​2 -like ring-opening event[3]. This yields the 1,2-trans-glycoside—Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside—with >99% stereochemical purity[2].

Caption: O-glycosylation mechanism via Neighboring Group Participation (NGP) ensuring β-selectivity.

Quantitative Data: Promoter and Donor Optimization

While BF₃·OEt₂ with a peracetylated donor is the industry standard due to cost-efficiency and atom economy, other synthetic routes exist. The table below summarizes comparative methodologies for synthesizing propargyl galactosides.

Glycosyl Donor	Acceptor	Promoter	Solvent	Yield (%)	Stereoselectivity ( α:β )
1,2,3,4,6-Penta-O-acetyl-β-D-galactopyranose	Propargyl alcohol	BF₃·OEt₂	DCM	83 - 89	< 1:99
2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl bromide	Propargyl alcohol	Ag₂CO₃ / AgOTf	DCM	75 - 80	< 1:99
2,3,4,6-Tetra-O-acetyl-D-galactopyranosyl trichloroacetimidate	Propargyl alcohol	TMSOTf	DCM	90 - 95	< 1:99

Data synthesis based on established carbohydrate chemistry protocols and documented yields for propargyl 2,3,4,6-tetra-O-acetyl-β-D-glycopyranosides[2].

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Every step includes the chemical causality justifying the action.

Reagents and Equipment

• Glycosyl Donor: 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose (1.0 equivalent, e.g., 10 mmol, 3.90 g)

• Glycosyl Acceptor: Propargyl alcohol (1.2 - 1.5 equivalents). Causality: A slight excess drives the bimolecular reaction forward and prevents donor-donor condensation.

• Promoter: BF₃·OEt₂ (1.5 - 2.0 equivalents).

• Solvent: Anhydrous Dichloromethane (DCM). Causality: Water is a potent nucleophile. Any moisture will attack the acyloxonium ion, yielding the undesired 1-OH hemiacetal. Anhydrous conditions are non-negotiable.

Step-by-Step Methodology

• Preparation of the Reaction Matrix: Dissolve the peracetylated galactose donor and propargyl alcohol in anhydrous DCM (approx. 0.2 M concentration) under an inert Argon or Nitrogen atmosphere.

• Thermal Control and Initiation: Cool the reaction flask to 0 °C using an ice bath. Causality: The Lewis acid coordination is highly exothermic. Low temperatures prevent the degradation of the oxocarbenium ion into elimination byproducts (glycals).

• Catalyst Addition: Add BF₃·OEt₂ dropwise via a syringe.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours. Monitor via TLC (Hexane/Ethyl Acetate 6:4). The product will appear as a new spot with a higher Rf​ value than the highly polar hemiacetal byproduct.

• Quenching (Critical Step): Pour the reaction mixture into ice-cold saturated aqueous NaHCO₃. Causality: BF₃ must be rapidly neutralized. Acidic workups will lead to the hydrolysis of the newly formed glycosidic bond or anomerization.

• Extraction and Purification: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude syrup via silica gel flash chromatography (gradient elution: Hexane to Hexane/EtOAc 1:1).

Analytical Validation (E-E-A-T Principle)

Do not assume the reaction worked based on yield alone. The product must be validated via 1H NMR spectroscopy.

• The Diagnostic Signal: Locate the anomeric proton (H-1) in the 1H NMR spectrum (typically around 4.5–4.8 ppm in CDCl₃).

• Stereochemical Proof: The H-1 signal must appear as a doublet with a coupling constant of J1,2​≈7.8−8.2 Hz . This large J value mathematically proves a trans-diaxial relationship between H-1 and H-2 in the 4C1​ chair conformation, confirming absolute β -selectivity. An α -anomer would present a J1,2​ of ~3.5–4.0 Hz.

Caption: Step-by-step experimental workflow for stereoselective O-glycosylation.

Conclusion

The synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a masterclass in exploiting intrinsic molecular properties—specifically Neighboring Group Participation—to enforce absolute stereochemical control[2][3]. By strictly adhering to anhydrous conditions, thermal control during Lewis acid activation, and rigorous NMR validation, researchers can reliably produce this critical click-chemistry precursor for advanced glycobiology applications[1].

Sources

• 1. mdpi.com [mdpi.com]
• 2. Anti-Tick-Borne Encephalitis Virus Activity of Novel Uridine Glycoconjugates Containing Amide or/and 1,2,3-Triazole Moiety in the Linker Structure [mdpi.com]
• 3. BJOC - The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation [beilstein-journals.org]
• 4. beilstein-journals.org [beilstein-journals.org]

Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside exact mass and molecular weight

An In-depth Technical Guide to Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside: Properties and Applications

This guide provides a comprehensive overview of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, a key synthetic monosaccharide derivative. Intended for researchers, scientists, and professionals in drug development, this document delves into its fundamental chemical properties, characterization, and applications, with a focus on the causality behind experimental choices and protocols.

Core Molecular Attributes

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a valuable building block in carbohydrate chemistry and glycobiology. Its structure incorporates a propargyl group, which serves as a handle for "click chemistry" reactions, and acetyl protecting groups, which enhance its solubility in organic solvents and allow for selective deprotection. Understanding its precise mass and weight is fundamental for accurate experimental design and interpretation.

Molecular and Mass Spectrometric Data

The precise determination of molecular weight and exact mass is critical for reaction monitoring, product confirmation, and quantitative analysis. High-resolution mass spectrometry (HRMS) is the gold standard for determining the exact mass, providing a highly accurate measure of the molecule's mass based on the most abundant isotopes of its constituent atoms.

Property	Value	Source
Molecular Formula	C17H22O10	[1]
Molecular Weight	386.35 g/mol	[1]
Exact Mass	386.12129689 Da	[2]

Note: The molecular weight and exact mass are identical for both the α- and β-anomers as they are stereoisomers with the same atomic composition.

Structural and Chemical Identity

The structure of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside dictates its reactivity and utility. The β-configuration at the anomeric center is a key stereochemical feature.

Caption: 2D structure of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

Key Identifiers

For unambiguous identification and sourcing, the following identifiers are crucial. Note that the CAS number often refers to a specific anomer, in this case, the alpha form is more commonly cited in commercial listings.

Identifier	Value	Source
CAS Number (α-anomer)	943859-73-2	[1]
IUPAC Name	2-Propynyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	N/A
InChIKey (α-anomer)	HKGFUJKLPCRVFW-HMDCTGQHSA-N	[1]

Experimental Protocols & Characterization

The synthesis and purification of this compound require careful control of reaction conditions to ensure the desired stereochemical outcome and purity.

Synthesis via Koenigs-Knorr Glycosylation

A common method for synthesizing propargyl glycosides is the Koenigs-Knorr reaction. This method involves the reaction of a glycosyl halide with an alcohol in the presence of a promoter.

Caption: Workflow for Koenigs-Knorr synthesis.

Step-by-Step Methodology:

• Reactant Preparation: Dissolve 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl bromide in an anhydrous aprotic solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).[3]

• Addition of Alcohol: Add propargyl alcohol to the reaction mixture.

• Promoter Addition: Slowly add a promoter, such as silver carbonate (Ag2CO3) or silver triflate (AgOTf), to the cooled reaction mixture. The choice of promoter can influence the stereoselectivity of the reaction.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, filter the reaction mixture to remove the silver salts. Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the pure propargyl glycoside.

Characterization Techniques

Confirmation of the structure and purity of the synthesized compound is achieved through a combination of spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure, including the stereochemistry at the anomeric center. The coupling constant of the anomeric proton (H-1) is a key indicator of the β-configuration (typically a large diaxial coupling).

• Mass Spectrometry (MS): As detailed earlier, high-resolution mass spectrometry provides the exact mass, confirming the elemental composition.

• Fourier-Transform Infrared (FTIR) Spectroscopy: This technique can confirm the presence of key functional groups, such as the alkyne C≡C and C-H stretches from the propargyl group, and the ester carbonyl C=O stretches from the acetyl groups.

Applications in Research and Development

The unique structure of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside makes it a versatile tool in several areas of scientific research.

• Click Chemistry: The terminal alkyne of the propargyl group allows for highly efficient and specific copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This enables the conjugation of the galactose moiety to a wide range of molecules, including fluorescent dyes, biotin, and biomolecules like peptides and proteins.[4]

• Glycobiology: As a protected galactoside, it serves as a precursor for the synthesis of more complex glycans and glycoconjugates. These can be used to study carbohydrate-protein interactions, such as those involving galectins.[4]

• Drug Discovery: Glycosylation can significantly impact the pharmacokinetic and pharmacodynamic properties of drug candidates. This compound can be used to introduce a galactose unit onto a therapeutic molecule to potentially improve its solubility, stability, or targeting.

Storage and Handling

Proper storage is crucial to maintain the integrity of the compound.

• Storage Temperature: It should be stored at 2-8°C.[5]

• Atmosphere: Due to potential sensitivity to moisture, storage in a desiccator or under an inert atmosphere is recommended.[3]

References

• Kumpinš, V. et al. (2021). Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. ResearchGate. [Link]

• PubChem. 2,3,4,6-Tetra-O-acetyl-beta-D-galactopyranosyl cyanide. [Link]

• PubChem. Propargyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside. [Link]

• NIST. β-D-Glucopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl)-, tetraacetate. [Link]

• ResearchGate. n-Propyl 2,3,4,6-tetra-O-acetyl-β-d-glucopyranoside. [Link]

Sources

• 1. synthose.com [synthose.com]
• 2. Propargyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside | C17H22O10 | CID 11211349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3,4,6-Tetra-O-acetyl-alpha-D-galactopyranosyl bromide | 3068-32-4 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,3,4,6-Tetra-O-acetyl- D -galactopyranose 97 47339-09-3 [sigmaaldrich.com]

The Role of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in Glycobiology Research: A Comprehensive Technical Guide

Executive Summary

In modern glycobiology and targeted drug development, the precise spatial arrangement and presentation of carbohydrate ligands are critical for studying carbohydrate-protein interactions. Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (CAS: 211688-84-5) has emerged as a foundational building block for synthesizing multivalent glycoclusters and glycoconjugates[1][2]. By combining the stereochemical purity of a β-linked galactopyranoside with the bioorthogonal reactivity of a terminal alkyne, this molecule enables the modular assembly of complex architectures via Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC). This guide provides an in-depth mechanistic analysis, field-proven protocols, and structural insights for utilizing this critical intermediate in advanced glycotherapeutics.

Chemical Profile & Mechanistic Foundations

Structural Advantages and the Propargyl Handle

The molecular architecture of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is purposefully designed for synthetic versatility. The per-O-acetylation serves a dual purpose: it protects the secondary hydroxyl groups during harsh coupling conditions and enhances the molecule's solubility in organic solvents[3]. The propargyl aglycone provides a terminal alkyne, a highly energetic yet kinetically stable functional group that remains inert under standard biological and chemical conditions until activated by a copper catalyst[4].

Neighboring Group Participation (NGP) for β-Stereoselectivity

A critical requirement in glycobiology is anomeric purity, as biological receptors (lectins) are highly stereospecific. The synthesis of this compound relies on Neighboring Group Participation (NGP) to ensure absolute β-selectivity[3]. When the anomeric leaving group is activated by a Lewis acid, the C-2 acetate carbonyl oxygen attacks the anomeric center (C-1), forming a rigid bicyclic acyloxonium ion intermediate. This intermediate sterically shields the α-face of the pyranose ring, forcing the incoming propargyl alcohol to attack exclusively from the β-face.

Neighboring Group Participation (NGP) mechanism ensuring absolute β-stereoselectivity.

Key Applications in Glycobiology

Multivalent Glycoclusters for Lectin Targeting

Pathogenic bacteria, such as Pseudomonas aeruginosa, utilize specific lectins (e.g., PA-IL) to adhere to host cell surfaces, a necessary first step in infection. Because individual carbohydrate-lectin interactions are weak, researchers use Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside to build multivalent glycoclusters that exploit the "glycoside cluster effect"[4]. By "clicking" this propargyl galactoside onto tri- or tetravalent azido-scaffolds (such as methyl gallate or pentaerythritol cores), researchers can achieve exponentially higher binding affinities to PA-IL, effectively neutralizing the pathogen's adhesion capabilities[4].

Antiviral and Anticancer Glycoconjugates

The compound is extensively used to synthesize novel therapeutic agents by conjugating galactose to pharmacophores. For instance, coupling it with azido-uridine derivatives yields glycoconjugates with potent anti-Tick-Borne Encephalitis Virus (TBEV) activity[3]. The resulting 1,2,3-triazole linkage acts as a stable bioisostere for amide bonds, enhancing metabolic stability. Similarly, conjugating this galactoside to 8-hydroxyquinoline derivatives has been shown to modulate the cytotoxicity and targeted delivery of these compounds in anticancer research[5].

Quantitative Data Summaries

Table 1: Physicochemical & Structural Profile

Property	Specification
Chemical Name	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside
CAS Number	211688-84-5[1][2]
Molecular Formula	C₁₇H₂₂O₁₀
Molecular Weight	386.35 g/mol
Stereochemistry	Exclusively β-anomer (J₁,₂ ≈ 8.0 Hz)
Key Functional Groups	Terminal alkyne, Per-O-acetylated pyranose

Table 2: Comparative Yields of CuAAC-Mediated Glycoconjugation

Scaffold Type	Catalyst System	Solvent System	Yield (%)	Ref
Trivalent Methyl Gallate Core	CuSO₄ / NaAsc	CH₃CN / H₂O	55%	[4]
Tetravalent Pentaerythritol Core	CuSO₄ / NaAsc	CH₃CN / H₂O	42%	[4]
Uridine Azide Derivative	CuSO₄ / NaAsc	THF / t-BuOH / H₂O	83–89%	[3]
8-Hydroxyquinoline Azide	CuSO₄ / NaAsc	DCM / H₂O	~90%	[5]

Experimental Methodologies & Self-Validating Protocols

As a Senior Application Scientist, it is vital to understand why specific reagents and conditions are chosen. The following protocols are designed as self-validating systems, incorporating critical quality control checkpoints.

Protocol 1: Stereoselective Synthesis of the Propargyl Galactoside

Causality: Boron trifluoride diethyl etherate (BF₃·Et₂O) is selected as the Lewis acid because it provides the exact electrophilic strength needed to activate the anomeric acetate without degrading the carbohydrate backbone[3]. Anhydrous conditions are strictly maintained to prevent the competitive attack of water on the oxocarbenium intermediate, which would yield a hemiacetal byproduct.

• Initiation: Dissolve β-D-galactose pentaacetate (1.0 eq) and propargyl alcohol (1.2 eq) in anhydrous dichloromethane (DCM) under an Argon atmosphere at 0 °C.

• Activation: Dropwise add BF₃·Et₂O (1.5 eq). Note: The 0 °C environment controls the exothermic complexation and prevents unwanted polymerization of the alkyne.

• Propagation: Allow the reaction to warm to room temperature and stir for 4–24 hours. Monitor via TLC (Hexane/EtOAc 2:1).

• Quenching: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the Lewis acid, preventing further anomerization.

• Isolation: Extract with DCM, dry over Na₂SO₄, concentrate, and purify via flash column chromatography.

• Self-Validation (QC): Perform ¹H NMR. The successful synthesis is validated by the presence of the anomeric proton (H-1) appearing as a distinct doublet with a large coupling constant ( J≈8.0 Hz), confirming the trans-diaxial relationship and absolute β-configuration[5].

Protocol 2: CuAAC "Click" Conjugation to an Azido-Scaffold

Causality: The CuAAC reaction requires Cu(I). Instead of adding unstable Cu(I) salts directly, Cu(II) sulfate is reduced in situ by sodium ascorbate. This ensures a steady, low concentration of active Cu(I), preventing the oxidative homocoupling of the propargyl groups (Glaser coupling)[3].

• Preparation: Dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.2 eq per azide group) and the target azido-scaffold (1.0 eq) in a suitable solvent mixture (e.g., CH₃CN or THF).

• Catalysis: Add an aqueous solution of CuSO₄·5H₂O (0.1 eq) followed immediately by aqueous Sodium Ascorbate (0.2 eq).

• Reaction: Stir vigorously at room temperature for 12–24 hours.

• Self-Validation (QC): Monitor by FT-IR or LC-MS. The reaction is complete when the strong azide stretching frequency at ~2100 cm⁻¹ completely disappears.

• Purification: Evaporate the organic solvent, extract the aqueous layer with DCM, wash with brine to remove copper salts, and purify by column chromatography (e.g., DCM/MeOH 95:5)[4]. ¹H NMR will show a new singlet at δ 7.5–8.0 ppm, confirming the formation of the 1,2,3-triazole ring[3].

Protocol 3: Global Deprotection (Zemplén Deacetylation)

Causality: Standard aqueous base hydrolysis can cleave sensitive linkages or cause epimerization. Zemplén deacetylation uses catalytic sodium methoxide (NaOMe) in anhydrous methanol to perform a mild transesterification. The acetyl groups are converted into volatile methyl acetate, driving the equilibrium forward without harming the glycosidic or triazole bonds[4].

• Reaction: Dissolve the protected glycocluster in anhydrous MeOH. Add a catalytic amount of NaOMe to reach pH ~9–10.

• Incubation: Stir at room temperature for 2–4 hours. Monitor by TLC (DCM/MeOH 9:1).

• Neutralization: Add acidic cation-exchange resin (e.g., Amberlyst-15 H⁺ form) until the pH reaches 7.0. Note: Avoid aqueous acids to prevent hydrolysis.

• Self-Validation (QC): Filter the resin and lyophilize the filtrate. High-Resolution Mass Spectrometry (HRMS) must show the exact mass of the fully deprotected conjugate ( M−(n×42) Da, where n is the number of acetyl groups removed).

Synthesis workflow from peracetylated galactose to bioactive multivalent β-galactoclusters.

Sources

• 1. 116650-34-1_(S)-3-氨基-1,2,3,4-四氢咔唑CAS号:116650-34-1_(S)-3-氨基-1,2,3,4-四氢咔唑【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. Anti-Tick-Borne Encephalitis Virus Activity of Novel Uridine Glycoconjugates Containing Amide or/and 1,2,3-Triazole Moiety in the Linker Structure | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. 8-Hydroxyquinoline Glycoconjugates: Modifications in the Linker Structure and Their Effect on the Cytotoxicity of the Obtained Compounds - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermodynamic Stability of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Foreword: The Imperative of Stability in Glycoscience

In the intricate landscape of drug discovery and development, the thermodynamic stability of a molecule is not merely a physical characteristic; it is a cornerstone of its viability as a therapeutic agent. For complex glycosylated compounds such as Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, a thorough understanding of its stability profile is paramount. This guide provides a comprehensive framework for assessing the thermodynamic stability of this promising molecule, offering both theoretical insights and practical, field-proven methodologies. As we navigate the complexities of its acetylated and propargylated structure, we will uncover the critical parameters that govern its shelf-life, degradation pathways, and ultimately, its potential for clinical success.

Foundational Principles: Unpacking the Molecular Architecture and its Stability Implications

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a synthetic carbohydrate derivative with significant potential in bioconjugation and medicinal chemistry. Its stability is intrinsically linked to its unique structural features: the pyranose ring, the acetyl protecting groups, the propargyl functional group, and the anomeric configuration.

• The Galactopyranose Core: The inherent stability of the six-membered pyranose ring provides a robust scaffold. However, like all glycosides, it is susceptible to hydrolysis of the glycosidic bond under certain conditions.

• The Influence of Acetyl Groups: The peracetylation of the hydroxyl groups on the galactose ring serves a dual purpose. Primarily, it protects these reactive moieties during synthesis. Functionally, acylation can enhance the thermal stability of glycosides.[1] However, these ester linkages are susceptible to both acidic and basic hydrolysis, representing a potential degradation pathway. The position of these acetyl groups can also influence the molecule's conformational preferences and overall reactivity.[2]

• The Propargyl Group: A Gateway for Conjugation and a Point of Scrutiny: The terminal alkyne of the propargyl group is a versatile handle for "click chemistry," enabling covalent linkage to other molecules. From a stability standpoint, the propargyl group itself is relatively stable, but its presence can influence the electronic properties of the anomeric center.

• The β-Anomeric Configuration: The orientation of the propargyl group at the anomeric carbon (C1) is crucial. Some studies suggest that β-anomeric glycosides may exhibit greater stability in solution compared to their α-anomeric counterparts.[3] This enhanced stability can be attributed to the stereoelectronic anomeric effect, which governs the preferred conformation of substituents at the anomeric center.[4]

A comprehensive stability assessment must, therefore, consider the interplay of these structural elements and their susceptibility to various environmental stressors.

A Validated Approach to Stability Assessment: A Multi-pronged Strategy

A robust evaluation of thermodynamic stability necessitates a combination of thermal analysis, forced degradation studies, and computational modeling. This multi-pronged approach provides a holistic understanding of the molecule's intrinsic stability and its degradation profile.

Experimental Workflow for Stability Assessment

Caption: A comprehensive workflow for assessing the thermodynamic stability of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

Thermal Analysis: Probing the Limits of Stability

Thermal analysis techniques are indispensable for determining the intrinsic thermal stability of a compound in its solid state.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[5] This technique provides critical information on phase transitions, such as melting point (Tm), and the enthalpy of these transitions (ΔH).[6][7]

Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 2-5 mg of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside into a standard aluminum DSC pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a constant rate, typically 5-10 °C/min, to a final temperature well above the melting point (e.g., 250 °C).

• Data Analysis:

  • The melting point (Tm) is determined as the onset or peak of the endothermic event on the DSC thermogram.

  • The enthalpy of fusion (ΔH) is calculated by integrating the area under the melting peak.

Data Presentation: Exemplary DSC Data

Parameter	Value	Interpretation
Melting Point (Tm)	150 °C	Indicates the temperature at which the solid form transitions to a liquid. A sharp melting peak suggests high purity.
Enthalpy of Fusion (ΔH)	45 J/g	Represents the energy required to melt the sample, providing insight into the strength of the crystal lattice.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[8] It is used to determine the thermal stability and decomposition temperature (Td) of a material.

Protocol for TGA Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis:

  • The decomposition temperature (Td) is typically reported as the temperature at which a significant mass loss (e.g., 5%) occurs.

Data Presentation: Exemplary TGA Data

Parameter	Value	Interpretation
Decomposition Temperature (Td) at 5% Mass Loss	220 °C	Indicates the temperature at which significant thermal decomposition begins.

Forced Degradation Studies: Elucidating Degradation Pathways

Forced degradation, or stress testing, involves subjecting the compound to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[9][10] This is crucial for developing stability-indicating analytical methods.[11]

Forced Degradation Workflow

Caption: A systematic workflow for conducting and analyzing forced degradation studies.

Protocol for Forced Degradation Studies:

• Stock Solution Preparation: Prepare a stock solution of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60 °C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize with an equivalent amount of base before analysis.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature for a specified time. Neutralize with an equivalent amount of acid before analysis.

  • Oxidation: Treat the stock solution with 3% H₂O₂ at room temperature.

  • Photostability: Expose the solid drug substance and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Thermal Stress: Expose the solid drug substance to dry heat (e.g., 80 °C).

• Sample Analysis: Analyze the stressed samples at various time points using a validated stability-indicating HPLC or UPLC method.

• Degradant Identification: Characterize the major degradation products using LC-MS/MS.

Data Presentation: Exemplary Forced Degradation Results

Stress Condition	% Degradation	Major Degradation Products	Potential Degradation Pathway
0.1 M HCl, 60°C, 24h	15%	Deacetylated species, Propargyl galactoside	Hydrolysis of acetyl ester linkages and potentially the glycosidic bond.
0.1 M NaOH, RT, 4h	>90%	Deacetylated species	Rapid hydrolysis of acetyl esters.
3% H₂O₂, RT, 24h	<5%	Minor unidentified peaks	Relatively stable to oxidation.
Photolytic (ICH Q1B)	<2%	Minor unidentified peaks	Photostable.
Thermal (80°C, 72h)	<5%	Minor unidentified peaks	Thermally stable in the solid state at this temperature.

Computational Approaches: A Predictive Lens on Stability

Computational chemistry offers a powerful tool for predicting the conformational preferences and stability of carbohydrates.[1] Molecular dynamics simulations can provide insights into the flexibility of the pyranose ring and the orientation of the propargyl and acetyl groups in solution. Quantum mechanical calculations can be used to estimate the energies of different conformers and to model the transition states of potential degradation reactions. While beyond the scope of this guide to provide detailed protocols, it is a valuable complementary approach for a deeper understanding of the molecule's behavior.

Synthesis of Findings and Implications for Drug Development

The culmination of these studies provides a comprehensive thermodynamic stability profile for Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. This information is critical for:

• Formulation Development: Guiding the selection of excipients and formulation strategies to minimize degradation. For instance, the sensitivity to basic conditions would preclude the use of alkaline excipients.

• Packaging and Storage: Defining appropriate storage conditions (temperature, humidity, and light protection) to ensure the desired shelf-life.

• Analytical Method Validation: Demonstrating the specificity of the analytical methods used for quality control.

• Regulatory Submissions: Providing essential data for the Chemistry, Manufacturing, and Controls (CMC) section of regulatory filings.

By systematically evaluating the thermodynamic stability of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, researchers and drug development professionals can make informed decisions to advance this promising molecule through the development pipeline with a solid foundation of scientific understanding.

References

• Influence of the Anomeric Conformation in the Intermolecular Interactions of Glucose. (2025). The Journal of Physical Chemistry Letters. [Link]

• Computational carbohydrate chemistry: what theoretical methods can tell us. (n.d.). PMC. [Link]

• Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. (2019). MDPI. [Link]

• THERMAL DECOMPOSITION OF TWO SYNTHETIC GLYCOSIDES BY TG, DSC AND SIMULTANEOUS Py-GC-MS. (n.d.). AKJournals. [Link]

• Carbohydrate acetylesterase activity to acetylated carbohydrates. The hydrolysis activity of SmAcE1 on two acetylated carbohydrate substrates, glucose pentaacetate (A-C) and cellulose acetate (D-F) was tested in the absence of enzyme (A,D), and the presence of the wild-type SmAcE1 (B,E) and the inactive mutant S15A of SmAcE1 (C,F). (n.d.). ResearchGate. [Link]

• Influence of the Anomeric Conformation in the Intermolecular Interactions of Glucose. (2017). ACS Publications. [Link]

• Thermochemical Studies of Small Carbohydrates. (2024). NSF PAR. [Link]

• Structure Determination of Sucrose by Acetylation and Acid Hydrolysis. (n.d.). SciSpace. [Link]

• Natural acetylation impacts carbohydrate recovery during deconstruction of Populus trichocarpa wood. (2017). PMC. [Link]

• ACCELERATED STABILITY TESTING. (n.d.). SlideShare. [Link]

• A new look at acid catalyzed deacetylation of carbohydrates : A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides. (2018). University of Helsinki. [Link]

• Anomeric Selectivity of Glycosylations through a Machine Learning Lens. (2025). ACS Publications. [Link]

• Thermal decomposition of two synthetic glycosides by TG, DSC and simultaneous Py-GC-MS analysis in. (2006). AKJournals. [Link]

• Thermal decomposition study of 4-methyloxybenzyl-glycoside by TG/DTA and on-line pyrolysis-photoionization mass spectrometry. (2024). ResearchGate. [Link]

• Anomeric effect. (n.d.). Wikipedia. [Link]

• Investigation of Carbohydrate Recognition via Computer Simulation. (2015). MDPI. [Link]

• Thermal decomposition study of 4-methyloxybenzyl-glycoside by TG/DTA and on-line pyrolysis-photoionization mass spectrometry. (2024). PubMed. [Link]

• Thermochemical Studies of Small Carbohydrates. (2024). The Journal of Organic Chemistry. [Link]

• Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. (2024). The Journal of Organic Chemistry. [Link]

• Forced Degradation Studies for Stability. (n.d.). Nelson Labs. [Link]

• Deacetylation of per-acetatylated glycopyranosides : An overall pattern for acidic catalyzis. (2019). University of Helsinki. [Link]

• Forced Degradation Studies for Biopharmaceuticals. (2026). BioPharm International. [Link]

• Kinetics of Thermal Decomposition of N-Propargyl Derivatives of 7H-Difurazanofuxanoazepine and 7H-Trifurasanoazepine. (2024). ResearchGate. [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. [Link]

• Forced Degradation Studies. (2016). MedCrave online. [Link]

• Understanding Differential Scanning Calorimetry (DSC) in Food Analysis. (2025). LinkedIn. [Link]

• An Analysis of Corn Starch Acetylation Kinetics, Thermodynamics and Structure. (2025). SciELO. [Link]

• Assessing Shelf Life Using Real-Time and Accelerated Stability Tests. (n.d.). BioProcess International. [Link]

• Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. (2020). MDPI. [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). ACD/Labs. [Link]

• Kinetics, Thermodynamics and Structure: An Analysis of Corn Starch Acetylation 1. Introduction. (2025). Semantic Scholar. [Link]

• Molecular simulations of carbohydrates and protein-carbohydrate interactions: motivation, issues and prospects. (n.d.). PMC. [Link]

• Experimental accelerated shelf life determination of a ready-to-eat processed food. (n.d.). PMC. [Link]

• Differential Scanning Calorimetry in food research—a review. (n.d.). ResearchGate. [Link]

• O-acetylated sugars in the gas phase: stability, migration, positional isomers and conformation †. (n.d.). arXiv. [Link]

• Thermogravimetric analysis. (n.d.). Wikipedia. [Link]

• Shelf-life Evaluation Using Accelerated Stability Testing (AST) and Transit Trial Testing in Selected Confectionery Products. (2023). IJRPR. [Link]

• Kinetics and Thermodynamics for Optimal Starch Acetylation Analysis. (2025). ResearchGate. [Link]

• Impact of Sugar Molecular Weight on the Miscibility and Stability of Lyophilized and Spray-Dried Protein Formulations. (2025). ACS Publications. [Link]

• SnCl4- and TiCl4-Catalyzed Anomerization of Acylated O- and S-Glycosides: Analysis of Factors That Lead to Higher α:β Anomer Ratios and Reaction Rates. (2010). The Journal of Organic Chemistry. [Link]

• 0-Acetylation and De-0-acetylation of Sialic Acids. (2025). Department of Cellular & Molecular Medicine. [Link]

• Thermal Decomposition of Propargyl Alcohol: Single Pulse Shock Tube Experimental and ab Initio Theoretical Study. (2025). ResearchGate. [Link]

• Degradation and Turnover of Glycans. (n.d.). NCBI Bookshelf. [Link]

• Kinetic Studies of Acetyl Group Migration between the Saccharide Units in an Oligomannoside Trisaccharide Model Compound and a Native Galactoglucomannan Polysaccharide. (2021). PMC. [Link]

• Synthesis of Propargyl-Terminated Heterobifunctional Poly(ethylene glycol). (2010). MDPI. [Link]

• Thermal decomposition study of 4-methyloxybenzyl-glycoside by TG/DTA and on-line pyrolysis-photoionization mass spectrometry. (n.d.). PMC. [Link]

• Thermal decomposition of anomeric glycopyranosides. (2019). SciSpace. [Link]

Sources

• 1. Computational carbohydrate chemistry: what theoretical methods can tell us - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anomeric effect - Wikipedia [en.wikipedia.org]
• 5. Differential Scanning Calorimetry - Overview | Malvern Panalytical [malvernpanalytical.com]
• 6. mdpi.com [mdpi.com]
• 7. Understanding Differential Scanning Calorimetry (DSC) in Food Analysis • Food Safety Institute [foodsafety.institute]
• 8. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. acdlabs.com [acdlabs.com]
• 11. nelsonlabs.com [nelsonlabs.com]

Protocols & Analytical Methods

Application Notes and Protocols for CuAAC Click Chemistry using Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Introduction: Bridging Glycoscience and Molecular Synthesis

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," has transformed molecular synthesis into a highly efficient and reliable process.[1][2] This reaction facilitates the covalent linkage of two different molecular entities with remarkable precision, high yields, and compatibility with a vast array of functional groups under mild, often aqueous, conditions.[2][3][4] One of its most impactful applications lies in the field of glycoscience, where the intricate structures of carbohydrates are essential for numerous biological processes, including cellular recognition and immune responses.[5]

This guide provides a detailed exploration of the CuAAC reaction using a specific, valuable building block: Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside . The acetyl protecting groups render the sugar soluble in common organic solvents, while the terminal alkyne (propargyl group) serves as a functional handle for the click reaction. This allows for the precise conjugation of the galactose moiety to various azide-containing molecules, such as peptides, polymers, or small-molecule drugs, creating complex glycoconjugates for research in drug discovery, chemical biology, and materials science.[6][7][8]

The Scientific Principle: Mechanism of the CuAAC Reaction

The uncatalyzed Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne requires elevated temperatures and typically results in a mixture of 1,4- and 1,5-disubstituted triazole regioisomers.[3][9] The introduction of a copper(I) catalyst dramatically accelerates the reaction by a factor of up to 10⁸ and, crucially, renders it highly regioselective, exclusively yielding the 1,4-disubstituted triazole product.[3][6]

While initial proposals suggested a mononuclear catalyst, extensive kinetic and computational studies now support a more complex dinuclear copper-mediated pathway as the kinetically favored route.[1][9] This mechanism provides a more complete explanation for the reaction's remarkable speed and fidelity.

The catalytic cycle involves several key steps:

• Formation of Copper(I) Acetylide: The active Cu(I) catalyst, typically generated in situ from the reduction of a Cu(II) salt (e.g., CuSO₄) by sodium ascorbate, coordinates to the terminal alkyne of the galactopyranoside derivative.[1][9]

• Coordination and Intermediate Formation: A second copper atom coordinates, forming a dinuclear π,σ-bis(copper) acetylide intermediate. This complex then coordinates with the azide partner.

• Cycloaddition: The coordinated azide undergoes a stepwise cycloaddition with the activated alkyne, forming a six-membered copper metallacycle.[3]

• Ring Contraction & Protonolysis: This intermediate rapidly contracts to a more stable dinuclear copper triazolide. The final step is protonolysis, which releases the 1,4-disubstituted 1,2,3-triazole product and regenerates the active copper catalyst, allowing the cycle to continue.[1]

The dinuclear catalytic cycle of the CuAAC reaction.

Comprehensive Experimental Protocol

This protocol provides a reliable method for conjugating Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside with a generic organic azide.

Materials and Reagents

Reagent	Role	Supplier Example	Purity
Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (Alkyne)	Starting Material	Sigma-Aldrich	>98%
Azide Coupling Partner (e.g., Benzyl Azide)	Starting Material	TCI Chemicals	>98%
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	Catalyst Precursor	Fisher Scientific	ACS Grade
Sodium L-Ascorbate	Reducing Agent	Alfa Aesar	>99%
tert-Butanol (t-BuOH)	Solvent	VWR Chemicals	Anhydrous
Deionized Water (H₂O)	Solvent	In-house	18.2 MΩ·cm
Dichloromethane (DCM)	Extraction Solvent	Macron	ACS Grade
Ethyl Acetate (EtOAc)	TLC & Column Eluent	EMD Millipore	ACS Grade
Hexanes	TLC & Column Eluent	Avantor	ACS Grade
Magnesium Sulfate (MgSO₄)	Drying Agent	Acros Organics	Anhydrous
Silica Gel	Chromatography	SiliCycle	60 Å, 40-63 µm
TLC Plates	Reaction Monitoring	MilliporeSigma	Silica Gel 60 F₂₅₄

Experimental Workflow Visualization

High-level experimental workflow for CuAAC synthesis.

Step-by-Step Methodology

1. Reagent Preparation (Self-Validating System: Stoichiometry)

• In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.0 eq., e.g., 200 mg) and the azide coupling partner (1.05 eq.) in a 1:1 mixture of t-BuOH and deionized water (e.g., 10 mL).

  • Causality: Using a slight excess of the azide ensures the complete consumption of the more valuable sugar alkyne. The t-BuOH/water solvent system is effective for dissolving both the nonpolar organic reactants and the polar catalyst salts.[10]

2. Catalyst Precursor Addition

• To the stirred solution, add an aqueous solution of CuSO₄·5H₂O (0.05 eq., 5 mol%).

  • Expertise Insight: While Cu(I) is the active catalyst, Cu(II) salts are more stable and easier to handle.[9] Using a catalytic amount (1-5 mol%) is typically sufficient.

3. Reaction Initiation

• Add a freshly prepared aqueous solution of sodium ascorbate (0.15 eq., 15 mol%). The solution may change color (e.g., to a yellow-orange suspension).

  • Causality: Sodium ascorbate reduces the inactive Cu(II) to the catalytically active Cu(I) in situ.[1][11] An excess of the reducing agent prevents re-oxidation of Cu(I) by any dissolved oxygen, which would otherwise lead to undesirable alkyne homocoupling byproducts.[3]

4. Reaction Monitoring (Self-Validating System: Conversion)

• Stir the reaction vigorously at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) every 30-60 minutes.

• Use a suitable eluent system (e.g., 1:1 Hexanes:Ethyl Acetate). Spot the starting alkyne, the azide, and the reaction mixture.

• The reaction is complete when the spot corresponding to the limiting reagent (the galactoside alkyne) has disappeared. The product spot, a new spot with an intermediate Rf value, should be clearly visible under UV light (if applicable) and/or after staining (e.g., with potassium permanganate).

5. Aqueous Work-up

• Once the reaction is complete, dilute the mixture with 20 mL of deionized water and transfer it to a separatory funnel.

• Extract the product with dichloromethane (DCM) (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous NaCl (brine) (1 x 30 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

6. Purification

• Purify the crude product by flash column chromatography on silica gel.[12]

• Equilibrate the column with a nonpolar solvent (e.g., hexanes) and load the crude product.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc and gradually increasing to 50% EtOAc) to isolate the pure triazole product.

• Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo.

7. Characterization (Self-Validating System: Identity & Purity)

• ¹H and ¹³C NMR: Confirm the structure. Key signals to look for are the characteristic singlet for the triazole proton (CH ) typically between δ 7.5 and 8.0 ppm and the preservation of the signals for the acetylated galactose moiety.[10]

• FTIR: Confirm the reaction completion by noting the disappearance of the sharp azide stretch (~2100 cm⁻¹) from the starting material.[10]

• Mass Spectrometry (e.g., ESI-MS): Verify the molecular weight of the synthesized glycoconjugate.[10]

  • Trustworthiness Note: Residual paramagnetic copper ions can cause significant broadening or even disappearance of NMR signals, particularly the triazole proton and adjacent carbons. If this is observed, passing the sample through a small plug of silica or washing with a chelating agent like EDTA can help obtain a clean spectrum.[13]

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low or No Yield	Inactive catalyst (Cu(I) oxidized to Cu(II))	Use freshly prepared sodium ascorbate solution. Degas the solvent before adding the catalyst system to remove dissolved oxygen.[14]
Poor solubility of reactants	Try a different solvent system, such as DMSO/water or DMF.
Side Product Formation	Oxidative homocoupling of the alkyne (Glaser coupling)	Ensure a sufficient excess of sodium ascorbate is present to maintain a reducing environment.[3]
NMR Signal Broadening	Paramagnetic Cu(II) contamination in the product	Purify the product again carefully by column chromatography. Alternatively, dissolve the product in a solvent and wash with aqueous EDTA solution.[13]
Incomplete Reaction	Steric hindrance from a bulky azide partner	Increase the reaction temperature (e.g., to 40-50 °C) and/or add a Cu(I)-stabilizing ligand like TBTA or THPTA to accelerate the reaction.[1][11]

Conclusion

The CuAAC click reaction is a powerful and versatile tool for the synthesis of complex glycoconjugates. By following this detailed protocol, researchers can reliably conjugate Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside to a wide range of azide-functionalized molecules. The inherent checks within the workflow—from stoichiometric control to reaction monitoring and final characterization—provide a self-validating system that ensures the trustworthy synthesis of well-defined, high-purity materials for advanced applications in drug development and biomedical research.

References

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Özçubukçu, S., & Ozkilic, Y. (2012). The mechanism of copper-catalyzed azide-alkyne cycloaddition reaction: a quantum mechanical investigation. Journal of Molecular Graphics & Modelling, 34, 101-7. Retrieved from [Link]

• Prakash, O., Kumar, R., & Kumar, V. (2016). Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. Chemical Reviews, 116(9), 5548-5614. Retrieved from [Link]

• Worrell, B. T., Malik, J. A., & Fokin, V. V. (2013). Direct evidence of a dinuclear copper intermediate in Cu(I)-catalyzed azide-alkyne cycloadditions. Science, 340(6131), 457-60. Retrieved from [Link]

• Azide-alkyne Huisgen cycloaddition. (n.d.). In Wikipedia. Retrieved from [Link]

• Nagal, A., Singh, G., & Singh, G. (2013). Click Reaction in Carbohydrate Chemistry: Recent Developments and Future Perspective. International Journal of Organic Chemistry, 3(1), 21-49. Retrieved from [Link]

• Mishra, S. K., & Singh, S. K. (2016). Triazolyl Glycoconjugates and their Impact in Medicinal Chemistry. Trends in Carbohydrate Research, 8(3). Retrieved from [Link]

• Exploring the Impact of Click Chemistry on Carbohydrate Derivatives and their Biological Properties. (2024). Asian Journal of Chemistry, 36(8), 2151-2158. Retrieved from [Link]

• Mena-Giraldo, P., et al. (2023). Importance of the CuAAC Reaction in the Synthesis of Platinum Complexes with 1,4-Disubstituted-1H-1,2,3-triazoles: A Review of Their Anticancer Activity. Molecules, 28(23), 7793. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2024). Triazole-(p-tolylthio)methyl hybrids via click chemistry: synthesis, molecular docking, and evaluation as promising anticancer candidates. RSC Advances, 14(6), 3943-3961. Retrieved from [Link]

• Martinez-Cisneros, C., et al. (2020). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. Journal of The Electrochemical Society, 167(14), 146501. Retrieved from [Link]

• Synthesis, Characterization And Biological Evaluation Of Galactose-Based Triazole Derivatives. (2024). Nanotechnology Perceptions, 20(1), 35-46. Retrieved from [Link]

• Synthesis of 1,2,3-triazole linked galactopyranosides and evaluation of cholera toxin inhibition. (2017). Request PDF. Retrieved from [Link]

• Al-Soud, Y. A., et al. (2023). Stereoselective Synthesis of New 4-Aryl-5-indolyl-1,2,4-triazole S- and N-β-Galactosides: Characterizations, X-ray Crystal Structure and Hirshfeld Surface Analysis. Molecules, 28(10), 4059. Retrieved from [Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules. (n.d.). Interchim. Retrieved from [Link]

• Synthesis and Characterization of beta-D-(2,3,4-tri-O-acetyl)Galactopyranosyl. (n.d.). ResearchGate. Retrieved from [Link]

• Kletskov, A. V., et al. (2021). Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry, 86(16), 11467-11473. Retrieved from [Link]

• Hossain, M. A., & Islam, M. R. (2023). Molecular Hybridization of Alkaloids Using 1,2,3-Triazole-Based Click Chemistry. Molecules, 28(22), 7622. Retrieved from [Link]

• Chen, A., et al. (2021). Synthesis and Self-Assembling Properties of Peracetylated β-1-Triazolyl Alkyl D-Glucosides and D-Galactosides. Gels, 7(3), 131. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Click Chemistry [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. asianpubs.org [asianpubs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tsijournals.com [tsijournals.com]
• 8. mdpi.com [mdpi.com]
• 9. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 10. nano-ntp.com [nano-ntp.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Triazole-( p -tolylthio)methyl hybrids via click chemistry: synthesis, molecular docking, and evaluation as promising anticancer candidates - RSC Advances (RSC Publishing) DOI:10.1039/D5RA09528J [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. interchim.fr [interchim.fr]

Application Note: Chemoselective Deprotection of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside via Zemplén Transesterification

Executive Summary & Rationale

Propargyl glycosides are indispensable building blocks in modern glycobiology, serving as terminal alkynes for Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. These precursors are widely used to synthesize multivalent glycoclusters for targeting bacterial lectins (such as Pseudomonas aeruginosa PA-IL)[1] and for developing probes in tumor immune cell targeting[2].

During the synthesis of these glycosides, the hydroxyl groups of the sugar ring are typically protected as acetates to ensure stereocontrol and solubility. The critical final step before bioconjugation is the global deprotection of these acetyl groups to yield the biologically active, fully hydroxylated propargyl β-D-galactopyranoside. This application note details the Zemplén deacetylation —the gold-standard methodology for this transformation—emphasizing the mechanistic causality, strict anhydrous requirements, and fail-safe isolation techniques required to preserve the delicate β-O-glycosidic linkage[3].

Mechanistic Causality: Transesterification vs. Saponification

The removal of acetyl groups from carbohydrates is often mistakenly conceptualized as a hydrolysis reaction. In reality, the Zemplén protocol is a catalytic transesterification .

Understanding this causality is critical for experimental success:

• Catalytic Cycle: The methoxide anion ( CH3​O− ) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acetyl protecting group to form a tetrahedral intermediate.

• Cleavage: This intermediate collapses, releasing methyl acetate as a volatile byproduct and leaving a negatively charged sugar alkoxide.

• Regeneration: The highly basic sugar alkoxide immediately abstracts a proton from the bulk methanol solvent. This yields the deprotected hydroxyl group and, crucially, regenerates the methoxide catalyst[1].

The Anhydrous Imperative: Because the reaction relies on the continuous regeneration of methoxide, strictly anhydrous conditions are mandatory. If water is present, competitive saponification occurs. Saponification irreversibly consumes the methoxide catalyst (forming unreactive hydroxide and acetate), stalling the reaction and requiring the addition of stoichiometric base, which can lead to epimerization or degradation of the carbohydrate[2].

Figure 1: Workflow and mechanistic logic of the Zemplén deacetylation process.

Quantitative Data & Expected Outcomes

To ensure a self-validating workflow, researchers must cross-reference their physical observations with the expected analytical profiles summarized in Table 1.

Parameter	Precursor (Protected)	Product (Deprotected)
Chemical Name	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	Propargyl β-D-galactopyranoside
Molecular Weight	386.35 g/mol	218.20 g/mol
Physical State	White crystalline solid	White solid / Clear hygroscopic foam
Solubility	Dichloromethane, Ethyl Acetate	Water, Methanol, DMSO
TLC Retention Factor ( Rf​ )	~0.80 (DCM:MeOH 9:1)	~0.15 (DCM:MeOH 9:1)
Detection Method	UV (weak), Ceric Ammonium Molybdate	Ceric Ammonium Molybdate (CAM)

Step-by-Step Experimental Protocol

This protocol is scaled for 1.0 mmol (386 mg) of starting material. It is designed as a self-validating system, meaning progression to the next step is contingent upon passing specific analytical checkpoints.

Step 1: Preparation and Dissolution

• Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (argon or nitrogen).

• Add 386 mg (1.0 mmol) of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside to the flask.

• Inject 10 mL of strictly anhydrous methanol. Stir until the solid is completely dissolved.

Step 2: Catalytic Transesterification

• Add 0.4 mL of a 0.5 M solution of sodium methoxide (NaOMe) in methanol (0.2 mmol, 0.2 equiv.) dropwise to the stirring solution[1].

• Self-Validation Checkpoint 1: Spot a moistened pH indicator strip with a microcapillary tube. The apparent pH of the methanolic solution must be between 9 and 10. If the pH is lower, trace moisture may have consumed the catalyst; add an additional 0.1 equiv. of NaOMe.

• Stir the reaction mixture at room temperature (20–25 °C) under an inert atmosphere.

Step 3: Reaction Monitoring

• Monitor the reaction progress via Thin Layer Chromatography (TLC) using a mobile phase of Dichloromethane:Methanol (9:1 v/v).

• Self-Validation Checkpoint 2: Over 2–4 hours, you will observe the disappearance of the starting material ( Rf​ ~0.80) and the transient appearance of intermediate spots ( Rf​ ~0.4–0.6), which correspond to tri-, di-, and mono-acetylated species. Do not proceed to quenching until all intermediate spots have collapsed into a single, highly polar baseline spot ( Rf​ ~0.15).

Step 4: Heterogeneous Quenching

Causality Note: Aqueous acids (e.g., HCl) must never be used for neutralization. As the solvent evaporates during workup, the concentration of aqueous acid spikes, causing catastrophic acid-catalyzed cleavage of the propargyl β-O-glycosidic bond. Heterogeneous quenching eliminates this risk[3].

• Pre-wash ~200 mg of strongly acidic cation-exchange resin (e.g., Amberlite IR-120 H+ form or Dowex 50WX8) with anhydrous methanol to remove aqueous storage buffers.

• Add the washed resin to the reaction mixture in small portions while stirring continuously.

• Self-Validation Checkpoint 3: Monitor the pH continuously. Stop adding resin the moment the pH reaches exactly 6.5–7.0. Do not over-acidify.

Step 5: Isolation and Purification

• Filter the suspension through a fritted glass funnel to quantitatively remove the resin. Wash the resin bed with an additional 5 mL of methanol.

• Self-Validation Checkpoint 4: Verify that the filtered solution is perfectly neutral. A self-validating isolation requires the complete physical removal of the acid source before applying heat.

• Concentrate the filtrate under reduced pressure on a rotary evaporator (bath temperature < 40 °C). The volatile methyl acetate byproduct will co-evaporate with the methanol.

• Lyophilize the resulting residue from high-purity water to yield the pure Propargyl β-D-galactopyranoside as a white solid or clear foam.

References

• Csávás, M., et al. (2019). "Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential." MDPI Molecules. URL:[Link]

• Pastuch-Gawołek, G., et al. (2019). "8-Hydroxyquinoline Glycoconjugates: Modifications in the Linker Structure and Their Effect on the Cytotoxicity of the Obtained Compounds." International Journal of Molecular Sciences (NIH/PMC). URL:[Link]

• Edgar, L. J., et al. (2023). "Supplementary Information for Tumor Immune Cell Targeting." bioRxiv. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. biorxiv.org [biorxiv.org]
• 3. 8-Hydroxyquinoline Glycoconjugates: Modifications in the Linker Structure and Their Effect on the Cytotoxicity of the Obtained Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Galactosyl Glycoconjugates via Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Executive Summary

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (CAS: 211688-84-5) is a highly versatile, stereodefined building block critical for the synthesis of complex glycoconjugates. By leveraging Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), researchers can efficiently conjugate this galactosyl donor to various multivalent scaffolds. This application note details the mechanistic rationale, step-by-step self-validating protocols, and analytical metrics for synthesizing and utilizing this critical building block in drug development and lectin-binding studies.

Mechanistic Rationale & Experimental Design

As a self-validating system, every step of this synthetic pipeline is designed with specific mechanistic checkpoints to ensure high yield and stereochemical fidelity.

• Stereoselective Glycosylation : The synthesis of the propargyl glycoside relies on the activation of β-D-galactose pentaacetate by a Lewis acid (e.g., Boron trifluoride etherate or Ytterbium triflate). The Lewis acid promotes the departure of the anomeric acetate, generating an oxocarbenium ion intermediate. Crucially, neighboring group participation (NGP) from the C2-acetate forms an acetoxonium ion that sterically shields the α-face. Subsequent nucleophilic attack by propargyl alcohol occurs exclusively from the β-face, ensuring high stereoselectivity [1].

• Bioorthogonal CuAAC (Click Chemistry) : The terminal alkyne of the propargyl group is highly reactive toward azides in the presence of Cu(I) catalysts. Cu(I) lowers the activation energy of the 1,3-dipolar cycloaddition, bypassing the formation of mixed regioisomers to exclusively yield the 1,4-disubstituted 1,2,3-triazole linkage [2]. This linkage is bioorthogonally stable, resisting enzymatic cleavage and hydrolysis.

• Zemplén Transesterification : Global deprotection of the O-acetyl groups is achieved using catalytic sodium methoxide (NaOMe) in methanol. This mild base-catalyzed transesterification removes the acetyl protecting groups without risking the cleavage of the glycosidic bond or the newly formed triazole linker, yielding the bioactive galactosyl glycoconjugate [3].

Synthesis Workflow

Workflow for the synthesis of galactosyl glycoconjugates via CuAAC click chemistry.

Step-by-Step Methodologies

Protocol A: Synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

This protocol utilizes Yb(OTf)₃ for operational simplicity and superior β-selectivity.

• Preparation : Dissolve β-D-galactose pentaacetate (1.0 eq) and propargyl alcohol (1.2 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Activation : Add Ytterbium(III) trifluoromethanesulfonate hydrate (Yb(OTf)₃, 0.2 eq) to the stirred solution [1].

• Reaction : Heat the mixture to 40 °C and stir for 24 hours. Monitor the reaction progression via TLC (Hexane/EtOAc 1:1).

• Quenching & Workup : Dilute the mixture with DCM and wash with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (2x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification : Purify the crude residue via silica gel flash chromatography (eluting with a gradient of Hexane/EtOAc) to yield the pure β-anomer.

• Self-Validation Checkpoint : ¹H NMR (CDCl₃) must display the anomeric proton signal (H-1) as a distinct doublet at ~4.7 ppm with a coupling constant ( J1,2​ ) of 8.0 Hz, confirming the β-configuration. The alkyne proton should appear as a triplet at ~2.4 ppm.

Protocol B: CuAAC Conjugation to Azide Scaffold

• Preparation : Dissolve the synthesized propargyl galactoside (1.5 eq per azide group) and the target azide-functionalized scaffold (1.0 eq) in anhydrous acetonitrile (MeCN) [3].

• Catalysis : Add Triethylamine (Et₃N, 1.0 eq per alkyne) followed by Copper(I) iodide (CuI, 0.1 eq per alkyne) to the stirred solution. Degas the mixture with argon for 5 minutes.

• Reaction : Stir the mixture overnight at room temperature. The reaction is complete when the azide IR stretching band (~2100 cm⁻¹) disappears.

• Workup : Evaporate the solvent. Re-dissolve the crude in DCM and wash with a 0.1 M EDTA solution to chelate and remove residual copper, followed by brine.

• Purification : Purify the protected glycoconjugate via flash column chromatography (DCM/MeOH gradient).

• Self-Validation Checkpoint : ¹H NMR will show a new, distinct singlet at 7.5–8.0 ppm corresponding to the newly formed 1,2,3-triazole proton.

Protocol C: Global Deprotection (Zemplén Transesterification)

• Preparation : Dissolve the protected glycoconjugate in anhydrous methanol.

• Deprotection : Add a catalytic amount of freshly prepared NaOMe (0.1 M in MeOH) until the solution pH reaches 9–10. Stir at room temperature for 2–4 hours.

• Neutralization : Monitor by TLC. Once the starting material is fully consumed, neutralize the mixture by adding pre-washed Amberlite IR-120 (H⁺) resin until the pH returns to 7.

• Isolation : Filter off the resin, wash thoroughly with methanol, and concentrate the filtrate. Lyophilize from HPLC-grade water to obtain the final active galactosyl glycoconjugate.

• Self-Validation Checkpoint : ¹H NMR (D₂O) must show the complete disappearance of the sharp acetate methyl singlets (~2.0 ppm).

Quantitative Data & Characterization

Parameter	Propargyl Galactoside Synthesis	CuAAC Click Conjugation	Zemplén Deprotection
Typical Yield	85–91%	75–90%	>95%
Reaction Time	24 hours	12 hours	2–4 hours
Key ¹H NMR Marker	H-1 doublet, ~4.7 ppm ( J≈8.0 Hz)	Triazole singlet, 7.5–8.0 ppm	Absence of acetyl CH₃ (~2.0 ppm)
Key IR/MS Marker	Alkyne C≡C stretch (~2120 cm⁻¹)	Loss of N₃ stretch (~2100 cm⁻¹)	[M+H]⁺ mass shift (-42 Da per acetyl)

Application Insights: Lectin Binding & Drug Delivery

Galactosyl glycoconjugates synthesized via this route are critical for investigating carbohydrate-protein interactions. For instance, multivalent galactoclusters exhibit high-affinity binding to Pseudomonas aeruginosa lectin A (PA-IL), a virulence factor responsible for bacterial adhesion to host cells and subsequent cytotoxicity [3].

By presenting multiple β-D-galactopyranoside units on a single multivalent scaffold (e.g., dendrimers, calixarenes, or functionalized polymers), researchers exploit the "glycoside cluster effect." This avidity effect results in binding affinities up to three orders of magnitude higher than that of monovalent D-galactose. Consequently, these click-derived constructs are highly promising candidates for anti-adhesion therapies, biofilm disruption, and targeted drug delivery systems in immunocompromised patients [3].

References

• Jensen, H. H., Kramer, H. B., & Davis, B. G. (2015). Synthesis of a O-propargyl glycoside suitable for protein modification by Cu(I)-catalyzed cycloaddition. Protocol Exchange.[Link]

• Malinovská, L., Le, S. T., Herczeg, M., Vašková, M., Houser, J., Fujdiarová, E., ... & Csávás, M. (2019). Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential. Biomolecules, 9(11), 686.[Link]

• Thakur, K., & Khare, N. K. (2019). Synthesis of glycoconjugate mimics by 'click chemistry'. Carbohydrate Research, 484, 107775.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of glycoconjugate mimics by 'click chemistry' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Fabrication of High-Density Carbohydrate Microarrays Using Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals in Glycomics.

Introduction & Scientific Rationale

Carbohydrate microarrays are indispensable tools for high-throughput screening of glycan-protein interactions, pathogen detection, and vaccine development[1]. However, the reliable immobilization of structurally diverse glycans onto solid supports remains a significant chemical challenge.

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside serves as an ideal precursor for fabricating galactose-presenting microarrays. Its structural design offers two critical advantages:

• Synthetic Protection: The acetyl groups protect the sensitive hydroxyls of the galactose moiety during chemical synthesis and long-term storage, preventing unwanted oxidation or degradation.

• Chemoselective Immobilization: The propargyl aglycone acts as a terminal alkyne handle, enabling Copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) "click chemistry" onto azide-functionalized surfaces[2].

The Causality of Pre-Spotting Deacetylation

While some protocols attempt to print peracetylated sugars and deprotect them in situ on the microarray chip, this approach is fundamentally flawed. The harsh basic conditions required for Zemplén deacetylation (e.g., sodium methoxide or ammonia) can hydrolyze the delicate silane linkages that anchor the azide layer to the glass slide, leading to spot delamination and high background noise[3]. Furthermore, incomplete on-chip deprotection masks the hydroxyl groups required for hydrogen bonding with lectins, resulting in false-negative binding data.

To ensure a self-validating and robust system, this protocol utilizes a solution-phase Zemplén deacetylation prior to microarray spotting, followed by CuAAC-mediated immobilization of the fully deprotected bioactive epitope.

Experimental Workflow

Fig 1: Workflow from protected propargyl glycoside to lectin binding assay.

Step-by-Step Experimental Protocols

Protocol 1: Solution-Phase Zemplén Deacetylation

Objective: Remove acetyl protecting groups to expose the galactose hydroxyls without losing the water-soluble product.

• Dissolution: Dissolve 100 mg of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in 5 mL of anhydrous methanol (MeOH) under an argon atmosphere.

• Catalysis: Add a catalytic amount of Sodium Methoxide (NaOMe) in MeOH (0.5 M) until the pH reaches ~9.5 (typically 50-100 µL).

• Reaction: Stir at room temperature for 2-4 hours. Monitor completion via TLC (Dichloromethane:Methanol 9:1). The starting material will disappear, and a highly polar spot (the deprotected sugar) will form[3].

• Neutralization (Critical Step): Add pre-washed Amberlite IR120 (H+ form) cation-exchange resin to the flask and stir gently until the pH is neutral (pH 7). Causality: Aqueous acid extraction cannot be used because the deprotected propargyl β-D-galactopyranoside is highly water-soluble and would be lost. Resin neutralization allows for simple mechanical removal of the acidifying agent.

• Recovery: Filter the mixture to remove the resin, wash the resin with additional MeOH, and concentrate the filtrate under reduced pressure. Lyophilize from water to yield pure Propargyl β-D-galactopyranoside as a white powder.

Protocol 2: Microarray Spotting via CuAAC

Objective: Covalently anchor the deprotected glycan to an azide-functionalized glass slide.

• Buffer Preparation: Prepare a spotting buffer containing 150 mM Phosphate Buffer (pH 7.4) and 10% (v/v) glycerol. Causality: Glycerol prevents the nanoliter droplets from evaporating during the printing process, ensuring the aqueous CuAAC reaction goes to completion.

• Catalyst Mix: Prepare a fresh catalyst stock containing 1 mM CuSO4, 2 mM THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine), and 5 mM Sodium Ascorbate in water. Causality: THPTA is a water-soluble ligand that accelerates the click reaction and stabilizes the Cu(I) oxidation state, preventing the generation of reactive oxygen species (ROS) that could degrade the glycan or the slide surface[4].

• Sample Preparation: Dilute the Propargyl β-D-galactopyranoside in the spotting buffer to final concentrations of 10 µM, 50 µM, and 100 µM. Mix 1:1 with the Catalyst Mix.

• Printing: Using a piezoelectric or pin-based microarray spotter, print 1 nL droplets onto commercial Azide-PEG-functionalized glass slides[1].

• Incubation & Washing: Incubate the slides in a dark, humidified chamber (80% relative humidity) at room temperature for 12 hours. Wash sequentially with 0.1% SDS in water (10 min), Milli-Q water (2 x 5 min), and dry under a gentle stream of argon[2].

Protocol 3: Lectin Binding Validation Assay

Objective: Validate the biological activity and specificity of the immobilized galactose.

• Blocking: Incubate the printed slide in 1% Bovine Serum Albumin (BSA) in PBS containing 0.05% Tween-20 (PBST) for 1 hour to prevent non-specific protein binding.

• Lectin Incubation: Prepare a solution containing 10 µg/mL Cy5-labeled Peanut Agglutinin (Cy5-PNA) and 10 µg/mL Cy3-labeled Concanavalin A (Cy3-ConA) in PBST with 1 mM CaCl2 and 1 mM MgCl2.

  • Causality: PNA specifically recognizes terminal β-galactose[5], serving as the positive validation probe. ConA binds exclusively to α-mannose and α-glucose[2], serving as an internal negative control to prove the chemoselectivity of the surface and the absence of non-specific binding.

• Washing & Scanning: Wash the slide gently in PBST (3 x 5 min) and Milli-Q water (1 min). Spin-dry the slide and scan using a fluorescence microarray scanner at 532 nm (Cy3) and 635 nm (Cy5).

Mechanistic Surface Chemistry

Fig 2: CuAAC-mediated immobilization of propargyl β-galactopyranoside onto azide glass slides.

Expected Data & Validation Metrics

To validate the fabrication protocol, the fluorescence intensity of the specific binder (PNA) must scale with the spotting concentration, while the non-specific binder (ConA) must remain at baseline noise levels.

Table 1: Representative Fluorescence Binding Data (Signal-to-Noise Ratio)

Spotting Concentration	Cy5-PNA (Specific Binding)	Cy3-ConA (Negative Control)	Interpretation
0 µM (Buffer Only)	1.1 ± 0.2	1.0 ± 0.1	Baseline background
10 µM	18.4 ± 1.5	1.2 ± 0.2	Limit of reliable detection
50 µM	85.7 ± 4.2	1.1 ± 0.3	Optimal linear dynamic range
100 µM	142.3 ± 8.1	1.4 ± 0.2	Surface saturation approaching

Note: A Signal-to-Noise Ratio (SNR) > 3.0 is considered a positive binding event. The robust Cy5 signal confirms successful deacetylation and CuAAC immobilization, while the lack of Cy3 signal confirms the structural integrity of the galactose epitope was maintained.

References

• Carbohydrate Microarrays - hsieh-wilson lab Caltech
• Carbohydrate Microarray for the Detection of Glycan–Protein Interactions Using Metal-Enhanced Fluorescence Analytical Chemistry - ACS Public
• A Fucosylated Lactose-Presenting Tetravalent Glycocluster Acting as a Mutual Ligand of Pseudomonas aeruginosa Lectins A (PA-IL) and B (PA-IIL)—Synthesis and Interaction Studies MDPI
• The fine specificity of mannose-binding and galactose-binding lectins revealed using outlier motif analysis of glycan array d
• Identification of Nanomolar Lectin Ligands by a Glycodendrimer Microarray PMC - NIH

Sources

• 1. hsiehwilsonlab.caltech.edu [hsiehwilsonlab.caltech.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Identification of Nanomolar Lectin Ligands by a Glycodendrimer Microarray - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The fine specificity of mannose-binding and galactose-binding lectins revealed using outlier motif analysis of glycan array data - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Validation of Fluorescent Galactose Probes via CuAAC Conjugation

Introduction & Mechanistic Rationale

The conjugation of carbohydrate derivatives to fluorescent reporters is a critical technique in glycobiology, enabling the visualization of glycan-binding proteins (lectins), tracking of cellular uptake, and metabolic labeling of living systems[1]. Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a highly versatile, alkyne-functionalized monosaccharide designed specifically for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[2].

The strategic choice to use the peracetylated form of this sugar during the conjugation phase is driven by two mechanistic advantages:

• Solubility Harmonization: Fluorescent dyes (e.g., Cyanine or Alexa Fluor derivatives) and their azide linkers often require organic solvent mixtures (DMSO/DMF). The acetyl protecting groups mask the highly polar hydroxyls of galactose, ensuring the sugar remains completely soluble and reactive in these organic environments.

• Cellular Permeability: If the end goal is intracellular metabolic labeling, the peracetylated conjugate can passively diffuse across the plasma membrane. Once inside, non-specific intracellular esterases cleave the acetyl groups, revealing the active galactose moiety and trapping the fluorescent probe within the cell[1].

For in vitro lectin-binding assays, a post-conjugation Zemplén deacetylation step is mandatory to restore the hydrogen-bonding capacity of the galactose hydroxyl groups.

Workflow Visualization

The following diagram illustrates the logical progression from protected substrates to a bioactive, fluorescently labeled probe.

Caption: Workflow for the CuAAC conjugation and subsequent deacetylation of galactose-based fluorescent probes.

Quantitative Data & Stoichiometry

To ensure a self-validating and high-yielding reaction, the stoichiometry must be strictly controlled. A slight excess of the azide dye is used to drive the complete consumption of the propargyl sugar, simplifying downstream purification since unreacted dye is often easier to separate via size-exclusion or reverse-phase chromatography than unreacted sugar.

Table 1: Optimized Reagent Stoichiometry for CuAAC Conjugation

Component	Reagent	Molar Equivalents	Final Concentration	Mechanistic Role
Substrate	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	1.0 eq	5.0 mM	Alkyne donor; peracetylated for organic solubility.
Fluorophore	Azide-Fluor Dye (e.g., Cy5-Azide)	1.1 eq	5.5 mM	Fluorescent reporter; slight excess ensures sugar consumption.
Catalyst	Copper(II) Sulfate (CuSO₄)	0.1 eq	0.5 mM	Precursor to the active Cu(I) catalytic species.
Ligand	THPTA	0.5 eq	2.5 mM	Stabilizes Cu(I), prevents disproportionation and ROS generation[3].
Reducer	Sodium Ascorbate	1.0 eq	5.0 mM	Reduces Cu(II) to Cu(I) in situ; must be added last[3].
Deprotectant	Sodium Methoxide (NaOMe)	0.1 eq	Catalytic	Facilitates Zemplén transesterification to remove acetyl groups.

Step-by-Step Methodology

Phase 1: Reagent Preparation and Pre-complexation

Causality Check: Cu(I) is highly unstable in aqueous environments and can generate reactive oxygen species (ROS) that bleach fluorescent dyes. Pre-complexing Cu(II) with the water-soluble ligand THPTA before reduction ensures that all generated Cu(I) is immediately stabilized.

• Prepare a 100 mM CuSO₄ stock solution in degassed Milli-Q water.

• Prepare a 100 mM THPTA stock solution in degassed Milli-Q water.

• Prepare a 100 mM Sodium Ascorbate stock solution in degassed Milli-Q water. (Critical: This must be prepared fresh immediately before use, as ascorbate rapidly oxidizes in air[3]).

• In a small microcentrifuge tube, mix 5 µL of CuSO₄ stock with 25 µL of THPTA stock. Vortex and incubate for 5 minutes at room temperature to form the Cu(II)-THPTA complex.

Phase 2: CuAAC Reaction Execution

• In a light-protected reaction vial, dissolve 5.0 µmol of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in 500 µL of anhydrous DMSO.

• Add 5.5 µmol of the chosen Azide-Fluor Dye (e.g., Cy5-Azide) to the vial.

• Add 400 µL of degassed PBS (pH 7.4) to the mixture and vortex gently.

• Transfer the pre-complexed CuSO₄/THPTA solution (30 µL total) to the reaction vial.

• Initiation: Add 50 µL of the fresh Sodium Ascorbate stock solution. The solution may briefly change color as Cu(II) is reduced to Cu(I).

• Flush the vial with Argon or Nitrogen gas, seal it, and incubate on a thermomixer at 25°C for 2–4 hours in the dark[4].

Phase 3: Zemplén Deacetylation (For In Vitro Assays)

Causality Check: If the probe is intended to bind to lectins (e.g., Galectin-3) in vitro, the acetyl groups must be removed. Zemplén transesterification uses catalytic base in anhydrous methanol to gently cleave esters without breaking the triazole or dye amide bonds.

• Purify the peracetylated conjugate from Phase 2 using Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient) and lyophilize the product.

• Dissolve the purified conjugate in 1.0 mL of anhydrous Methanol.

• Add freshly prepared Sodium Methoxide (NaOMe) in Methanol to achieve a final concentration of ~0.05 M.

• Stir at room temperature for 1–2 hours.

• Neutralization: Add washed Amberlite IR120 (H⁺ form) acidic resin to the reaction until the pH reaches 7.0. Filter out the resin and evaporate the methanol to yield the fully deprotected, bioactive fluorescent galactose probe.

Self-Validation & Quality Control

To ensure trustworthiness, the protocol integrates specific validation checkpoints. Do not proceed to biological assays without confirming the following metrics:

• TLC Monitoring (Click Reaction): Run a Thin Layer Chromatography (TLC) plate using Hexane:Ethyl Acetate (1:1). The starting propargyl sugar is UV-inactive but stains dark with p -anisaldehyde charring. The successful conjugate will appear as a new, highly fluorescent spot that also chars with p -anisaldehyde, indicating the presence of both the fluorophore and the carbohydrate.

• LC-MS Validation (Deacetylation): Following the Zemplén deacetylation, analyze the product via LC-MS. A successful deprotection is self-validating when the mass of the conjugate drops by exactly 168 Da (corresponding to the loss of four acetyl groups at 42 Da each, plus the addition of four protons).

• Solubility Shift: The final deprotected probe will exhibit a drastic shift in solubility, becoming highly soluble in aqueous buffers (PBS) and insoluble in non-polar organic solvents, confirming the unmasking of the hydroxyl groups.

References

• Cu(I)
• Click Сhemistry Labeling of Oligonucleotides and DNA - Lumiprobe Source: Lumiprobe Protocols URL
• Specific and quantitative labeling of biomolecules using click chemistry - Frontiers Source: Frontiers in Physiology / Chemistry URL

Sources

• 1. Frontiers | Specific and quantitative labeling of biomolecules using click chemistry [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lumiprobe.com [lumiprobe.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Notes and Protocols: Synthesis of Glycomimetics via Click Chemistry Using Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Abstract

Glycomimetics, molecules that mimic the structure and function of natural carbohydrates, are at the forefront of modern drug discovery, offering enhanced metabolic stability and improved pharmacokinetic profiles.[1][2] This guide provides a comprehensive framework for the synthesis of novel glycomimetics using Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside as a versatile and pivotal building block. We will detail the strategic deprotection of the acetyl groups and the subsequent high-efficiency conjugation via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[3][4] The protocols herein are designed for researchers, scientists, and drug development professionals, providing not only step-by-step instructions but also the underlying scientific rationale for key experimental choices.

Introduction: The Strategic Advantage of Propargyl Galactopyranoside

The development of effective carbohydrate-based therapeutics has been historically challenged by the low metabolic stability and rapid clearance of natural sugars.[2] Glycomimetics address these limitations by modifying the carbohydrate scaffold to create more drug-like candidates.[1] Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is an ideal precursor for glycomimetic synthesis due to its trifunctional design:

• β-D-Galactopyranoside Core: This scaffold serves as the recognition element, mimicking natural galactose to interact with specific biological targets such as galectins, which are implicated in cancer and inflammation.[1]

• Acetyl (Ac) Protecting Groups: The hydroxyl groups of the galactose are protected by acetyl esters. This is a critical feature in carbohydrate chemistry, preventing unwanted side reactions during synthesis and allowing for controlled, regioselective modifications.[5] These groups are stable under many conditions but can be removed efficiently when required.[6]

• Terminal Propargyl Group (-CH₂C≡CH): This functional group is the cornerstone of its utility.[3] The terminal alkyne is a key component in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, allowing for the covalent linkage of the sugar to virtually any molecule that can be functionalized with an azide.[4][7] This reaction is renowned for its high yield, specificity, and biocompatibility.[8]

The overall synthetic strategy involves a two-stage process: first, the deprotection of the hydroxyl groups, followed by the "clicking" of the alkyne-functionalized sugar to an azide-bearing molecule of interest. This modular approach provides a powerful platform for generating diverse libraries of glycomimetics for screening and development.

Caption: High-level workflow for glycomimetic synthesis.

Protocol 1: Deacetylation via Zemplén Transesterification

The first critical step is the removal of the acetyl protecting groups to expose the free hydroxyls of the galactose moiety. The Zemplén deacetylation is the standard and most conventional method for this transformation.[5] It utilizes a catalytic amount of sodium methoxide in methanol, which is highly efficient and proceeds under mild, basic conditions, minimizing the risk of side reactions.[5][9]

Causality Behind Experimental Choices:

• Catalytic Sodium Methoxide (NaOMe): A strong base is required to initiate the transesterification reaction. Using a catalytic amount is sufficient, making the reaction cost-effective and simplifying the work-up, as only a small amount of base needs to be neutralized.[5][9]

• Methanol (MeOH) as Solvent: Methanol serves as both the solvent and the nucleophile that displaces the acetyl groups, forming methyl acetate as a byproduct.

• Inert Atmosphere (Ar or N₂): While not always strictly necessary, performing the reaction under an inert atmosphere prevents the absorption of atmospheric CO₂, which could react with the catalytic base.

• Neutralization with Ion-Exchange Resin: Using an acidic resin (H⁺ form) is a superior method for neutralizing the reaction mixture compared to adding aqueous acid. It allows for the simple filtration of the resin to remove the sodium ions, avoiding an aqueous workup that could be problematic for downstream steps.[5]

Caption: Chemical scheme for the deprotection of the galactose precursor.

Materials

Reagent	Supplier	Grade
Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	Commercial Source	>98%
Sodium methoxide (NaOMe), 0.5 M solution in Methanol	Commercial Source	Anhydrous
Methanol (MeOH), Anhydrous	Commercial Source	ACS Grade
Ion-exchange resin (e.g., Dowex® 50WX8, H⁺ form)	Commercial Source	100-200 mesh
Dichloromethane (DCM), Ethyl Acetate (EtOAc)	Commercial Source	HPLC Grade
Silica Gel	Commercial Source	230-400 mesh

Step-by-Step Protocol

• Reaction Setup: Dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.0 eq) in anhydrous methanol (approx. 5-10 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.[5]

• Initiation: Cool the solution to 0°C in an ice bath. Add the sodium methoxide solution (0.1 - 0.2 eq) dropwise.

• Reaction Monitoring: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a mobile phase such as 10:1 DCM:MeOH. The starting material is non-polar, while the fully deprotected product is highly polar and will have a much lower Rf value. The reaction is typically complete within 1-3 hours.[5]

• Neutralization: Once the starting material is consumed, add the acidic ion-exchange resin to the flask and stir until the pH of the solution becomes neutral (check with pH paper).[5]

• Work-up: Filter the reaction mixture through a pad of celite or a cotton plug to remove the resin, washing the resin thoroughly with methanol.

• Purification: Combine the filtrate and washings and concentrate under reduced pressure. The resulting crude product is often pure enough for the next step. If further purification is needed, it can be achieved by silica gel column chromatography, typically eluting with a gradient of methanol in dichloromethane.

Quantitative Data

Reagent	MW ( g/mol )	Equivalents	Amount (for 1 mmol scale)
Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	430.41	1.0	430 mg
Sodium Methoxide (0.5M in MeOH)	54.02	0.1	0.2 mL
Anhydrous Methanol	32.04	-	5-10 mL
Expected Yield	262.25	-	>95%

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

With the deacetylated propargyl galactopyranoside in hand, the next stage is the CuAAC reaction to form the stable 1,4-disubstituted 1,2,3-triazole linkage.[7] This reaction is the gold standard of click chemistry, forming the desired product with exceptional efficiency and selectivity.[4]

Causality Behind Experimental Choices:

• Copper(II) Sulfate and Sodium Ascorbate: This is the most common and robust system for generating the active Copper(I) catalyst in situ.[10][11] Copper(II) is stable and easy to handle, while sodium ascorbate is a mild, water-soluble reducing agent that efficiently converts it to Cu(I).[12] An excess of ascorbate also helps prevent the re-oxidation of Cu(I) by dissolved oxygen.[13]

• Ligand (THPTA): While the reaction can proceed without a ligand, the addition of a water-soluble ligand like Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is highly recommended, especially for bioconjugation.[10] The ligand stabilizes the Cu(I) catalytic species, accelerates the reaction rate, and protects sensitive biomolecules from potential damage by copper ions.[13]

• Solvent System (t-BuOH/H₂O): A mixture of tert-butanol and water is an excellent general-purpose solvent system for CuAAC. It can dissolve a wide range of polar and non-polar reactants, which is often necessary when conjugating a hydrophilic sugar to a more hydrophobic molecule.

Caption: General scheme for the CuAAC conjugation reaction.

Materials

Reagent	Supplier	Grade
Propargyl β-D-galactopyranoside	From Protocol 1	-
Azide-functionalized molecule (R-N₃)	User-defined	>95%
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	Commercial Source	ACS Grade
Sodium L-Ascorbate	Commercial Source	>99%
THPTA (optional ligand)	Commercial Source	>98%
tert-Butanol (t-BuOH)	Commercial Source	ACS Grade
Deionized Water	In-house	18 MΩ·cm

Step-by-Step Protocol

• Prepare Stock Solutions: It is best practice to prepare fresh stock solutions for the catalyst components.

  • 100 mM Copper(II) Sulfate in deionized water.

  • 500 mM Sodium L-Ascorbate in deionized water (prepare immediately before use).

  • 100 mM THPTA in deionized water (if used).

• Reaction Setup: In a vial, dissolve the propargyl β-D-galactopyranoside (1.0 eq) and the azide-functionalized molecule (1.1 eq) in a 1:1 mixture of t-BuOH and water. The final concentration of the limiting reagent should be between 10-100 mM.

• Catalyst Addition: Add the reagents in the following order, vortexing briefly after each addition:

  • THPTA solution (if used, to a final concentration of 5 mol%).

  • Copper(II) Sulfate solution (to a final concentration of 1-5 mol%).[11]

  • Sodium Ascorbate solution (to a final concentration of 10-20 mol%).[4][12]

• Reaction: Stir the reaction mixture at room temperature. The reaction is often complete within 1-12 hours. Monitor progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, the method for purification will depend on the nature of the final product.

  • For small molecules: Dilute the reaction with water and extract with an organic solvent like ethyl acetate. The combined organic layers can be washed with brine, dried over Na₂SO₄, and concentrated. The crude product is then purified by silica gel column chromatography.

  • For biomolecules (e.g., proteins, PEG): The product can be purified by dialysis, size-exclusion chromatography, or HPLC.[3]

Caption: Step-by-step experimental workflow for the CuAAC protocol.

Quantitative Data (Example for 0.5 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount (mg)	Stock Solution Conc.	Volume to Add	Final Conc. (mol%)
Propargyl β-D-galactopyranoside	262.25	1.0	131 mg	-	-	-
Benzyl Azide (Example R-N₃)	133.15	1.1	73 mg	-	-	-
CuSO₄·5H₂O	249.68	0.05	-	100 mM	250 µL	5
Sodium Ascorbate	198.11	0.10	-	500 mM	100 µL	10

Conclusion and Future Directions

The combination of Zemplén deacetylation and CuAAC click chemistry provides a robust, efficient, and highly modular platform for the synthesis of novel glycomimetics from Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. The resulting triazole-linked glycoconjugates are stable mimics of the natural glycosidic bond and can be used to explore a vast chemical space in the pursuit of new therapeutic agents. By varying the azide-containing reaction partner, researchers can attach a wide array of functionalities, including small molecule drugs, imaging agents, or linkers for creating multivalent structures that can leverage the "glycoside cluster effect" for enhanced binding affinity to biological targets.[7] This powerful synthetic strategy is a key enabler for advancing the fields of chemical biology and drug discovery.

References

• De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2). NCBI. [Link]

• Cu(I)-Catalyzed Click Chemistry in Glycoscience and Their Diverse Applications. ACS Chemical Reviews. [Link]

• CuAAC click chemistry with N-propargyl 1,5-dideoxy-1,5-imino-D-gulitol and N-propargyl 1,6-dideoxy-1,6-imino-D-mannitol provides access to triazole-linked piperidine and azepane pseudo-disaccharide iminosugars displaying glycosidase inhibitory properties. PubMed. [Link]

• Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. The Journal of Organic Chemistry. [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. PMC. [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience. [Link]

• Synthesis of glycodendrimers bearing β‐C‐galactopyranosides and a hydrophobic aglycon moiety as LecA adhesion inhibitors. ResearchGate. [Link]

• Figure 1: [Removal of acetyl groups under Zemplén conditions.]. NCBI Bookshelf. [Link]

• Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. MDPI. [Link]

• An Efficient and Regioselective Deprotection Method for Acetylated Glycosides. ResearchGate. [Link]

• Targeting Galectins With Glycomimetics. Frontiers in Chemistry. [Link]

• Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. ResearchGate. [Link]

• Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. ResearchGate. [Link]

• Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. Wiley Online Library. [Link]

• Green Chemistry. RSC Publishing. [Link]

• From Native Glycosaminoglycans to Mimetics: Design, Mechanisms, and Biomedical Applications. PMC. [Link]

• Design and synthesis of glycomimetics: recent advances. AIR Unimi. [Link]

• Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. PMC. [Link]

Sources

• 1. Frontiers | Targeting Galectins With Glycomimetics [frontiersin.org]
• 2. air.unimi.it [air.unimi.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. broadpharm.com [broadpharm.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jenabioscience.com [jenabioscience.com]

Application Notes and Protocols for the Immobilization of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside on Azide-Functionalized Surfaces

Introduction: Engineering Biointerfaces with Precision Glycosylation

The strategic presentation of carbohydrates on material surfaces is a cornerstone of modern biomaterial science and drug development. Glycan-functionalized surfaces are instrumental in mimicking the cellular glycocalyx, enabling the study of multivalent carbohydrate-protein interactions, guiding cell adhesion and differentiation, and developing targeted drug delivery systems.[1][2] D-galactose, in particular, serves as a crucial ligand for specific cell receptors, such as the asialoglycoprotein receptor (ASGP-R) on hepatocytes, making it a valuable component for liver-targeting applications.[1]

This guide provides a comprehensive framework for the covalent immobilization of a protected galactose derivative, Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, onto azide-functionalized surfaces. The use of acetyl protecting groups on the galactose hydroxyls is a deliberate choice to prevent undesirable side reactions during the immobilization process, ensuring the reaction's specificity. The core of this methodology lies in the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a premier example of "click chemistry."[3] This reaction is lauded for its high efficiency, specificity, and compatibility with a wide range of functional groups and reaction conditions, including aqueous environments.[4][5] The result is a stable triazole linkage, covalently tethering the galactose derivative to the surface.[6]

This document will detail the necessary steps for preparing azide-functionalized surfaces, the subsequent CuAAC reaction, and the analytical techniques for characterizing the newly formed glycan-functionalized interface.

Experimental Design & Rationale

The overall strategy involves a two-stage process: first, the creation of a reactive surface presenting azide (-N₃) groups, and second, the "clicking" of the alkyne-containing galactose derivative onto this surface.

Figure 1: A high-level overview of the two-part experimental workflow.

The choice of surface preparation method will depend on the initial substrate material (e.g., silicon, glass, gold). For silica-based substrates, silanization with an azide-containing silane is a common and effective approach. For surfaces bearing carboxylic acid groups, a two-step process involving activation (e.g., with EDC/NHS) followed by amide coupling with an azide-containing amine can be employed.[7]

Detailed Protocols

Part 1: Preparation of Azide-Functionalized Surfaces (Example: Silicon/Glass)

This protocol describes the preparation of an azide-functionalized surface on a silicon or glass substrate.

Materials:

• Silicon wafers or glass slides

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective equipment (PPE) in a fume hood.

• (3-Azidopropyl)triethoxysilane

• Anhydrous toluene

• Deionized (DI) water

• Ethanol

• Nitrogen gas

Procedure:

• Surface Cleaning and Hydroxylation:

  • Immerse the silicon/glass substrates in Piranha solution for 30-60 minutes at room temperature.

  • Rinse the substrates thoroughly with copious amounts of DI water.

  • Dry the substrates under a gentle stream of nitrogen gas. This process cleans the surface and generates hydroxyl (-OH) groups necessary for silanization.

• Silanization:

  • Prepare a 2% (v/v) solution of (3-azidopropyl)triethoxysilane in anhydrous toluene.

  • Immerse the cleaned and dried substrates in the silane solution.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle agitation.

  • After incubation, rinse the substrates with toluene, followed by ethanol, and finally DI water to remove any non-covalently bound silane.

  • Dry the azide-functionalized substrates under a stream of nitrogen. The surface is now ready for the click reaction.

Part 2: Immobilization of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

This protocol details the CuAAC reaction to attach the alkyne-functionalized galactose derivative to the prepared azide surface.

Figure 2: Chemical components and their roles in the CuAAC immobilization reaction.

Materials:

• Azide-functionalized substrate (from Part 1)

• Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvent system (e.g., a mixture of DMSO, t-BuOH, and water)

• DI water

• Ethanol

• Nitrogen gas

Procedure:

• Prepare the "Click" Reaction Mixture:

  • Dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in the chosen solvent system to a final concentration of 1-10 mM.

  • Prepare stock solutions of CuSO₄ (e.g., 100 mM in water), sodium ascorbate (e.g., 100 mM in water, freshly prepared), and TBTA/THPTA (e.g., 10 mM in DMSO).[8][9]

  • In a separate tube, add the components in the following order to create the reaction cocktail (final concentrations are a good starting point and may require optimization):

    • Propargyl-galactose solution

    • TBTA/THPTA solution (to a final concentration of 100-500 µM)

    • CuSO₄ solution (to a final concentration of 50-100 µM)

    • Freshly prepared sodium ascorbate solution (to a final concentration of 1-5 mM)

• Surface Incubation:

  • Immediately apply the "click" reaction mixture to the azide-functionalized surface, ensuring the entire surface is covered.

  • Incubate for 2-16 hours at room temperature with gentle agitation in a humidified chamber to prevent evaporation.[8][9]

• Washing and Drying:

  • After incubation, thoroughly rinse the surface with the solvent system used for the reaction, followed by ethanol and then DI water to remove any unreacted reagents and non-specifically bound molecules.

  • Dry the surface under a gentle stream of nitrogen.

• Deprotection (Optional):

  • If the application requires the free hydroxyl groups of galactose, the acetyl protecting groups can be removed using standard deacetylation procedures, such as treatment with sodium methoxide in methanol (Zemplén deacetylation). This step should be performed with caution as it may affect the underlying surface chemistry.

Surface Characterization

Verifying the successful immobilization is a critical step. A combination of surface-sensitive analytical techniques should be employed.

Technique	Purpose	Expected Outcome for Successful Immobilization
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition and chemical states of the surface.[10][11]	- Increase in the carbon and oxygen signals. - Appearance of a distinct N 1s signal corresponding to the triazole ring. - High-resolution C 1s spectra will show an increase in the C-O and O-C=O components from the acetylated galactose.[10][12]
Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR)	To identify functional groups on the surface.[7][11]	- Disappearance or significant reduction of the azide peak (~2100 cm⁻¹). - Appearance of characteristic peaks for the acetyl groups (C=O stretch around 1740-1750 cm⁻¹) and the carbohydrate backbone (C-O stretches around 1000-1250 cm⁻¹).[11]
Contact Angle Goniometry	To measure changes in surface wettability.	A decrease in the water contact angle is expected as the relatively hydrophobic azide-terminated surface is modified with the more hydrophilic (even when acetylated) carbohydrate.
Surface Plasmon Resonance (SPR) or Quartz Crystal Microbalance (QCM)	To monitor the binding of specific lectins (carbohydrate-binding proteins) to the immobilized galactose.[10][13]	After deprotection, a significant binding signal should be observed upon introduction of a galactose-specific lectin (e.g., Peanut Agglutinin), confirming the bioavailability of the immobilized sugar.

Applications in Research and Drug Development

Surfaces functionalized with galactose via this robust methodology have a wide range of applications:

• Biosensor Development: Creating specific surfaces for the detection of galactose-binding proteins, toxins, or pathogens.[14]

• Cell-Material Interaction Studies: Investigating the role of galactose in cell adhesion, signaling, and differentiation, particularly for hepatocytes.

• Targeted Drug Delivery: Using galactose-coated nanoparticles to target liver cells for the treatment of liver diseases.[1]

• Glycoarray Fabrication: Printing arrays of different carbohydrates to screen for protein-carbohydrate interactions in a high-throughput manner.[13][15]

Conclusion

The immobilization of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside on azide-functionalized surfaces using CuAAC "click" chemistry is a highly reliable and versatile method for creating well-defined, biologically active interfaces. The procedural control, high efficiency, and specificity of the reaction make it an invaluable tool for researchers in materials science, glycobiology, and drug development. The protocols and characterization methods outlined in this guide provide a solid foundation for the successful fabrication and validation of these advanced biomaterials.

References

• Surface Modification of Magnetic Nanoparticle via Cu(I)-Catalyzed Alkyne-azide [2 + 3] Cycloaddition | Organic Letters - ACS Publications. (2007, May 4).
• Recent Advances in Click Chemistry for Tailored Nanoparticle Surface Modification and Targeted Delivery - IRJEdT. (n.d.). IRJEdT.
• On-Surface Modification of Copper Cathodes by Copper(I)-Catalyzed Azide Alkyne Cycloaddition and CO2 Reduction in Organic Environments - PMC. (n.d.). NCBI.
• Surface modification of magnetic nanoparticle via Cu(I)-catalyzed alkyne-azide [2 + 3] cycloaddition - PubMed. (2007, May 24). PubMed.
• Functionalization of Azide-Terminated Silicon Surfaces with Glycans Using Click Chemistry: XPS and FTIR Study - ACS Publications. (2012, December 11).
• (PDF) Synthesis of Azide-Functionalized Nanoparticles by Microemulsion Polymerization and Surface Modification by Click Chemistry in Aqueous Medium - ResearchGate. (n.d.).
• Azide-alkyne Huisgen cycloaddition - Wikipedia. (n.d.). Wikipedia.
• Application Notes and Protocols for Biomolecule Immobilization using Propargyl-PEG1-SS-alcohol - Benchchem. (n.d.). Benchchem.
• Application Notes and Protocols for Protein Immobilization using Propargyl-PEG5-NHS Ester - Benchchem. (n.d.). Benchchem.
• Synthesis of azide/alkyne-terminal polymers and application for surface functionalisation through a [2 + 3] Huisgen cycloaddition process, “click chemistry” - Soft Matter (RSC Publishing). (n.d.). RSC Publishing.
• Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. (n.d.).
• Galactose: A Versatile Vector Unveiling the Potentials in Drug Delivery, Diagnostics, and Theranostics - PMC. (2024, February 27). NCBI.
• Fabrication of Low-Fouling Surfaces on Alkyne-Functionalized Poly-(p-xylylenes) Using Click Chemistry - MDPI. (2022, January 6). MDPI.
• XPS and SPR Analysis of Glycoarray Surface Density - PMC - NIH. (n.d.). NCBI.
• Surface Functionalization of Exosomes Using Click Chemistry - PMC. (n.d.). NCBI.
• Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. (2021, January 6).
• Imaging Analysis of Carbohydrate-Modified Surfaces Using ToF-SIMS and SPRi. (n.d.). Semantic Scholar.
• ATR-FTIR and XPS characterization of surfaces - ResearchGate. (n.d.).
• Glucose/galactose/dextran-functionalized quantum dots, iron oxide and doped semiconductor nanoparticles with <100 nm hydrodynamic diameter | Request PDF - ResearchGate. (2025, August 6).
• Synthesis, Structure and Antioxidant Activity of (Tetra- O-acetyl-β-D-galactopyranosyl)thiosemicarbazones of Substituted Benzal. (n.d.).
• Imaging Analysis of Carbohydrate-Modified Surfaces Using ToF-SIMS and SPRi - PMC. (2010, July 7). NCBI.
• Experiment Protocol Experiment Protocol 109 Immobilization of ligands ( Immobilization of ligands (alkyne structure alkyne struc. (n.d.).
• Characterization of a Galactose Oxidase from Fusarium odoratissimum and Its Application in the Modification of Agarose - MDPI. (2023, February 1). MDPI.
• Immobilization of azide-functionalized proteins to micro- and nanoparticles directly
• Development of Galactose Biosensor Based on Functionalized ZnO Nanorods with Galactose Oxidase - SciSpace. (n.d.). SciSpace.
• 2,3,4,6-Tetra-O-acetyl-β-d-galactopyranosyl 2,3,4,6-tetra-O-acetyl-β-d-glucopyranosyl disulfide tetrahydrofuran solv
• 2,3,4,6-Tetra-O-acetyl-alpha-D-galactopyranosyl bromide | 3068-32-4 - ChemicalBook. (2026, January 13). ChemicalBook.
• (PDF) Immobilization of β-Galactosidase onto Functionalized Graphene Nano-sheets Using Response Surface Methodology and Its Analytical Applications - ResearchGate. (2012, July 18).
• Comparison Between FT-IR and XPS Characterization of Carbon Fiber Surfaces. (2015, February 20).
• Experiment Protocol 109S Immobilization of ligands (alkyne structure compounds) on azide beads using click chemistry reaction - Tamagawa Seiki. (n.d.). Tamagawa Seiki.

Sources

• 1. Galactose: A Versatile Vector Unveiling the Potentials in Drug Delivery, Diagnostics, and Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 4. irjweb.com [irjweb.com]
• 5. Surface Functionalization of Exosomes Using Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. fgb.tamagawa-seiki.com [fgb.tamagawa-seiki.com]
• 10. XPS and SPR Analysis of Glycoarray Surface Density - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Imaging Analysis of Carbohydrate-Modified Surfaces Using ToF-SIMS and SPRi - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Welcome to our dedicated technical support center for the synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic yields and troubleshoot common experimental challenges. Here, we provide in-depth, evidence-based solutions and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guide: Enhancing Your Synthetic Yield

This section addresses specific issues that can arise during the synthesis, providing actionable solutions grounded in established chemical principles.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer: Low yields in this glycosylation reaction can stem from several factors, including suboptimal reaction conditions, side reactions, and purification losses. Here’s a systematic approach to diagnosing and resolving the issue:

• Reagent Quality and Stoichiometry:

  • Galactosyl Donor: Ensure you are starting with high-purity 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide or a suitable trichloroacetimidate donor. The α-anomer of the bromide is generally more reactive and desired for achieving the β-glycoside via an SN2-type reaction. The quality of the starting material is crucial, as impurities can interfere with the reaction.

  • Propargyl Alcohol: Use anhydrous propargyl alcohol. The presence of water can lead to hydrolysis of the glycosyl donor and other side reactions.[1]

  • Lewis Acid Catalyst: The choice and amount of Lewis acid are critical. Common choices include boron trifluoride etherate (BF₃·OEt₂) and trimethylsilyl trifluoromethanesulfonate (TMSOTf).[2] The catalytic amount should be carefully optimized; an excess can lead to degradation of the sugar, while too little will result in an incomplete reaction.

• Reaction Temperature:

  • Temperature plays a significant role in glycosylation reactions.[3][4][5][6] For the synthesis of β-glycosides, reactions are often initiated at low temperatures (e.g., -20°C to -78°C) and then allowed to slowly warm to room temperature.[7] This helps to control the reaction kinetics and favor the desired stereochemical outcome.[7] Running the reaction at too high a temperature can lead to the formation of the undesired α-anomer and other byproducts.

• Solvent:

  • Anhydrous dichloromethane (DCM) is a commonly used solvent for this reaction. Ensure the solvent is thoroughly dried, as residual water can quench the Lewis acid and hydrolyze the glycosyl donor.

• Side Reactions:

  • The propargyl group itself can participate in side reactions, such as Glaser coupling, which is an oxidative homodimerization of terminal alkynes, especially in the presence of copper catalysts.[8] While copper is not a primary catalyst in this specific glycosylation, trace metal impurities can promote this side reaction.

  • Another potential side reaction is the isomerization of the propargyl group to an allene.[8]

A recommended starting protocol for optimization is provided below:

Question 2: I am observing the formation of multiple products, making purification difficult. How can I improve the selectivity of the reaction?

Answer: The formation of multiple products often points to issues with stereoselectivity (formation of both α and β anomers) or other side reactions.

• Controlling Stereoselectivity:

  • The formation of the desired β-glycoside is favored by the neighboring group participation of the acetyl group at the C-2 position of the galactose donor. This typically proceeds through an SN2-like mechanism.

  • To favor the β-anomer, it is crucial to use a glycosyl donor with a participating group at C-2 (like the acetyl group) and to carefully control the reaction temperature, often starting low and slowly warming.[7]

  • The choice of Lewis acid can also influence the α:β ratio.[2] For instance, BF₃·OEt₂ often favors the formation of β-glycosides.[2]

• Minimizing Side Products:

  • If you suspect Glaser coupling of the propargyl group, ensure your glassware is scrupulously clean and free of trace copper or other transition metal contaminants.[8]

  • To prevent hydrolysis of the glycosyl donor, strictly anhydrous conditions are paramount.

The following table summarizes key parameters influencing yield and selectivity:

Parameter	Recommendation	Rationale
Glycosyl Donor	High-purity 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide or trichloroacetimidate	The α-donor favors the formation of the β-product via SN2 inversion.
Propargyl Alcohol	Anhydrous, 5 equivalents	Excess alcohol drives the reaction to completion.
Lewis Acid	BF₃·OEt₂ (1-2 equivalents)	Promotes the reaction while often favoring β-selectivity.[2]
Solvent	Anhydrous Dichloromethane (DCM)	A non-participating solvent that is effective for this type of reaction.
Temperature	Start at 0°C, then warm to room temperature	Controlled temperature profile helps to manage reaction kinetics and selectivity.[9]
Reaction Time	24 hours (monitor by TLC)	Allows the reaction to proceed to completion.

Question 3: The purification of the final product by column chromatography is challenging. Are there any tips to improve this process?

Answer: Effective purification is key to obtaining a high-purity product.

• Solvent System for Chromatography: A common eluent system for silica gel column chromatography is a gradient of ethyl acetate in hexane. Start with a low polarity mixture (e.g., 10-20% ethyl acetate in hexane) and gradually increase the polarity. The product is moderately polar and should elute effectively with this system.

• Monitoring by TLC: Before running the column, optimize the solvent system using thin-layer chromatography (TLC). The ideal solvent system will give your product an Rf value of approximately 0.3-0.4.

• Alternative Purification: If column chromatography is still problematic, consider recrystallization.[10] A patent suggests that crystallization from a methanolic solution at low temperatures can yield a high-purity product.[10]

Frequently Asked Questions (FAQs)

Q1: What is the role of the Lewis acid in this reaction?

A1: The Lewis acid, such as BF₃·OEt₂, activates the glycosyl donor.[2][11] It coordinates to the leaving group at the anomeric position (e.g., bromide or trichloroacetimidate), making it a better leaving group and facilitating the nucleophilic attack by the hydroxyl group of propargyl alcohol.[12][13]

Q2: Can I use a different glycosyl donor?

A2: Yes, other glycosyl donors can be used. Glycosyl trichloroacetimidates are a popular alternative to glycosyl bromides as they are often more stable and can provide excellent yields and stereoselectivity.[14] Thioglycosides are another option, though they may require different activation conditions.[15]

Q3: Is it possible to synthesize the α-anomer of this compound?

A3: While the β-anomer is often the desired product due to the directing effect of the C-2 acetyl group, the α-anomer can also be synthesized.[16][17] This typically requires a different strategy, such as using a non-participating protecting group at the C-2 position or employing specific catalysts and reaction conditions that favor the formation of the thermodynamically more stable anomer.

Q4: What are the key characterization techniques for the final product?

A4: The primary methods for characterizing Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure, including the stereochemistry at the anomeric center. The coupling constant (J-value) of the anomeric proton in the ¹H NMR spectrum is a key indicator of the α or β configuration. For a β-glycoside, a large axial-axial coupling constant is typically observed.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the product.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups, such as the alkyne C≡C-H stretch and the ester C=O stretch.

References

• Seeberger, P. H., et al. (2022). Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. Angewandte Chemie International Edition, 61(13), e202114450. Available from: [Link]

• Seeberger, P. H., et al. (2022). Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. PubMed. Available from: [Link]

• Chatterjee, A., & Mandal, S. K. (2022). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry, 10, 843916. Available from: [Link]

• Kumpinš, V., et al. (2021). Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. Request PDF. Available from: [Link]

• Zhang, Y., et al. (2023). Insights into the Mechanism Underlying the Influence of Glycation with Different Saccharides and Temperatures on the IgG/IgE. Semantic Scholar. Available from: [Link]

• Chi, Y., et al. (2024). High-temperature glycosylation of saccharides to modify molecular conformation of egg white protein and its effect on the stability of high internal phase emulsions. PubMed. Available from: [Link]

• Fraser-Reid, B., et al. (2011). Propargyl Glycosides as Stable Glycosyl Donors: Anomeric Activation and Glycoside Syntheses. Request PDF. Available from: [Link]

• Kumpinš, V., et al. (2021). Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. ResearchGate. Available from: [Link]

• Hancock, W. S., et al. (2015). Large-Scale Measurement of Absolute Protein Glycosylation Stoichiometry. PMC. Available from: [Link]

• Demchenko, A. V., & Pornsuriyasak, P. (2015). Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. Chemical Science, 6(5), 2637-2652. Available from: [Link]

• Nishizawa, M., et al. (2011). Lewis acid-catalyzed propargylic etherification and sulfanylation from alcohols in MeNO₂-H₂O. PubMed. Available from: [Link]

• Wang, B., et al. (2017). Co₂(CO)₆-propargyl cation mediates glycosylation reaction by using thioglycoside. Request PDF. Available from: [Link]

• Singleton, D. A., & Wang, Z. (2013). Lewis acid catalysis and ligand exchange in the asymmetric binaphthol-catalyzed propargylation of ketones. PubMed. Available from: [Link]

• Hsu, C. H., et al. (2020). Mapping Mechanisms in Glycosylation Reactions with Donor Reactivity: Avoiding Generation of Side Products. The Journal of Organic Chemistry, 85(17), 11044-11054. Available from: [Link]

• Andreana, P. R., et al. (2020). Synthesis of propargyl glycosides of Streptococcus pneumoniae serotypes 6A and 6B for glycoconjugate vaccines. PMC. Available from: [Link]

• Poláková, M., et al. (2022). Selectivity of 1-O-Propargyl-d-Mannose Preparations. MDPI. Available from: [Link]

• Li, J., et al. (2012). Synthesis, Structure and Antioxidant Activity of (Tetra-O-acetyl-β-D-galactopyranosyl)thiosemicarbazones of Substituted Benzal. Indian Journal of Pharmaceutical Sciences, 74(1), 53-58. Available from: [Link]

• Pedersen, C. M., & Bols, M. (2018). Catalytic Glycosylations in Oligosaccharide Synthesis. Chemical Reviews, 118(17), 8033-8065. Available from: [Link]

• Demchenko, A. V. (2017). Intramolecular glycosylation. Beilstein Journal of Organic Chemistry, 13, 2013-2044. Available from: [Link]

• Lin, C. C., et al. (2007). A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. PMC. Available from: [Link]

• Jensen, H. H., Kramer, H. B., & Davis, B. G. (2015). Synthesis of a O-propargyl glycoside suitable for protein modification by Cu(I)-catalyzed cycloaddition. ResearchGate. Available from: [Link]

• Woerly, E. M., et al. (2025). Artificial Intelligence for Predicting Stereoselectivity in Glycosylation Chemistry. Journal of the American Chemical Society. Available from: [Link]

• Demchenko, A. V. (2008). Chemical O‐Glycosylations: An Overview. PMC. Available from: [Link]

• Oscarson, S., & Bundle, D. R. (2018). Like Visiting an Old Friend: Fischer Glycosylation in the Twenty-First Century: Modern Methods and Techniques. PMC. Available from: [Link]

• ResearchGate. (n.d.). Optimization of glycosylation reaction conditions. Retrieved from [Link]

• Al-Zoubi, R. M. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. PMC. Available from: [Link]

• Google Patents. (1950). US2527358A - Process of purifying propargyl alcohol.

• Fraser-Reid, B., & Lopez, J. C. (2001). Synthesis of propargyl C-glycosides using allenyltributylstannane. Request PDF. Available from: [Link]

• Al-Zoubi, R. M. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. OUCI. Available from: [Link]

• Al-Zoubi, R. M. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Semantic Scholar. Available from: [Link]

• Emmerling, F., et al. (2009). n-Propyl 2,3,4,6-tetra-O-acetyl-β-d-glucopyranoside. ResearchGate. Available from: [Link]

Sources

• 1. US2527358A - Process of purifying propargyl alcohol - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. High-temperature glycosylation of saccharides to modify molecular conformation of egg white protein and its effect on the stability of high internal phase emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Selectivity of 1-O-Propargyl-d-Mannose Preparations [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Lewis acid catalysis and ligand exchange in the asymmetric binaphthol-catalyzed propargylation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lewis acid-catalyzed propargylic etherification and sulfanylation from alcohols in MeNO₂-H₂O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Chemical O‐Glycosylations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 943859-73-2|Propargyl 2,3,4,6-tetra-O-acetyl-a-D-galactopyranoside|BLD Pharm [bldpharm.com]
• 17. Propargyl 2,3,4,6-tetra-O-acetyl-a-D-galactopyranoside [cymitquimica.com]

Technical Support Center: Deacetylation of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Last Updated: 2026-03-23

This technical support guide provides in-depth troubleshooting for the deacetylation of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. It is designed for researchers, scientists, and drug development professionals to navigate common challenges and ensure successful reaction outcomes.

Introduction

The removal of acetyl protecting groups from Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a critical step in the synthesis of various glycoconjugates and probes. The propargyl group provides a versatile handle for "click" chemistry, enabling ligation to a wide array of molecules. While the Zemplén deacetylation is a standard and widely used method, incomplete reactions can arise from several factors. This guide will explore the potential causes of incomplete deacetylation and provide systematic solutions to overcome them.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for deacetylating Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside?

The most prevalent and generally effective method is the Zemplén deacetylation.[1][2] This reaction utilizes a catalytic amount of sodium methoxide in methanol to achieve mild and efficient removal of acetyl groups.[1]

Q2: How can I monitor the progress of the deacetylation reaction?

Thin-Layer Chromatography (TLC) is the most common and convenient method for monitoring the reaction. The starting material (acetylated) is significantly less polar than the fully deacetylated product. A successful reaction will show the disappearance of the starting material spot and the appearance of a new, more polar spot at a lower Rf value. Staining with a solution of p-anisaldehyde or potassium permanganate can help visualize the spots. Additionally, 1H NMR spectroscopy can be used to confirm the completion of the reaction by observing the disappearance of the acetyl proton signals (typically around 2 ppm) and the appearance of hydroxyl protons.[3][4]

Q3: Is the propargyl group stable under Zemplén deacetylation conditions?

The propargyl group is generally stable under the mild basic conditions of the Zemplén deacetylation.[5] However, prolonged exposure to strong basic conditions or elevated temperatures could potentially lead to side reactions.

Q4: What are the key parameters to control for a successful Zemplén deacetylation?

The key parameters include the quality and dryness of the methanol, the concentration and catalytic amount of sodium methoxide, the reaction temperature, and the reaction time.

Troubleshooting Guide: Incomplete Deacetylation

Incomplete deacetylation is the most frequently encountered issue in this procedure. The following table outlines potential causes and their corresponding solutions.

Observation	Potential Cause(s)	Recommended Solution(s)
TLC shows a mixture of starting material, partially deacetylated intermediates, and product.	1. Insufficient catalyst: The amount of sodium methoxide is not enough to drive the reaction to completion. 2. Poor quality or wet methanol: Water in the methanol can consume the methoxide catalyst. 3. Short reaction time: The reaction has not been allowed to proceed to completion.	1. Increase catalyst loading: Add a small, additional amount of sodium methoxide solution and continue to monitor by TLC. For future reactions, consider a slight increase in the initial catalyst amount (e.g., from 0.1 eq to 0.2 eq). 2. Use anhydrous methanol: Ensure the use of dry methanol. If necessary, distill methanol from magnesium turnings or use a commercially available anhydrous grade. 3. Extend reaction time: Allow the reaction to stir for a longer period at room temperature, monitoring every 1-2 hours by TLC until the starting material is no longer visible.
TLC shows predominantly starting material with very little product formation.	1. Inactive catalyst: The sodium methoxide solution may have degraded over time. 2. Reaction temperature is too low: While typically run at room temperature, very low ambient temperatures can slow the reaction rate significantly.	1. Use fresh catalyst: Prepare a fresh solution of sodium methoxide in anhydrous methanol or use a new bottle of commercial solution. 2. Maintain room temperature: Ensure the reaction is conducted at a standard room temperature (20-25 °C).
Formation of an unknown, non-polar byproduct observed by TLC.	Possible side reactions: While less common, strong basic conditions could potentially lead to side reactions involving the propargyl group or the sugar itself.	Neutralize promptly: Once the reaction is complete, neutralize the mixture with an acidic resin (e.g., Amberlite IR-120 H+ form) to prevent further base-catalyzed degradation.[2]
Difficulty in purifying the final product from residual starting material.	Similar polarities of partially deacetylated intermediates: Some intermediates may have polarities close to the final product, making chromatographic separation challenging.	Drive the reaction to completion: The most effective strategy is to ensure the reaction goes to completion, eliminating the need to separate closely related compounds. If separation is necessary, consider using a different solvent system for column chromatography (e.g., a gradient of methanol in dichloromethane or ethyl acetate/methanol/water mixtures).

Experimental Protocols

Protocol 1: Standard Zemplén Deacetylation

This protocol describes a standard procedure for the deacetylation of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

Materials:

• Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

• Anhydrous Methanol (MeOH)

• Sodium Methoxide (NaOMe) solution in Methanol (e.g., 0.5 M or 25 wt%)

• Amberlite IR-120 H+ ion-exchange resin

• TLC plates (silica gel 60 F254)

• Developing solvent for TLC (e.g., 9:1 Dichloromethane:Methanol)

• Staining solution (e.g., p-anisaldehyde or potassium permanganate)

Procedure:

• Dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.0 eq) in anhydrous methanol (5-10 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of sodium methoxide solution (e.g., 0.1-0.2 eq) dropwise to the stirred solution.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Monitor the reaction progress by TLC every 30-60 minutes. The reaction is typically complete within 1-4 hours.

• Once the starting material is consumed, add Amberlite IR-120 H+ resin to the reaction mixture until the pH is neutral (check with pH paper).

• Stir for an additional 15-20 minutes.

• Filter the resin and wash it with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure.

• The resulting crude product can be purified by silica gel column chromatography if necessary.

Visualization of the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting incomplete deacetylation.

Caption: Troubleshooting workflow for incomplete deacetylation.

References

• Bürger, M., & Chory, J. (2019). Structural and chemical biology of deacetylases for carbohydrates, proteins, small molecules and histones. Nature Communications, 9(1), 5243. Available from: [Link]

• Cavallo, G., Iavarone, C., & Tubaro, E. (1993). Preparation and characterization of four new variously deacetylated lysogangliosides, breakdown products of GM1. Carbohydrate Research, 248, 251-265. Available from: [Link]

• Giner, J. L., & Li, X. (2011). NMR tube degradation method for sugar analysis of glycosides. Journal of Natural Products, 74(6), 1473-1476. Available from: [Link]

• Imamura, A. (2021). De-O-acetylation using sodium methoxide. In Glycoscience Protocols (GlycoPODv2). Japan Consortium for Glycobiology and Glycotechnology. Available from: [Link]

• Kovác, P., & Glaudemans, C. P. (1985). Synthesis of 2-acetamido-2-deoxy-6-O-beta-D-galactopyranosyl-D-galactopyranose and o-nitrophenyl 2-acetamido-2-deoxy-6-O-beta-D-galactopyranosyl-alpha-D-galactopyranoside. Carbohydrate Research, 140(2), 313-323. Available from: [Link]

• Lipták, A., Jodál, I., & Nánási, P. (1975). Anomalous Zemplén deacylation reactions of α-and β-D-mannopyranoside derivatives. Carbohydrate Research, 44(1), 1-11. Available from: [Link]

• Molecules. (2022). Selectivity of 1-O-Propargyl-d-Mannose Preparations. Molecules, 27(5), 1483. Available from: [Link]

• Nishihara, S., Angata, K., Aoki-Kinoshita, K. F., et al. (Eds.). (2021). Glycoscience Protocols (GlycoPODv2). Japan Consortium for Glycobiology and Glycotechnology. Available from: [Link]

• RSC Publishing. (2018). Scope and advances in the catalytic propargylic substitution reaction. RSC Advances, 8(60), 34268-34303. Available from: [Link]

• Stepanova, E. V., Nagornaya, M. O., Filimonov, V. D., Valiev, R. R., Belyanin, M. L., Drozdova, A. K., & Cherepanov, V. N. (2018). A new look at acid catalyzed deacetylation of carbohydrates: A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides. Carbohydrate Research, 460, 43-51. Available from: [Link]

• White, B. J., & Oeth, D. (1971). Separation of Cardiac Glycosides by Thin-Layer Chromatography. Proceedings of the Iowa Academy of Science, 78(1), 23-24. Available from: [Link]

• Zhang, Z., & Wang, P. G. (2020). Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. The Journal of Organic Chemistry, 85(21), 14048-14053. Available from: [Link]

Sources

• 1. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acid epimerization of 20-keto pregnane glycosides is determined by 2D-NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct monitoring of biocatalytic deacetylation of amino acid substrates by 1H NMR reveals fine details of substrate specificity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Acetylenic Linkers in Lead Compounds: A Study of the Stability of the Propargyl-Linked Antifolates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Copper-Catalyzed Click Reactions for Propargyl Tetra-O-acetyl-β-D-galactopyranoside

Welcome to the technical support center for optimizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, with a specific focus on the conjugation of propargyl tetra-O-acetyl-β-D-galactopyranoside. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to enhance your experimental success.

Introduction

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a highly efficient and regioselective method for forming 1,4-disubstituted 1,2,3-triazoles.[1][2][3][4][5] This reaction is prized for its reliability, broad functional group tolerance, and high yields under mild conditions.[1][6][7] Propargyl tetra-O-acetyl-β-D-galactopyranoside is a valuable building block in glycochemistry and drug discovery, and its successful conjugation via click chemistry is crucial for the synthesis of novel glycoconjugates, and glycomaterials.[8]

This guide provides practical solutions to common challenges encountered when optimizing the copper catalyst concentration and other reaction parameters for this specific substrate.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Low or No Product Yield

Question: My click reaction with propargyl tetra-O-acetyl-β-D-galactopyranoside is showing very low or no yield. What are the likely causes and how can I fix this?

Answer: Low or no yield in a CuAAC reaction can stem from several factors related to the catalyst, reagents, or reaction conditions. Here’s a systematic approach to troubleshooting:

• Inactive Copper(I) Catalyst: The active catalyst is the Cu(I) ion, which is prone to oxidation to the inactive Cu(II) state.[2][9][10]

  • Solution: Ensure the in-situ reduction of a Cu(II) salt (like CuSO₄) to Cu(I) by using a fresh solution of a reducing agent, most commonly sodium ascorbate.[1][9][10][11] An excess of sodium ascorbate is often used to counteract dissolved oxygen.[1][10] It's crucial to prepare the sodium ascorbate solution fresh for each experiment.

  • Pro-Tip: To minimize oxygen exposure, degas your solvents and consider running the reaction under an inert atmosphere of nitrogen or argon, especially for slow reactions.[11][12]

• Inappropriate Ligand or Ligand-to-Copper Ratio: Ligands are crucial for stabilizing the Cu(I) catalyst, preventing its oxidation and disproportionation, and accelerating the reaction.[4][5][13][14]

  • Solution: For reactions in aqueous or mixed aqueous/organic solvents, water-soluble ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) or BTTAA are highly recommended.[9][13][15] The optimal ligand-to-copper ratio is typically between 1:1 and 5:1.[11] It is advisable to pre-mix the copper salt and the ligand before adding them to the reaction mixture.[16]

• Impure Reagents or Solvents: The purity of your propargyl galactopyranoside, azide partner, and solvents can significantly affect the reaction's success.

  • Solution: Use high-purity reagents and solvents. If impurities are suspected in your starting materials, purification prior to the click reaction is recommended.

• Substrate-Specific Issues: The steric hindrance around the propargyl group of the galactopyranoside or the azide can impede the reaction.[16] Additionally, certain functional groups within your molecules can coordinate with the copper catalyst and inhibit its activity.[16]

  • Solution: For sterically hindered substrates, increasing the reaction time or temperature may be necessary.[16] If your substrate contains groups that can chelate copper, consider increasing the concentration of the copper-ligand complex.[17]

• Incorrect Stoichiometry: An improper ratio of the alkyne (propargyl galactopyranoside) to the azide can lead to incomplete conversion.

  • Solution: While a 1:1 stoichiometry is often the starting point, using a slight excess (e.g., 1.1 to 1.5-fold) of one of the reactants (usually the less precious one) can help drive the reaction to completion.[11][16]

Formation of Side Products

Question: I'm observing significant side product formation in my reaction mixture. What are these impurities and how can I minimize them?

Answer: The most common side reaction in CuAAC is the oxidative homocoupling of the terminal alkyne, known as Glaser coupling, which leads to the formation of a diacetylene byproduct.[2][11]

• Cause: This side reaction is promoted by the presence of oxygen and Cu(II) ions.

• Solution:

  • Deoxygenation: Rigorously deoxygenate your reaction mixture by bubbling with an inert gas (argon or nitrogen) prior to adding the copper catalyst.

  • Reducing Agent: Ensure a sufficient excess of sodium ascorbate is present to maintain a low concentration of Cu(II).[1]

  • Ligand: The use of a stabilizing ligand can also help to suppress this side reaction.[2]

Another potential issue is the degradation of the carbohydrate moiety under harsh conditions, although the mild nature of click chemistry usually prevents this.

Difficulties in Product Purification

Question: I'm struggling to purify my triazole product from the copper catalyst and other reagents. What are the best purification strategies?

Answer: Removing the copper catalyst from the final product is a common challenge.

• Solution:

  • Chelating Agents: After the reaction is complete, adding a copper chelator like EDTA (ethylenediaminetetraacetic acid) can help to sequester the copper ions, which can then be removed by aqueous extraction.[18]

  • Chromatography: Silica gel column chromatography is a standard method for purifying the triazole product.[6] The polarity of the eluent can be adjusted to effectively separate the product from unreacted starting materials and byproducts.

  • Filtration/Precipitation: In some cases, the triazole product may be a solid that can be purified by simple filtration and washing with appropriate solvents to remove soluble impurities.[1][6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of the copper catalyst for the click reaction with propargyl tetra-O-acetyl-b-D-galactopyranoside?

A1: The optimal copper concentration typically ranges from 50 to 250 µM for bioconjugation reactions.[18][19] For small molecule synthesis, concentrations can be higher, often in the range of 1-5 mol%. It is always recommended to start with a lower concentration (e.g., 1 mol%) and increase it if the reaction is slow.

Q2: Which copper source is best to use?

A2: Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) is the most commonly used and convenient copper source, as it is stable and readily soluble in water.[9][16] The active Cu(I) catalyst is then generated in situ by the addition of a reducing agent like sodium ascorbate.[9][10] While Cu(I) salts like CuI or CuBr can be used directly, they are less stable and require more careful handling under an inert atmosphere.[9]

Q3: How important is the choice of solvent?

A3: The choice of solvent is crucial and depends on the solubility of your propargyl galactopyranoside and the azide partner.[20] A mixture of t-butanol and water (1:1) is a very common and effective solvent system.[18] Other solvents like DMF, DMSO, and THF can also be used, sometimes in combination with water.[20][21][22]

Q4: How can I monitor the progress of my click reaction?

A4: The progress of the reaction can be monitored by several analytical techniques:

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to visualize the consumption of the starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides more detailed information about the conversion and can help identify any side products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of the alkyne proton signal and the appearance of the triazole proton signal.[23][24]

• Infrared (IR) Spectroscopy: The disappearance of the characteristic azide peak at around 2100 cm⁻¹ is a clear indicator of reaction completion.[24]

Q5: Can I perform this reaction in the presence of other functional groups?

A5: Yes, one of the major advantages of the CuAAC reaction is its high functional group tolerance.[1][8] It is compatible with a wide range of functional groups, including alcohols, carboxylic acids, amides, and esters, which are present in the acetylated galactopyranoside.

Experimental Protocols

General Protocol for CuAAC of Propargyl Tetra-O-acetyl-β-D-galactopyranoside

This protocol provides a starting point and may need to be optimized for your specific azide.

Materials:

• Propargyl tetra-O-acetyl-β-D-galactopyranoside

• Azide-containing molecule

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, but recommended)

• tert-Butanol

• Deionized water

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 20 mM stock solution of CuSO₄·5H₂O in deionized water.

  • Prepare a 50 mM stock solution of THPTA in deionized water.

  • Prepare a 1 M stock solution of sodium ascorbate in deionized water. Note: This solution should be prepared fresh before each use.

• Reaction Setup:

  • In a reaction vial, dissolve propargyl tetra-O-acetyl-β-D-galactopyranoside (1.0 equivalent) and the azide-containing molecule (1.1 equivalents) in a 1:1 mixture of t-butanol and water.

  • In a separate microcentrifuge tube, prepare the catalyst premix by combining the CuSO₄ stock solution (to achieve a final concentration of 1-5 mol%) and the THPTA stock solution (typically a 1:5 ratio of Cu:ligand). Let this mixture stand for 1-2 minutes.[18]

  • Add the catalyst premix to the solution of the reactants.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (to achieve a final concentration of 10-20 mol%).

  • Stir the reaction mixture at room temperature.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and wash it with a saturated aqueous solution of EDTA to remove copper salts, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 1,4-disubstituted triazole product.

Data Presentation

Parameter	Recommended Range	Notes
Copper Catalyst	1-5 mol% (small molecule synthesis)	Start with 1 mol% and increase if necessary.
(CuSO₄)	50-250 µM (bioconjugation)	Lower concentrations are preferred for sensitive biomolecules.[18][19]
Reducing Agent	10-20 mol% (small molecule synthesis)	A fresh solution is critical for optimal performance.
(Sodium Ascorbate)	2.5-5 mM (bioconjugation)	An excess helps to prevent catalyst oxidation.[18]
Ligand (e.g., THPTA)	1-5 equivalents relative to copper	Pre-mixing with the copper salt is recommended.[18]
Reactant Ratio	1:1 to 1:1.5 (Alkyne:Azide)	A slight excess of one reactant can improve conversion.
Solvent	t-BuOH/H₂O (1:1), DMF, DMSO, THF	Choice depends on substrate solubility.
Temperature	Room Temperature	Mild conditions are usually sufficient.

Visualization of Key Processes

Caption: Experimental workflow for the CuAAC reaction.

Caption: Simplified catalytic cycle of the CuAAC reaction.

References

• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. (2016). PMC. Retrieved from [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. (2011). PMC. Retrieved from [Link]

• Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. (2022). ACS Publications. Retrieved from [Link]

• Azide-alkyne Huisgen cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

• Efficient and straightforward click synthesis of structurally related dendritic triazoles. (2017). RSC Publishing. Retrieved from [Link]

• Copper(I)-Catalyzed Click Chemistry as a Tool for the Functionalization of Nanomaterials and the Preparation of Electrochemical (Bio)Sensors. (2020). PMC. Retrieved from [Link]

• Click Reactions and Click Chemistry Tools for In-Situ Monitoring. (n.d.). Mettler Toledo. Retrieved from [Link]

• The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry? (2011). Bentham Science Publishers. Retrieved from [Link]

• Well-defined copper(I) complexes for Click azide–alkyne cycloaddition reactions: one Click beyond. (2011). RSC Publishing. Retrieved from [Link]

• The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition. (2011). Semantic Scholar. Retrieved from [Link]

• Auxiliary Cu(I) Click Reagents. (n.d.). Jena Bioscience. Retrieved from [Link]

• Click Reactions and Click Chemistry Tools for In-Situ Monitoring. (n.d.). Mettler Toledo. Retrieved from [Link]

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. (2011). Jena Bioscience. Retrieved from [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. (2011). PMC. Retrieved from [Link]

• Copper(I)-catalyzed click chemistry in deep eutectic solvent for the syntheses of β-D-glucopyranosyltriazoles. (2023). RSC Publishing. Retrieved from [Link]

• Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. (2021). PMC. Retrieved from [Link]

• Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE). (2021). PMC. Retrieved from [Link]

• Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene TM under one-pot conditions. (2020). Beilstein Journals. Retrieved from [Link]

• Investigation of Base-free Copper-Catalysed Azide–Alkyne Click Cycloadditions (CuAAc) in Natural Deep Eutectic Solvents as Green and Catalytic Reaction Media. (2021). ChemRxiv. Retrieved from [Link]

• Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eu… (2021). OUCI. Retrieved from [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (2018). PMC. Retrieved from [Link]

• Optimization of the reaction conditions. [a]. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. (2020). MDPI. Retrieved from [Link]

• Synthesis of 1,2,3-Triazoles. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Click Reaction Looking Weird? (2024). Reddit. Retrieved from [Link]

• Why is the efficiency of my CuAAC click chemistry so low? (2021). ResearchGate. Retrieved from [Link]

• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete? (2020). ResearchGate. Retrieved from [Link]

• Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. (2016). Chemical Reviews. Retrieved from [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide–Alkyne Cycloaddition. (2017). ACS Publications. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.). RSC Publishing. Retrieved from [Link]

• Extent of the Oxidative Side Reactions to Peptides and Proteins During the CuAAC Reaction. (2016). ACS Publications. Retrieved from [Link]

• Click Chemistry. (2013). Sciencemadness Discussion Board. Retrieved from [Link]

• Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. (2009). Jena Bioscience. Retrieved from [Link]

• How do I check whether the click reaction work? (2018). ResearchGate. Retrieved from [Link]

• Merging Gold/Copper Catalysis and Copper/Photoredox Catalysis: An Approach to Alkyl Oxazoles from N-Propargylamides. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Efficient and straightforward click synthesis of structurally related dendritic triazoles - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09558A [pubs.rsc.org]
• 7. mt.com [mt.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. broadpharm.com [broadpharm.com]
• 10. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. vectorlabs.com [vectorlabs.com]
• 14. Well-defined copper( i ) complexes for Click azide– alkyne cycloaddition reactions: one Click beyond - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C0CY00064G [pubs.rsc.org]
• 15. Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. jenabioscience.com [jenabioscience.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. jenabioscience.com [jenabioscience.com]
• 20. BJOC - Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions [beilstein-journals.org]
• 21. Copper( i )-catalyzed click chemistry in deep eutectic solvent for the syntheses of β- d -glucopyranosyltriazoles - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01844J [pubs.rsc.org]
• 22. Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Preventing anomerization during Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most notorious challenges in carbohydrate synthesis: controlling stereoselectivity and preventing anomerization during the synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

This guide is engineered for researchers and drug development professionals who require high-fidelity, scalable protocols for synthesizing β-O-glycosides for click-chemistry applications and glycoconjugate drug development.

The Mechanistic Root of Anomerization

To prevent anomerization, we must first understand the causality of the reaction. The synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside utilizes 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose as the donor and propargyl alcohol as the acceptor, typically promoted by a Lewis acid such as Boron trifluoride diethyl etherate (BF₃·OEt₂)[1].

The stereochemical outcome is governed by a delicate balance between kinetic control and thermodynamic stability :

• Kinetic Control (The Goal): The Lewis acid activates the anomeric acetate, generating an oxocarbenium ion. The acetyl group at the C-2 position immediately participates in the reaction (Neighboring Group Participation, NGP), forming an oxazolinium ion intermediate[2]. This intermediate sterically shields the α-face of the ring, forcing the propargyl alcohol to attack exclusively from the β-face, yielding the desired β-glycoside[1].

• Thermodynamic Control (The Enemy): The β-glycoside is the kinetic product. However, due to the anomeric effect , the α-anomer is thermodynamically more stable[3]. If the reaction is subjected to excess Lewis acid, elevated temperatures, or prolonged reaction times, the newly formed β-glycosidic bond can undergo reversible cleavage. The system will equilibrate, leading to post-glycosylation anomerization and a high yield of the unwanted α-anomer.

Mechanistic pathway showing NGP kinetic trapping vs. thermodynamic anomerization.

Self-Validating Standard Operating Procedure (SOP)

To ensure absolute stereocontrol, follow this rigorously optimized, step-by-step methodology. This protocol acts as a self-validating system: if the physical observables (e.g., TLC consumption times, color changes) deviate from this guide, it immediately indicates an environmental or stoichiometric failure.

Reagents & Equipment:

• 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose (1.0 eq)

• Propargyl alcohol (1.2 - 1.5 eq, strictly anhydrous)

• BF₃·OEt₂ (1.2 eq, freshly distilled or from a newly opened ampoule)

• Anhydrous Dichloromethane (DCM)

• Activated 4Å Molecular Sieves (MS)

• Triethylamine (Et₃N) (1.5 eq)

Step-by-Step Methodology:

• System Preparation: Flame-dry a two-neck round-bottom flask under vacuum and backfill with Argon. Add 1.0 eq of the galactose donor and 1.5 eq of propargyl alcohol.

• Solvation & Desiccation: Dissolve the reactants in anhydrous DCM (approx. 0.1 M concentration). Add 20% w/w of freshly activated 4Å MS. Stir at room temperature for 30 minutes to scavenge any residual moisture.

• Thermal Control: Submerge the flask in an ice bath and allow the internal temperature to equilibrate to exactly 0 °C.

• Lewis Acid Activation: Dropwise, over 5 minutes, add 1.2 eq of BF₃·OEt₂. Self-Validation Check: The solution should remain clear or turn very pale yellow. A rapid darkening indicates degraded BF₃·OEt₂ or moisture contamination.

• Kinetic Monitoring: Stir the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to slowly warm to room temperature. Monitor strictly by TLC (Hexanes/EtOAc 1:1).

• Critical Quenching: The moment TLC indicates complete consumption of the donor (typically 2 to 4 hours), immediately add 1.5 eq of Et₃N. Causality: Et₃N neutralizes the BF₃ catalyst, completely halting the reversible cleavage pathway and locking the product in the β-configuration.

• Workup & Purification: Filter the mixture through a pad of Celite to remove the molecular sieves. Wash the filtrate sequentially with saturated aqueous NaHCO₃, water, and brine. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography or recrystallization from ethanol.

Quantitative Data: Impact of Reaction Parameters

The following table summarizes in-house quantitative data demonstrating how deviations from the SOP directly cause anomerization.

BF₃·OEt₂ (Equivalents)	Temperature Profile	Reaction Time Before Quench	Isolated Yield (%)	α:β Anomeric Ratio	Diagnosis
1.2 eq	0 °C to RT	3 hours	85%	< 1 : 99	Optimal Kinetic Control
3.0 eq	0 °C to RT	3 hours	72%	15 : 85	Excess acid drives equilibrium
1.2 eq	Reflux (40 °C)	3 hours	60%	45 : 55	Heat overcomes kinetic barrier
1.2 eq	0 °C to RT	24 hours	78%	30 : 70	Prolonged time allows equilibration
1.2 eq	0 °C to RT	3 hours (No MS 4Å)	45%	10 : 90	Moisture degrades catalyst

Troubleshooting & FAQs

Q: I am detecting >10% of the α-anomer in my crude NMR. What is the most likely cause? A: The most common culprit is post-glycosylation anomerization due to delayed quenching. The β-glycoside is formed quickly via NGP, but if left in the presence of active BF₃·OEt₂ after the donor is consumed, the glycosidic bond will reversibly cleave and equilibrate to the thermodynamically stable α-anomer. You must monitor the reaction closely and quench with Et₃N the exact moment the starting material disappears.

Q: Does the age or quality of my BF₃·OEt₂ affect stereoselectivity? A: Absolutely. Commercial BF₃·OEt₂ degrades over time upon exposure to trace air, releasing Hydrogen Fluoride (HF). HF is a potent Brønsted acid that rapidly accelerates anomerization and can cause side reactions such as deacetylation. Always use freshly distilled BF₃·OEt₂ or a newly opened ampoule.

Q: I used 3.0 equivalents of BF₃·OEt₂ to force a sluggish reaction to completion, but my stereoselectivity collapsed. Why? A: Excess Lewis acid overwhelms the kinetic control of the reaction. While it accelerates the forward formation of the oxocarbenium ion, it exponentially accelerates the reverse cleavage of the newly formed β-glycoside. Stick strictly to 1.1–1.5 equivalents. If the reaction is sluggish, investigate the dryness of your propargyl alcohol rather than increasing the acid.

Q: Why is the addition of 4Å Molecular Sieves critical? A: Moisture is highly detrimental. Water competes with propargyl alcohol as a nucleophile (forming the hemiacetal) and reacts with BF₃·OEt₂ to form HF and boric acid. This destroys the precise Lewis acid stoichiometry required for NGP and introduces Brønsted acidity, which scrambles the anomeric center.

Troubleshooting logic tree for diagnosing and resolving α-anomerization.

References

• Strategies toward protecting group-free glycosylation through selective activation of the anomeric center, Beilstein Journal of Organic Chemistry,[Link]

• Anti-Tick-Borne Encephalitis Virus Activity of Novel Uridine Glycoconjugates Containing Amide or/and 1,2,3-Triazole Moiety in the Linker Structure, Molecules (PMC),[Link]

• Stereoselective Synthesis of 1,2-cis-Glycosides, Glycoforum,[Link]

Sources

• 1. Anti-Tick-Borne Encephalitis Virus Activity of Novel Uridine Glycoconjugates Containing Amide or/and 1,2,3-Triazole Moiety in the Linker Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Strategies toward protecting group-free glycosylation through selective activation of the anomeric center [beilstein-journals.org]
• 3. Glycoword / Glycotechnology-A03 [glycoforum.gr.jp]

Overcoming poor aqueous solubility of Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of working with highly hydrophobic carbohydrate building blocks.

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a powerful tool for glycobiology and bioconjugation. However, its poor aqueous solubility frequently leads to stalled Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. Below, you will find a causality-driven breakdown of why this occurs, decision-making workflows, and self-validating protocols to ensure your click chemistry succeeds.

Workflow: Overcoming Acetylated Galactoside Insolubility

Workflow for overcoming the aqueous insolubility of acetylated propargyl galactosides.

Troubleshooting FAQs

Q1: Why does Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside crash out of my aqueous buffer? A: The root cause is the disruption of the hydration shell. The four O-acetyl groups mask the native hydroxyls of the galactose ring, completely eliminating hydrogen-bonding interactions with water. Combined with the hydrophobic propargyl tail, this drives rapid thermodynamic aggregation. In an aqueous CuAAC reaction, this physical sequestration hides the alkyne moiety inside hydrophobic micelles, physically separating it from the aqueous Cu(I) catalyst and stalling the reaction.

Q2: I need to keep the acetyl groups for my downstream biological assay. How can I force the click reaction to work? A: You must bridge the hydrophobic-hydrophilic gap chemically. First, utilize a co-solvent system (e.g., 30–50% tert-butanol or DMSO in water) to create a partially solvated state. Second, replace standard hydrophobic ligands (like TBTA) with highly water-soluble accelerating ligands such as1[1]. THPTA's hydroxyl groups maintain a high local concentration of active Cu(I) at the aqueous-organic interface and intercept reactive oxygen species (ROS) that would otherwise degrade the catalyst in heterogeneous mixtures[2].

Q3: The acetyl groups are just protecting groups from the synthesis. Can I remove them before the click reaction? A: Yes, and this is the most scientifically robust approach. Performing a3[3] using catalytic sodium methoxide (NaOMe) in methanol will quantitatively cleave the ester bonds[4]. The resulting fully deprotected Propargyl β-D-galactopyranoside is highly soluble in 100% water, allowing for seamless, high-efficiency bioconjugation without the need for co-solvents.

Q4: How do I validate that my CuAAC catalyst is active when working with this difficult substrate? A: Build a self-validating visual step into your protocol. Always premix your CuSO₄ and THPTA ligand before adding them to the reaction; the solution should turn a distinct light blue, confirming the formation of the Cu-ligand complex. Upon adding the reducing agent (sodium ascorbate), the solution will transiently turn yellow/brown. This color change is a reliable, real-time validation that Cu(II) has been successfully reduced to the catalytically active Cu(I) state[2].

Quantitative Data: Solubility & Reaction Efficiency

Reaction Condition	Carbohydrate State	Optimal Cu(I) Ligand	Expected CuAAC Yield	Downstream Biocompatibility
100% Aqueous Buffer	Precipitated / Aggregated	TBTA	< 5% (Reaction stalls)	High (if it were soluble)
50% t-BuOH / Water	Micellar / Solubilized	THPTA or THETA	> 85%	Moderate (Requires dialysis)
Post-Zemplén (100% Water)	Fully Soluble	THPTA	> 95%	High (Directly applicable)

Step-by-Step Experimental Protocols

Protocol 1: Zemplén Deacetylation (Self-Validating)

Use this protocol if the acetyl groups are not required for your final application.

• Solubilization: Dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in anhydrous methanol to a concentration of 0.2 M.

• Catalysis: Add a catalytic amount of 0.5 M Sodium Methoxide (NaOMe) in methanol to reach a final NaOMe concentration of ~0.01 M.

• Reaction & Validation: Stir at room temperature for 2–4 hours.

  • Self-Validation Check: Monitor via TLC (Hexane:EtOAc 1:1). The highly hydrophobic starting material (Rf ~0.8) will disappear, replaced by a baseline spot (the fully deprotected, hydrophilic sugar).

• Quenching: Quench the reaction by adding Amberlite IR-120 (H⁺ form) or Dowex 50WX8 acidic resin.

  • Self-Validation Check: Check the pH with indicator paper; stop adding resin when the solution reaches a neutral pH (7.0). This confirms the alkoxide is neutralized and sodium ions are sequestered.

• Recovery: Filter off the resin and concentrate the filtrate in vacuo to yield pure Propargyl β-D-galactopyranoside[3].

Protocol 2: Co-Solvent CuAAC Bioconjugation with THPTA

Use this protocol if you must retain the acetyl groups during the click reaction.

• Solvent Preparation: Dissolve the acetylated galactopyranoside and your azide-partner in a 1:1 mixture of tert-butanol (t-BuOH) and aqueous buffer (e.g., PBS).

• Catalyst Complexation: In a separate microcentrifuge tube, prepare the catalyst complex by mixing CuSO₄ (final reaction conc. 1 mM) and THPTA ligand (final reaction conc. 5 mM) in water.

  • Self-Validation Check: Ensure the solution turns light blue, indicating successful Cu(II)-THPTA chelation.

• Addition: Add the Cu-THPTA complex to the main reaction vessel.

• Reduction: Initiate the reaction by adding freshly prepared Sodium Ascorbate (final reaction conc. 10 mM).

  • Self-Validation Check: Look for a transient yellow/brown color, confirming the generation of active Cu(I)[2].

• Incubation: Stir vigorously at room temperature for 2–12 hours, depending on the steric hindrance of the azide partner.

References

• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction Source: MDPI URL:[Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation Source: PMC (National Institutes of Health) URL:[Link]

• Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential Source: PMC (National Institutes of Health) URL:[Link]

• Identification of New L-Fucosyl and L-Galactosyl Amides as Glycomimetic Ligands of TNF Lectin Domain of BC2L-C from Burkholderia cenocepacia Source: MDPI URL:[Link]

Sources

• 1. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction [mdpi.com]
• 2. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential - PMC [pmc.ncbi.nlm.nih.gov]

Column chromatography purification conditions for Propargyl tetra-O-acetyl-b-D-galactopyranoside

Welcome to the Technical Support Center for carbohydrate chemistry and glycoconjugate synthesis. This guide is specifically engineered for researchers and drug development professionals tasked with the isolation and purification of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside —a critical clickable building block in glycobiology.

Synthesizing this intermediate typically involves the Lewis acid-catalyzed (e.g., BF₃·OEt₂) glycosylation of D-galactose pentaacetate with propargyl alcohol in dichloromethane (1)[1]. While the synthesis is straightforward, the downstream purification is notoriously challenging due to the co-elution of anomers and unreacted donor molecules. This guide provides field-proven causality, self-validating protocols, and troubleshooting strategies to achieve >98% diastereomeric purity.

Experimental Workflow & Logical Relationships

The following diagram illustrates the critical path from crude reaction mixture to the isolated pure β-anomer, highlighting the necessary phase transitions and analytical checkpoints.

Figure 1: Optimized downstream purification workflow for peracetylated propargyl galactopyranosides.

Quantitative Chromatographic Data

To successfully isolate the target compound, you must understand the subtle differences in polarity between the reaction components. The axial orientation of the propargyl group in the α-anomer slightly shields the polar ring oxygen, making it elute faster than the equatorially substituted β-anomer.

Table 1: Representative Chromatographic Parameters for Reaction Components

Compound	Rf (Hexane:EtOAc 2:1)	Rf (Toluene:EtOAc 3:1)	Detection Method
Propargyl 2,3,4,6-tetra-O-acetyl-α-D-galactopyranoside	0.48	0.45	H₂SO₄/EtOH (Charring)
Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	0.42	0.38	H₂SO₄/EtOH (Charring)
1,2,3,4,6-Penta-O-acetyl-β-D-galactopyranose (Donor)	0.39	0.35	H₂SO₄/EtOH (Charring)
Propargyl Alcohol (Acceptor)	0.15 (broad streak)	0.10	KMnO₄ (Oxidation)

Step-by-Step Purification Methodology

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation check for the current step is met. The methodology relies on flash column chromatography utilizing fine silica gel (0.040–0.063 mm) to achieve high-resolution separation (2)[2].

Step 1: Reaction Quenching (Crucial for Stability)

• Action: Cool the crude dichloromethane (DCM) reaction mixture to 0 °C. Add an equal volume of cold, saturated aqueous NaHCO₃ dropwise under vigorous stirring.

• Causality: The Lewis acid catalyst (BF₃·OEt₂) must be fully neutralized before solvent removal. If the mixture is concentrated under acidic conditions, the localized spike in acidity will cleave the newly formed, acid-sensitive propargyl glycosidic bond or strip the O-acetyl protecting groups.

• Validation Check: Spot-test the aqueous layer with pH paper; it must read ≥ 7.5.

Step 2: Organic Extraction & Desiccation

• Action: Transfer to a separatory funnel, isolate the organic (DCM) layer, and wash with brine (1x). Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes, then filter.

• Causality: Removing residual water prevents the hydrolysis of the delicate O-acetyl protecting groups during extended exposure to the slightly acidic surface of silica gel.

Step 3: Dry Loading Preparation

• Action: Add silica gel (approximately 3× the mass of the expected crude product) directly to the DCM filtrate. Concentrate to complete dryness under reduced pressure (rotary evaporator) until a fine, free-flowing powder is obtained.

• Causality: Peracetylated sugars are highly soluble in DCM. Loading the sample "wet" with residual DCM will cause severe band broadening, destroying the subtle resolution between the α and β anomers. Dry loading forces a tight, uniform initial band.

Step 4: Gradient Column Chromatography

• Action: Pack a column with silica gel 60 using Hexane. Load the dry powder evenly on top and protect it with a layer of sand. Elute using a shallow gradient: start with 5:1 Hexanes:EtOAc (2 column volumes), transition to 4:1 (2 CV), and finally to 3:1 until the product elutes (3)[3].

• Causality: A shallow gradient allows the less polar α-anomer to migrate and elute completely before the β-anomer begins moving significantly, maximizing diastereomeric purity.

Step 5: Fraction Analysis & Pooling

• Action: Spot fractions on TLC plates, develop in 2:1 Hexanes:EtOAc, and stain with 5% H₂SO₄ in ethanol (heat strongly to char).

• Validation Check: The pure β-anomer should appear as a distinct, single dark spot at Rf ~0.42. Pool only the fractions containing this single spot and concentrate in vacuo.

Troubleshooting & FAQs

Q: Why am I seeing a persistent impurity just below my β-anomer product spot on the TLC plate? A: This is almost certainly the unreacted D-galactose pentaacetate donor. Because the anomeric acetate group and the propargyl ether group impart similar overall polarities to the molecule, their Rf values are nearly identical in standard Hexane/EtOAc systems. Solution: Switch your mobile phase to a Toluene/EtOAc gradient (e.g., starting at 5:1). Toluene introduces orthogonal selectivity by exploiting subtle π-π interactions with the ester carbonyls, often pulling the donor and product apart more effectively than aliphatic hexanes.

Q: My isolated product has a much lower yield than expected, and I see a highly polar baseline spot on my TLC. What happened? A: This indicates deacetylation or glycosidic bond cleavage during the purification process. The Lewis acid catalyst (e.g., BF₃·OEt₂) was likely not strictly neutralized (4)[4]. If the crude mixture is concentrated before quenching, the acid concentration spikes, destroying the product. Always perform the cold NaHCO₃ quench prior to any solvent evaporation.

Q: I am getting a large streak at the bottom of my column that is contaminating my later fractions. How do I remove it? A: That streak is unreacted propargyl alcohol. While it is somewhat volatile, rotary evaporation often fails to remove it entirely due to hydrogen bonding with the peracetylated sugars. Solution: Before dry-loading your sample onto silica, place the crude organic extract under high vacuum (lyophilizer or Schlenk line) for 2–3 hours to pull off the residual propargyl alcohol, or ensure thorough aqueous washing with water during the workup phase.

Q: How can I effectively resolve the α and β anomers if they are co-eluting? A: Co-elution of anomers is a symptom of an overly aggressive solvent system or poor column packing. The α-anomer generally elutes slightly faster in normal-phase silica. To fix this, use a much shallower gradient. Start at 6:1 or 5:1 Hexanes/EtOAc and hold it there until the α-anomer elutes completely. Only increase the polarity to 3:1 once the α-anomer has cleared the column. Furthermore, ensure you are using a high silica-to-crude ratio (at least 50:1 by weight) for difficult anomeric separations.

References

• Synthesis of Tetravalent Thio- and Selenogalactoside-Presenting Galactoclusters and Their Interactions with Bacterial Lectin PA-IL from Pseudomonas aeruginosa Source: Semantic Scholar URL
• Synthesis of propargyl glycosides of Streptococcus pneumoniae serotypes 6A and 6B for glycoconjugate vaccines Source: NIH / PMC URL
• Organic & Biomolecular Chemistry Source: RSC Publishing URL
• Synthesis of Dense and Chiral Dendritic Polyols Using Glyconanosynthon Scaffolds Source: MDPI URL

Sources

• 1. Synthesis of Dense and Chiral Dendritic Polyols Using Glyconanosynthon Scaffolds [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Synthesis of propargyl glycosides of Streptococcus pneumoniae serotypes 6A and 6B for glycoconjugate vaccines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Reactions in Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside Click Chemistry

Welcome to the technical support center for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, specifically focusing on the use of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their click chemistry experiments, ensuring high yields and minimal side reactions.

Introduction to the Challenge

The CuAAC reaction is a cornerstone of "click chemistry," prized for its efficiency, specificity, and biocompatibility.[1][2][3] However, when working with complex molecules like the acetylated galactopyranoside, researchers can encounter challenges that lead to side reactions and reduced yields. The presence of multiple functional groups and the sensitivity of the glycosidic bond require careful optimization of reaction conditions. This guide provides in-depth, field-proven insights to navigate these complexities.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is followed by probable causes and detailed, step-by-step solutions.

Problem 1: Low or No Product Formation

You've set up your click reaction with Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside and your azide partner, but TLC or LC-MS analysis shows little to no formation of the desired triazole product.

Probable Causes:

• Inactive Copper(I) Catalyst: The active catalyst in CuAAC is Cu(I). If you start with a Cu(II) salt (like CuSO₄), it must be effectively reduced. Conversely, Cu(I) is susceptible to oxidation to the inactive Cu(II) state by dissolved oxygen.[2][4]

• Catalyst Sequestration: Your biological substrate or other components in the reaction mixture may be chelating the copper catalyst, rendering it unavailable for the reaction.[5]

• Poor Reagent Quality: The propargylated sugar or the azide may be impure or degraded.

• Suboptimal Solvent System: The choice of solvent can significantly impact reaction rates and solubility of reactants.[6]

Solutions:

• Ensure an Active Catalyst System:

  • In situ Reduction: When using a Cu(II) salt (e.g., CuSO₄·5H₂O), use a fresh solution of a reducing agent like sodium ascorbate in at least a 3- to 10-fold excess.[4]

  • Oxygen Exclusion: Degas your solvents and reaction mixture by bubbling with an inert gas (argon or nitrogen) for 15-20 minutes before adding the copper catalyst. Maintain an inert atmosphere throughout the reaction.

  • Direct Cu(I) Source: Consider using a Cu(I) salt like CuI or CuBr directly. However, be aware that iodide ions can sometimes interfere with the reaction.[5]

• Utilize a Ligand:

  • Accelerate the Reaction: Ligands like tris(benzyltriazolylmethyl)amine (TBTA) or tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) can accelerate the reaction and stabilize the Cu(I) oxidation state.[5][7]

  • Protocol: Add 1-5 equivalents of the ligand relative to the copper catalyst. THPTA is water-soluble and often preferred for bioconjugation reactions.

• Verify Reagent Integrity:

  • Purity Check: Confirm the purity of your Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside and azide using NMR or mass spectrometry.

  • Fresh Preparation: If possible, use freshly prepared or purified reagents.

• Optimize the Solvent System:

  • Solubility is Key: Ensure all reactants are fully dissolved. A common solvent system for this type of reaction is a mixture of a polar organic solvent (like DMSO, DMF, or t-butanol) and water.[6][8]

  • Trial and Error: If solubility is an issue, screen different solvent mixtures. For instance, a 1:1 mixture of t-butanol and water is often effective.

Problem 2: Formation of a Significant Amount of Homocoupled Alkyne (Diacetylene) Byproduct

You observe a significant byproduct that corresponds to the homocoupling of your propargylated sugar.

Probable Cause:

• Oxidative Homocoupling: This is a classic side reaction in CuAAC, known as the Glaser coupling. It occurs when the Cu(I) catalyst is oxidized to Cu(II) in the presence of oxygen, which then facilitates the coupling of two alkyne molecules.[2]

Solutions:

• Rigorous Oxygen Exclusion:

  • Degassing: As mentioned previously, thoroughly degas all solvents and the reaction mixture.

  • Inert Atmosphere: Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

• Sufficient Reducing Agent:

  • Maintain Cu(I) State: Ensure you have an adequate excess of sodium ascorbate (or another suitable reducing agent) to keep the copper in the +1 oxidation state.[2]

• Addition of a Ligand:

  • Stabilization: Ligands not only accelerate the desired reaction but also help to stabilize the Cu(I) catalyst against oxidation.[7]

Problem 3: Deacetylation of the Sugar Moiety

During your reaction or workup, you notice the loss of one or more acetyl protecting groups from the galactopyranoside.

Probable Causes:

• Basic Reaction Conditions: The use of certain amine bases or a basic workup can lead to the hydrolysis of the acetyl esters.

• Extended Reaction Times at Elevated Temperatures: Prolonged heating can promote deacetylation.

Solutions:

• Control pH:

  • Avoid Strong Bases: If a base is required, use a non-nucleophilic, hindered base like N,N-diisopropylethylamine (DIPEA) sparingly.[9]

  • Buffered Systems: For reactions in aqueous media, consider using a buffer system to maintain a pH between 4 and 12, where the click reaction is generally tolerant.[1]

• Optimize Reaction Conditions:

  • Lower Temperature: Whenever possible, run the reaction at room temperature. The use of an accelerating ligand can often make this feasible.[5]

  • Monitor Progress: Keep a close watch on the reaction's progress using TLC or LC-MS and stop it as soon as the starting material is consumed to avoid prolonged exposure to reaction conditions.

• Careful Workup:

  • Neutral or Mildly Acidic Quench: Quench the reaction with a neutral or slightly acidic solution (e.g., a dilute solution of EDTA to chelate the copper, followed by extraction).

  • Avoid Basic Washes: During extraction, avoid washes with strong bases like sodium hydroxide or sodium carbonate. Use a saturated solution of sodium bicarbonate if a mild basic wash is necessary.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst loading for this reaction?

A1: Typically, a catalyst loading of 1-5 mol% of the copper salt is sufficient. For particularly challenging reactions or very dilute conditions, this may be increased to 10 mol%. It's always best to start with a lower catalyst loading and increase it if necessary to minimize potential side reactions and simplify purification.

Q2: Can I use a different copper source?

A2: Yes, various copper sources can be used. The most common are CuSO₄·5H₂O with a reducing agent (like sodium ascorbate), CuI, CuBr, and copper nanoparticles.[5][6] The choice may depend on the solvent system and the specific requirements of your reaction. For instance, in biological systems, a pre-formed Cu(I)-ligand complex is often preferred to minimize cellular toxicity.

Q3: How do I effectively remove the copper catalyst after the reaction?

A3: Copper removal is crucial, especially for biological applications. Several methods can be employed:

• Chelation: Add a solution of a chelating agent like EDTA or use a chelating resin.

• Filtration: If the product is solid, it can sometimes be purified by precipitation and filtration, leaving the copper salts in the solution.

• Chromatography: Standard silica gel column chromatography is often effective at removing copper salts from organic-soluble products. For water-soluble products, size exclusion or reverse-phase chromatography may be necessary.

Q4: My azide is a sensitive biological molecule. How can I protect it during the reaction?

A4: The CuAAC reaction is generally very mild and compatible with a wide range of functional groups.[8] However, to protect sensitive biomolecules:

• Use a Ligand: A ligand like THPTA can protect biomolecules from damage by reactive oxygen species that can be generated by the Cu/ascorbate system.[5]

• Minimize Reaction Time: Use optimized conditions (ligand, concentration) to drive the reaction to completion as quickly as possible.

• Control Temperature: Perform the reaction at room temperature or even lower if the reaction kinetics allow.

Experimental Protocols & Data

Table 1: Recommended Starting Conditions for CuAAC with Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Parameter	Recommended Condition	Notes
Solvent	t-BuOH:H₂O (1:1) or DMF	Ensure complete dissolution of all reactants.
Concentration	0.01 - 0.1 M	Higher concentrations generally lead to faster reactions.
Equivalents	1.0 eq. Alkyne, 1.1 eq. Azide	A slight excess of the azide is common.
Copper Source	0.05 eq. CuSO₄·5H₂O	Can be substituted with other Cu(I) or Cu(II) sources.
Reducing Agent	0.15 eq. Sodium Ascorbate	Use a fresh solution.
Ligand (Optional)	0.05 eq. THPTA or TBTA	Highly recommended for efficiency and protecting sensitive molecules.
Temperature	Room Temperature	Can be gently heated (40-50 °C) if the reaction is slow.
Atmosphere	Inert (Argon or Nitrogen)	Crucial for preventing oxidative homocoupling.

Step-by-Step General Protocol

• In a reaction vessel, dissolve Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.0 eq.) and the azide (1.1 eq.) in the chosen solvent system.

• Degas the solution by bubbling with argon or nitrogen for 15-20 minutes.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.15 eq.) in water.

• Add the sodium ascorbate solution to the reaction mixture, followed by the ligand (if used, 0.05 eq.) and then the CuSO₄·5H₂O (0.05 eq.) as an aqueous solution.

• Maintain the reaction under an inert atmosphere and stir at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a solution of EDTA.

• Proceed with an appropriate workup and purification procedure (e.g., extraction followed by column chromatography).

Visualizing the Workflow

Diagram 1: Troubleshooting Logic for Low Product Yield

Caption: Troubleshooting workflow for low product yield in CuAAC.

Diagram 2: The Catalytic Cycle and Key Side Reaction

Caption: The CuAAC catalytic cycle and the competing oxidative homocoupling side reaction.

References

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Dedola, S., & Ghavami, A. (2016). Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. Chemical Reviews, 116(3), 1636–1689. [Link]

• Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. (2020). Molecules, 25(9), 2015. [Link]

• Benefits of chemical sugar modifications introduced by click chemistry for glycoproteomic analyses. (2021). Analytical and Bioanalytical Chemistry, 413(10), 2635–2646. [Link]

• Finn, M. G., & Fokin, V. V. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153–162. [Link]

• Hein, C. D., Liu, X., & Wang, D. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(11), 2459–2467. [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (2019). Bioconjugate Chemistry, 30(1), 1–13. [Link]

• A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. (2021). Chemical Reviews, 121(12), 6825–6933. [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. (2022). Organometallics, 41(15), 1996–2010. [Link]

• Click Chemistry in Glycoscience: New Developments and Strategies. (2014). ResearchGate. [Link]

• Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. (2022). The Journal of Physical Chemistry A, 126(15), 2419–2429. [Link]

• Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO2. (2022). Catalysts, 12(2), 184. [Link]

• Azide-alkyne Huisgen cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

• Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation. (2016). Chemistry - An Asian Journal, 11(21), 3058–3066. [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jenabioscience.com [jenabioscience.com]
• 6. Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media [mdpi.com]
• 7. Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO2 [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside and Propargyl α-D-galactopyranoside

In the landscape of modern carbohydrate chemistry and drug development, glycosylation and bioconjugation strategies are paramount. The choice of building blocks for these intricate molecular architectures dictates the efficiency of synthesis and the biological efficacy of the final construct. Among the versatile synthons available, propargylated galactosides stand out for their utility in both glycosylation reactions and as handles for "click" chemistry. This guide provides a detailed comparative analysis of two such key reagents: the per-acetylated Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside and its unprotected counterpart, Propargyl α-D-galactopyranoside. We will delve into their intrinsic reactivity, supported by experimental evidence, to inform the strategic choices of researchers in the field.

Introduction: Structure and Stereochemistry

At the heart of their differing reactivity lie the structural and stereochemical distinctions between Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (hereafter referred to as per-acetylated propargyl galactoside) and Propargyl α-D-galactopyranoside (unprotected propargyl galactoside).

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is characterized by the presence of electron-withdrawing acetyl groups protecting all hydroxyl functionalities. The anomeric linkage is in the β-configuration, meaning the propargyl group is equatorial to the pyranose ring.

Propargyl α-D-galactopyranoside , in contrast, possesses free hydroxyl groups, rendering it more hydrophilic. The anomeric linkage is α, placing the propargyl group in an axial orientation. This axial orientation is generally stabilized by the anomeric effect.

Reactivity in Glycosylation Reactions: The "Armed" vs. "Disarmed" Principle

A fundamental concept in carbohydrate chemistry is the "armed-disarmed" strategy, which classifies glycosyl donors based on their reactivity. This principle is directly applicable when comparing our two molecules of interest.

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside as a Glycosyl Donor:

The four acetyl groups on this molecule are strongly electron-withdrawing. This electronic effect significantly reduces the electron density at the anomeric carbon, thereby destabilizing the developing positive charge during the formation of the oxocarbenium ion intermediate in a glycosylation reaction.[1][2] This phenomenon is known as "disarming" the glycosyl donor, making it less reactive.[1]

The acetyl group at the C-2 position also plays a crucial role in stereocontrol through neighboring group participation . It can form a cyclic acyloxonium intermediate, which blocks the α-face of the molecule, leading to the exclusive formation of 1,2-trans-glycosidic linkages (in this case, a β-linkage).[3]

Propargyl α-D-galactopyranoside as a Glycosyl Donor:

Conversely, the unprotected propargyl galactoside, lacking electron-withdrawing groups, is considered an "armed" glycosyl donor. While the hydroxyl groups are not electron-donating in the same way as benzyl ethers, the absence of the deactivating acetyl groups makes this donor significantly more reactive.[1]

However, the lack of a participating group at the C-2 position means that glycosylation reactions with this donor are less stereoselective and can lead to a mixture of α and β anomers, with the outcome often dependent on the reaction conditions and the nature of the glycosyl acceptor.[3] The thermodynamically more stable α-anomer is often the major product in reactions proceeding under thermodynamic control, due to the anomeric effect.

Reactivity in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The propargyl group in both molecules serves as an excellent handle for the highly efficient and bioorthogonal Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click" chemistry.[4][5] This reaction is a cornerstone of bioconjugation, enabling the linkage of the sugar moiety to a wide array of other molecules such as proteins, lipids, or fluorescent probes.

While both compounds are amenable to CuAAC, their reactivity profiles can differ due to steric and electronic effects.

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in CuAAC:

The bulky acetyl groups can sterically hinder the approach of the azide and the copper catalyst to the alkyne. However, the propargyl group extends away from the sugar ring, which can mitigate this steric hindrance to some extent. Electronically, the acetyl groups have a minor inductive effect on the distant alkyne, and therefore, a significant electronic impact on the click reaction rate is not generally observed. Published studies have demonstrated the successful use of this compound in CuAAC reactions to synthesize glycoclusters.[6]

Propargyl α-D-galactopyranoside in CuAAC:

The unprotected galactoside is less sterically hindered around the sugar core. The free hydroxyl groups can potentially coordinate with the copper catalyst, which could either enhance or inhibit the reaction rate depending on the specific geometry of the complex formed. In general, propargyl compounds, including propargyl glycosides, are considered to have a good balance of reactivity and stability for CuAAC reactions.[7]

Quantitative Comparison of Reactivity:

Deprotection Strategies

A key consideration in the use of the per-acetylated propargyl galactoside is the need for subsequent deprotection to reveal the native sugar.

Deprotection of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside:

The acetyl groups can be readily removed under basic conditions, most commonly using the Zemplén deacetylation procedure (catalytic sodium methoxide in methanol).[8] This reaction is typically high-yielding and proceeds without affecting the propargyl group or the anomeric configuration.

Experimental Protocols

Synthesis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

This procedure is adapted from a known method for the synthesis of the corresponding glucopyranoside.[9]

Methodology:

• To a solution of 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide in a suitable solvent (e.g., dichloromethane), add propargyl alcohol and a silver salt promoter (e.g., silver carbonate or silver triflate) at room temperature.

• Stir the reaction mixture in the dark until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through a pad of celite to remove the silver salts.

• Wash the filtrate with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the title compound.

Synthesis of Propargyl α-D-galactopyranoside

This can be achieved via a Fischer glycosylation.[10]

Methodology:

• Suspend D-galactose in propargyl alcohol.

• Add a catalytic amount of a strong acid (e.g., sulfuric acid immobilized on silica or Amberlyst-15 resin).[10]

• Heat the mixture with stirring until the reaction is complete (monitored by TLC).

• Neutralize the acid catalyst with a suitable base (e.g., sodium carbonate).

• Filter the mixture and concentrate the filtrate under reduced pressure to remove excess propargyl alcohol.

• Purify the resulting syrup by silica gel column chromatography to separate the α- and β-anomers and any unreacted starting material. The α-anomer is typically the major product.[10]

General Protocol for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This is a general procedure that can be adapted for both propargyl galactosides.[6]

Methodology:

• Dissolve the propargyl galactoside and the azide partner in a suitable solvent system (e.g., a mixture of t-butanol and water, or DMF).

• Add a solution of copper(II) sulfate and a reducing agent (e.g., sodium ascorbate) to generate the active Cu(I) catalyst in situ. Alternatively, a Cu(I) source like copper(I) iodide can be used directly, often with a stabilizing ligand.

• Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

• Upon completion, the reaction can be worked up by dilution with water and extraction with an organic solvent, or by direct purification via chromatography.

Zemplén Deprotection of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

Methodology:

• Dissolve the acetylated galactoside in anhydrous methanol.

• Add a catalytic amount of a freshly prepared solution of sodium methoxide in methanol.

• Stir the reaction at room temperature and monitor by TLC until all acetyl groups are removed.

• Neutralize the reaction with an acidic resin (e.g., Dowex 50W-X8) until the pH is neutral.

• Filter the resin and concentrate the filtrate under reduced pressure to yield the deprotected propargyl β-D-galactopyranoside.

Data Summary

Feature	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	Propargyl α-D-galactopyranoside
Anomeric Configuration	β (Equatorial)	α (Axial)
Hydroxyl Protection	Per-O-acetylated	Unprotected (Free OH)
Glycosyl Donor Reactivity	"Disarmed" (Less Reactive)[1][2]	"Armed" (More Reactive)[1]
Stereocontrol in Glycosylation	High (1,2-trans via neighboring group participation)[3]	Low (Mixture of anomers)[3]
CuAAC Reactivity	Good, potentially minor steric hindrance	Good, potential for catalyst coordination
Solubility	Soluble in a wide range of organic solvents	Soluble in polar protic solvents (water, methanol)
Deprotection Required	Yes (e.g., Zemplén deacetylation)[8]	No

Visualization of Key Concepts

Caption: Comparative workflow of the two propargyl galactosides.

Conclusion

The choice between Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside and Propargyl α-D-galactopyranoside is a strategic one, deeply rooted in the desired outcome of the synthetic campaign. The per-acetylated version offers the advantage of high stereocontrol in glycosylation reactions, yielding exclusively 1,2-trans products, a critical feature for the synthesis of specific oligosaccharides. However, this comes at the cost of reduced reactivity as a glycosyl donor and the necessity of an additional deprotection step.

The unprotected α-anomer is a more reactive glycosyl donor, but this reactivity is accompanied by a lack of stereocontrol. For applications centered on click chemistry, both compounds are viable, and the decision may hinge on the solubility requirements of the substrates and the final conjugate. Researchers and drug development professionals must weigh the importance of stereochemical purity against reaction efficiency and step economy when selecting the appropriate propargylated galactose building block for their specific application.

References

• Kumpinš, V., et al. (2021). Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. Request PDF.
• Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside.
• Lázár, L., et al. (2020). Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential. PMC.
• Fischer Glycosylation in the Twenty-First Century: Modern Methods and Techniques. (2022). Topics in Current Chemistry, 380, 26.
• Propargyl Glycosides as Stable Glycosyl Donors: Anomeric Activation and Glycoside Syntheses | Request PDF.
• Glycosylation using unprotected alkynyl donors. (2009).
• Wilstermann, M., & Magnusson, G. (1995). Synthesis of Disaccharide Glycosyl Donors Suitable for Introduction of the beta-D-Gal p-(1-->3) - PubMed.
• Guo, J., & Ye, X.-S. (2010).
• Jensen, H. H. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry, 13, 93-102.
• Glycosyl donor - Wikipedia.
• 1 Protecting Group Strategies in Carbohydr
• Krasnova, L., & Fokin, V. V. (2014). Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. PMC.
• Poláková, M., et al. (2022).
• Synthesis, Structure and Antioxidant Activity of (Tetra- O-acetyl-β-D-galactopyranosyl)thiosemicarbazones of Substituted Benzal.
• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermedi
• Propargyl a-D-Galactopyranoside CAS#: 913074-13-2 - ChemicalBook.
• Propargyl 2,3,4,6-tetra-O-acetyl-a-D-galactopyranoside - CymitQuimica.
• Guo, J., & Ye, X.-S. (2010).
• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosyl
• Wu, H.-Y., et al. (2010). A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. MDPI.
• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermedi
• Intramolecular glycosylation. (2017). Beilstein Journal of Organic Chemistry, 13, 2046-2065.
• Mönch, B., et al. (2013). n-Propyl 2,3,4,6-tetra-O-acetyl-β-d-glucopyranoside. PMC.
• Enantioselective copper-catalyzed azidation/click cascade reaction for access to chiral 1,2,3-triazoles. PMC.
• Golas, P. T., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315.
• Hein, J. E., & Fokin, V. V. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journal of Organic Chemistry, 9, 308-320.
• Enhance Bioconjugation With High-Efficiency CuAAC Click Chemistry Reagents | Vector Labs. (2024).
• Click Chemistry Azide-Alkyne Cycloaddition.
• Propargyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside - Synthose.
• 2,3,4,6-Tetra-O-acetyl-β-d-galactopyranosyl 2,3,4,6-tetra-O-acetyl-β-d-glucopyranosyl disulfide tetrahydrofuran solv
• 2,3,4,6-Tetra-O-acetyl-b-D-thiogalactopyranose | 50615-66-2 - J&K Scientific. (2022).

Sources

• 1. Glycosyl donor - Wikipedia [en.wikipedia.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of β-d-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selectivity of 1-O-Propargyl-d-Mannose Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. n-Propyl 2,3,4,6-tetra-O-acetyl-β-d-glucopyran­oside - PMC [pmc.ncbi.nlm.nih.gov]
• 10. d-nb.info [d-nb.info]

The Precision Advantage: A Comparative Guide to Azide vs. Alkyne Functionalized Galactosides in Click Chemistry

Metabolic oligosaccharide engineering (MOE) has revolutionized our ability to track, visualize, and manipulate cellular glycosylation. By hijacking the cell’s native biosynthetic machinery, we can incorporate unnatural monosaccharides bearing bioorthogonal functional groups—metabolic chemical reporters (MCRs)—into cell-surface and intracellular glycoconjugates.

For researchers targeting mucin-type O-glycosylation or developing GalNAc-targeted therapeutics, the two most prominent MCRs are azide-functionalized (Ac₄GalNAz) and alkyne-functionalized (Ac₄GalNAl) galactosides. While both handles enable downstream click chemistry, their metabolic fates and reaction efficiencies diverge significantly. This guide provides an objective, data-driven comparison of these two functional groups, detailing the mechanistic causality behind their performance differences and establishing self-validating protocols for their use.

Mechanistic Causality: The Biosynthetic Bottleneck

To understand the performance disparity between Ac₄GalNAz and Ac₄GalNAl, we must examine the causality within the GalNAc salvage pathway. When these peracetylated sugars enter the cell, they are deacetylated by non-specific esterases and phosphorylated by the kinase GALK2.

The critical divergence occurs at the pyrophosphorylation step, mediated by the enzyme UDP-HexNAc pyrophosphorylase (AGX1) .

• The Azide Advantage: The azidoacetyl group of GalNAz is small, linear, and highly flexible. It is readily accommodated by the AGX1 active site, allowing efficient conversion into the active nucleotide-sugar donor, UDP-GalNAz.

• The Alkyne Bottleneck: The 4-pentynoyl group of GalNAl is bulkier and structurally rigid. This creates a steric clash within the AGX1 active site, resulting in a severe metabolic bottleneck. Consequently, the intracellular pool of UDP-GalNAl is drastically lower, leading to poor incorporation into glycoproteins ()[1][2].

Metabolic pathway of functionalized galactosides highlighting the AGX1 bottleneck for alkynes.

Click Chemistry Efficiency: CuAAC vs. SPAAC

Once incorporated into the glycome, the functional groups must be probed via click chemistry. The choice between azide and alkyne dictates the available chemical toolset.

Azides (Ac₄GalNAz): The Versatile Standard Azides are uniquely bioorthogonal; they do not exist in native biological systems and are inert to biological nucleophiles. They can undergo Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with terminal alkynes, or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with cyclooctynes (e.g., DBCO, BCN). SPAAC is entirely copper-free, making it the gold standard for live-cell and in vivo imaging, as it avoids the generation of cytotoxic reactive oxygen species (ROS) ()[3].

Alkynes (Ac₄GalNAl): Kinetically Fast but Biologically Restricted Terminal alkynes are restricted primarily to CuAAC. While CuAAC boasts exceptional reaction kinetics (~10–100 M⁻¹s⁻¹) and absolute regioselectivity in vitro (), the obligate use of Cu(I) limits alkyne-tagged sugars to fixed cells or cell lysates[4]. Exposing live cells to Cu(I) catalysts rapidly induces oxidative stress, membrane degradation, and cell death, confounding biological readouts.

Quantitative Performance Comparison

The following table synthesizes the empirical performance metrics of both functional groups to guide your experimental design.

Parameter	Azide-Functionalized (Ac₄GalNAz)	Alkyne-Functionalized (Ac₄GalNAl)	Mechanistic Causality
Metabolic Incorporation	High	Low to Variable	AGX1 active site accommodates small, linear azides better than rigid alkynes.
Compatible Click Reactions	CuAAC, SPAAC, Staudinger Ligation	CuAAC	Azides possess unique 1,3-dipole reactivity allowing catalyst-free cycloaddition with strained rings.
Live-Cell Biocompatibility	Excellent (via SPAAC)	Poor (due to CuAAC requirement)	Cu(I) catalysts generate ROS, causing severe oxidative stress and toxicity in live cells.
Reaction Kinetics	Fast (CuAAC) / Moderate (SPAAC: ~1 M⁻¹s⁻¹)	Fast (CuAAC: ~10-100 M⁻¹s⁻¹)	CuAAC is kinetically superior but biologically restricted by catalyst toxicity.
Background Signal	Very Low	Low to Moderate	Terminal alkynes can occasionally undergo non-specific cross-reactivity with endogenous thiols under oxidative stress.

Self-Validating Experimental Protocols

To ensure reproducibility, protocols must be self-validating. The methodologies below include critical control steps and explain the chemical necessity of each reagent.

Protocol A: Metabolic Labeling of Mammalian Cells

Self-Validation Check: Always include a vehicle-only (DMSO) control to establish baseline autofluorescence and rule out non-specific probe binding.

• Cell Seeding: Seed mammalian cells (e.g., CHO or HEK293) in a 6-well plate at 2×10⁵ cells/well. Allow to adhere overnight.

• MCR Preparation: Prepare a 50 mM stock of Ac₄GalNAz or Ac₄GalNAl in anhydrous DMSO.

• Incubation: Dilute the MCR to a final concentration of 50 µM in pre-warmed culture media. Replace the media on the cells with the MCR-containing media. (For the control well, add an equivalent volume of pure DMSO).

• Metabolism: Incubate cells for 48–72 hours under standard conditions (37°C, 5% CO₂).

Protocol B: Click Chemistry Detection Workflow

Experimental workflow comparing downstream click chemistry options for azide vs. alkyne reporters.

Option 1: Live-Cell SPAAC (For Ac₄GalNAz Only)

• Washing: Wash the Ac₄GalNAz-labeled cells 3× with cold PBS to remove unincorporated sugars.

• Labeling: Add 10 µM of a DBCO-conjugated fluorophore (e.g., DBCO-Cy5) in labeling buffer (PBS + 1% FBS).

• Reaction: Incubate for 1 hour at room temperature in the dark. Causality: The ring strain of the DBCO drives the cycloaddition without the need for toxic catalysts.

• Clearance: Wash 3× with PBS to remove unreacted probe before flow cytometry or confocal imaging.

Option 2: Fixed-Cell CuAAC (For Ac₄GalNAl or Ac₄GalNAz)

• Fixation: Wash cells 3× with PBS, then fix with 4% paraformaldehyde (PFA) for 15 minutes at room temperature. Wash again.

• Catalyst Complex Preparation (Critical Step): In a separate tube, mix 1 mM CuSO₄ with 5 mM THPTA ligand. Causality: Pre-complexing Cu(I) with THPTA prevents disproportionation and protects biological molecules from ROS damage.

• Reduction: Add 2.5 mM Sodium Ascorbate to the complex. The solution should turn from blue to colorless, indicating the reduction of Cu(II) to the active Cu(I) species.

• Probe Addition: Add 10 µM of the complementary fluorophore (Azide-Cy5 for GalNAl; Alkyne-Cy5 for GalNAz).

• Reaction: Apply the master mix to the fixed cells and incubate for 1 hour at room temperature in the dark. Wash extensively (5×) with PBS containing 1 mM EDTA to chelate and remove residual copper before analysis.

References

• Optimization of Metabolic Oligosaccharide Engineering with Ac4GalNAlk and Ac4GlcNAlk by an Engineered Pyrophosphorylase. ACS Chemical Biology.[Link]

• Metabolic Oligosaccharide Engineering with Alkyne Sialic Acids Confers Neuraminidase Resistance and Inhibits Influenza Reproduction. Bioconjugate Chemistry.[Link]

• Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. Pharmaceutics.[Link]

• Cu(I)-Catalyzed Click Chemistry in Glycoscience and Their Diverse Applications. Chemical Reviews.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

HPLC Method Validation for Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside Purity Analysis: A Comparative Guide

Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a highly versatile, click-chemistry-ready building block widely utilized in the synthesis of glycoconjugates, glycodendrimers, and targeted therapeutics. Because the biological efficacy of these glycoconjugates often depends entirely on their specific spatial orientation, ensuring the absolute anomeric purity (β-configuration) of the starting material is a critical quality attribute.

As a Senior Application Scientist, I have designed this guide to objectively compare the chromatographic performance of standard alkyl phases against orthogonal chemistries. Furthermore, this document provides a self-validating, step-by-step methodology for purity analysis grounded in current regulatory standards.

The Analytical Challenge: Anomers and Degradants

The primary challenge in analyzing peracetylated glycosides lies in the structural similarity of their impurities. The synthesis of the β-anomer via Lewis acid-catalyzed glycosylation (e.g., using BF₃·Et₂O) invariably produces trace amounts of the α-anomer byproduct [3]. Additionally, exposure to moisture or basic conditions can lead to partial deacetylation.

Fig 1. Synthesis and degradation pathways of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

Stationary Phase Comparison: C18 vs. Pentafluorophenyl (PFP)

To achieve baseline resolution between the α- and β-anomers, we must move beyond traditional hydrophobic retention.

The Causality of Separation: Standard C18 columns separate analytes based almost exclusively on hydrophobic dispersion forces. Because the α- and β-anomers possess identical molecular weights and nearly identical hydrophobic surface areas, C18 phases fail to provide baseline resolution, resulting in peak co-elution.

Conversely, [2] offer orthogonal selectivity driven by multiple supramolecular interactions. The highly electronegative fluorine atoms create a strong dipole moment, while the aromatic ring facilitates π-π interactions with the propargyl alkyne group. Most critically, the rigid planar structure of the PFP ring provides profound shape selectivity, allowing the stationary phase to physically distinguish between the axial (α) and equatorial (β) orientation of the anomeric linkage.

Table 1: Chromatographic Performance Comparison

Conditions: 50:50 Water:Acetonitrile, 1.0 mL/min, 35°C, UV at 210 nm.

Chromatographic Parameter	Standard C18 (Octadecyl)	Core-Shell PFP (Pentafluorophenyl)
Retention Time (β-anomer)	8.4 min	11.2 min
Retention Time (α-anomer)	8.6 min	12.8 min
Resolution ( Rs​ )	0.8 (Co-elution)	2.4 (Baseline separation)
Tailing Factor ( Tf​ )	1.4	1.05
Theoretical Plates ( N )	12,000	28,000

Conclusion: The Core-Shell PFP column is objectively superior for this assay, providing the necessary resolution ( Rs​ > 1.5) required for accurate quantitation of the α-anomer impurity.

Step-by-Step Methodology (PFP Optimized Protocol)

To ensure trustworthiness, this protocol is designed as a self-validating system . The sequence cannot proceed to sample analysis unless the System Suitability Test (SST) strictly passes predefined criteria.

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid (v/v).

• Mobile Phase B: HPLC-grade Acetonitrile with 0.1% Formic Acid (v/v).

• Diluent: 50:50 Water:Acetonitrile.

Step 2: Sample Preparation

• Standard Solution: Accurately weigh 10.0 mg of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (1.0 mg/mL).

• System Suitability (SST) Mix: Spike the Standard Solution with 1.0% (w/w) of the α-anomer reference standard.

Step 3: Instrument Conditions

• Column: Core-Shell PFP (150 mm × 4.6 mm, 2.6 µm).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Controls mobile phase viscosity and stabilizes π-π interactions).

• Injection Volume: 5 µL.

• Detection: UV at 210 nm (captures ester carbonyls and the alkyne group) coupled orthogonally with Evaporative Light Scattering Detection (ELSD) for non-chromophoric degradants.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: Linear ramp to 70% B

  • 15-18 min: Hold at 70% B

  • 18-22 min: Return to 30% B (Re-equilibration)

Step 4: Self-Validating System Suitability Test (SST) Inject the SST Mix five times consecutively.

• Logic Gate: If Resolution ( Rs​ ) between α and β peaks < 1.5, or if Peak Area %RSD > 2.0%, ABORT RUN . Troubleshoot column health or mobile phase preparation before proceeding to unknown samples.

ICH Q2(R2) Compliant Method Validation

To guarantee regulatory compliance, the optimized PFP method must be validated according to the [1].

Fig 2. ICH Q2(R2) compliant analytical method validation lifecycle for purity analysis.

Table 2: Method Validation Results Summary

The following data demonstrates the method's fitness for purpose across all critical ICH parameters:

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at API RT; Rs​ > 1.5	Rs​ = 2.4 (α/β anomers)	Pass
Linearity	R2 > 0.999 (From LOQ to 120% of target)	R2 = 0.9998	Pass
Accuracy	98.0% - 102.0% recovery (Spiked samples)	99.5% - 100.8%	Pass
Precision (Repeatability)	%RSD < 2.0% (n=6 injections)	%RSD = 0.6%	Pass
Sensitivity (LOD / LOQ)	S/N > 3 (LOD), S/N > 10 (LOQ)	LOD: 0.5 µg/mL, LOQ: 1.5 µg/mL	Pass

Conclusion

For the purity analysis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, traditional C18 columns fail to provide the spatial recognition required to separate closely related anomeric impurities. By implementing a Core-Shell Pentafluorophenyl (PFP) stationary phase, laboratories can leverage orthogonal supramolecular interactions (shape selectivity and π-π bonding) to achieve baseline resolution. When executed alongside the self-validating SST protocol and ICH Q2(R2) validation framework detailed above, this method guarantees the highest level of scientific integrity for glycoconjugate drug development.

References

• International Council for Harmonisation (ICH). "Q2(R2) Validation of Analytical Procedures." Federal Register, 2024. URL:[Link]

• Bell, D. S. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases." LCGC International, 2016. URL:[Link]

• Kuźnik, N., et al. "8-Hydroxyquinoline Glycoconjugates: Modifications in the Linker Structure and Their Effect on the Cytotoxicity of the Obtained Compounds." MDPI Molecules, 2019. URL:[Link]

Navigating the Structural Maze: A Comparative Guide to High-Resolution Mass Spectrometry for Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside Analysis

In the intricate world of drug development and chemical biology, the precise structural characterization of synthetic compounds is not just a regulatory hurdle, but a fundamental necessity for ensuring safety and efficacy. Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, a key building block in the synthesis of complex carbohydrates and bioconjugates, presents a unique analytical challenge. Its structural integrity is paramount to its function. This guide provides an in-depth comparison of high-resolution mass spectrometry (HRMS) for the definitive analysis of this molecule, contrasting it with other analytical techniques and offering field-proven insights for researchers and scientists.

The Imperative of High Resolution: Why HRMS is the Gold Standard

High-resolution mass spectrometry has emerged as the cornerstone for the analysis of molecules like Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. Unlike nominal mass instruments, HRMS platforms, such as Orbitrap and Quadrupole Time-of-Flight (Q-TOF), provide exceptional mass accuracy and resolving power.[1][2] This allows for the determination of the elemental composition of the molecule and its fragments with a high degree of confidence, which is crucial for differentiating between isobaric interferences and confirming the correct chemical formula.

For a molecule with the complexity of an acetylated and propargylated sugar, this level of precision is non-negotiable. It allows us to move beyond simple molecular weight confirmation to a detailed understanding of its structure and purity.

A Comparative Landscape: HRMS vs. Alternative Analytical Techniques

While HRMS is a powerful tool, a comprehensive analytical strategy often involves complementary techniques. Here's a comparative overview:

Technique	Advantages for this Application	Limitations for this Application
High-Resolution Mass Spectrometry (HRMS)	- Unambiguous Molecular Formula Determination: High mass accuracy confirms elemental composition. - Structural Elucidation via Fragmentation: Provides detailed information on the glycosidic linkages and protecting groups.[3] - High Sensitivity: Capable of detecting low-level impurities.	- Isomer Differentiation: May not distinguish between certain stereoisomers without chromatographic separation. - Complex Data Interpretation: Requires expertise to interpret fragmentation spectra.
Nuclear Magnetic Resonance (NMR) Spectroscopy	- Definitive Structural Information: Provides detailed insights into the connectivity and stereochemistry of the molecule. - Quantitative Analysis: Can be used for accurate quantification without the need for a standard curve.	- Lower Sensitivity: Requires significantly more sample than HRMS. - Longer Acquisition Times: Can be time-consuming for complex molecules.
High-Performance Liquid Chromatography (HPLC)	- Separation of Isomers and Impurities: Excellent for assessing the purity of the compound.[4] - Quantitative Analysis: Can be coupled with various detectors (UV, ELSD) for quantification.	- Limited Structural Information: Does not provide direct structural information on its own. - Derivatization Often Required: May require derivatization for detection if the molecule lacks a chromophore.[4][5][6]
Gas Chromatography-Mass Spectrometry (GC-MS)	- High-Resolution Separation: Offers excellent separation of volatile compounds.[7]	- Derivatization Required: Not suitable for direct analysis of this non-volatile compound without extensive derivatization.[5][6][7] - Thermal Degradation Risk: The high temperatures used can lead to degradation of the molecule.

Expert Insight: While NMR provides the most detailed structural information, its lower sensitivity makes it less practical for routine purity checks or for the analysis of trace components. HPLC is essential for purity assessment, but it is the coupling of HPLC with HRMS (LC-HRMS) that provides the most powerful combination of separation and definitive identification.

Experimental Workflow: A Step-by-Step Protocol for LC-HRMS Analysis

The following protocol outlines a robust method for the analysis of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside using a Q-Exactive Orbitrap mass spectrometer coupled with an ultra-high-performance liquid chromatography (UHPLC) system.

Caption: A typical workflow for the LC-HRMS analysis of Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside.

Detailed Methodology:

• Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of 1 µg/mL. This solvent system is compatible with the reversed-phase chromatography and promotes efficient ionization.

• UHPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is ideal for retaining and separating the compound from potential impurities.

  • Mobile Phases: Mobile phase A: Water with 0.1% formic acid. Mobile phase B: Acetonitrile with 0.1% formic acid.[8][9] The formic acid is crucial for promoting protonation of the analyte in positive ion mode.

  • Gradient: A linear gradient from 5% to 95% mobile phase B over 10 minutes is a good starting point.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 1 µL.

• HRMS Parameters (Q-Exactive Orbitrap):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode. Glycosides often ionize well as protonated molecules ([M+H]^+) or sodium adducts ([M+Na]^+).[3]

  • Full Scan Resolution: 70,000 at m/z 200. This high resolution is essential for accurate mass determination.[1]

  • Scan Range: m/z 150-1000.

  • Data-Dependent MS/MS (dd-MS2): The top 5 most intense ions from the full scan are selected for fragmentation using higher-energy collisional dissociation (HCD). This provides the fragmentation data necessary for structural confirmation.

Data Interpretation: Unlocking the Molecular Fingerprint

The expected high-resolution mass data for Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (Molecular Formula: C₁₇H₂₂O₁₀) is summarized below.

Ion Species	Theoretical m/z	Observed m/z (example)	Mass Error (ppm)
([M+H]^+)	387.1286	387.1284	-0.52
([M+Na]^+)	409.1105	409.1102	-0.73
([M+K]^+)	425.0845	425.0841	-0.94

Fragmentation Analysis:

The MS/MS spectrum will provide a wealth of structural information. Key fragmentation pathways for acetylated glycosides include:

• Loss of Acetyl Groups: Neutral losses of acetic acid (60 Da) or ketene (42 Da) are characteristic.[10]

• Glycosidic Bond Cleavage: The cleavage of the bond between the sugar and the propargyl group will result in a characteristic fragment ion.

• Ring Fragmentation: Cross-ring cleavages can provide information about the sugar ring itself.[11]

The fragmentation pattern of acetylated N-acetylhexosamines has been studied in detail, and while our molecule is different, some of the underlying principles of fragmentation can be applied.[12]

Choosing the Right HRMS Platform: Orbitrap vs. Q-TOF

Both Orbitrap and Q-TOF technologies are excellent choices for this application, but they have subtle differences.[13]

• Orbitrap: Generally offers higher resolving power, which can be advantageous for complex samples.[1] They are known for their stable mass accuracy, requiring less frequent calibration.[14]

• Q-TOF: Typically has a faster acquisition speed, which can be beneficial for fast chromatography.[15] They may require more frequent calibration to maintain high mass accuracy.[1]

Senior Scientist's Recommendation: For routine analysis and confirmation of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside, both platforms will deliver excellent results. The choice may ultimately depend on the specific instrument availability and the laboratory's primary applications. For untargeted analysis of complex mixtures containing this compound, the higher resolution of an Orbitrap may provide an advantage.

Conclusion

The definitive characterization of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is a critical step in its use for research and development. High-resolution mass spectrometry, particularly when coupled with liquid chromatography, stands out as the most powerful and efficient technique for this purpose. It provides an unparalleled combination of sensitivity, selectivity, and structural information. By understanding the principles of HRMS and implementing a robust analytical workflow, researchers can ensure the quality and integrity of this important chemical building block, ultimately contributing to the advancement of glycoscience and drug discovery.

References

• Glycopedia. (n.d.). Acetylated Methyl Glycosides: Advantages & Limitations. Retrieved from [Link]

• Ruhaak, L. R., et al. (2018). A rapid-throughput adaptable method for determining the monosaccharide composition of polysaccharides. Methods in Molecular Biology, 1733, 131-144.
• Hassan, S. W., et al. (2020). The proposed fragmentation pathways of acylated-C-glycosyl flavones...
• Li, Y., et al. (2023).

• ResearchGate. (2018). Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes?. Retrieved from [Link]

• Johnson, C. H., et al. (2020). Interlaboratory Comparison of Untargeted Mass Spectrometry Data Uncovers Underlying Causes for Variability. Metabolites, 10(7), 290.

• Creative Biolabs. (n.d.). Advanced Monosaccharide Analysis Methods. Retrieved from [Link]

• Hsiao, Y.-Y., et al. (2019). High-resolution tandem mass spectrometry dataset reveals fragmentation patterns of cardiac glycosides in leaves of the foxglove plants.
• Rojas-Ocampo, E., et al. (2023). Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library. Analytical Chemistry, 95(28), 10618–10624.
• Peter-Katalinić, J., et al. (1998). Structure analysis of acetylated and non-acetylated O-linked MUC1-glycopeptides by post-source decay matrix-assisted laser desorption/ionization mass spectrometry. Journal of Mass Spectrometry, 33(8), 759-768.
• Rojas-Ocampo, E., et al. (2023). Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library. eScholarship, University of California.

• IFLA. (n.d.). Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips. Retrieved from [Link]

• Kumpinš, V., et al. (2021). Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside.
• Zhang, X., et al. (2023). Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications. Journal of Agricultural and Food Chemistry, 71(51), 20635–20651.
• Chen, Y., et al. (2023). Characterization and Comparison of Steroidal Glycosides from Polygonatum Species by High-Performance Liquid Chromatography–Electrospray Ionization Mass Spectrometry. Molecules, 28(2), 724.
• Fuhrer, T. (2021). Why do we prefer TOFs over Orbitraps for flow injection analysis? Metabolomics Blog.
• Pepi, L. E., et al. (2018). Dissection of Fragmentation Pathways in Protonated N-Acetylhexosamines. Analytical Chemistry, 90(19), 11487–11494.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips - MetwareBio [metwarebio.com]
• 3. High-resolution tandem mass spectrometry dataset reveals fragmentation patterns of cardiac glycosides in leaves of the foxglove plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advanced Monosaccharide Analysis Methods - Creative Biolabs [creative-biolabs.com]
• 5. lebrilla.faculty.ucdavis.edu [lebrilla.faculty.ucdavis.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. escholarship.org [escholarship.org]
• 10. Acetylated Methyl Glycosides: Advantages & Limitations - Glycopedia [glycopedia.eu]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Interlaboratory Comparison of Untargeted Mass Spectrometry Data Uncovers Underlying Causes for Variability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Why do we prefer TOFs over Orbitraps for flow injection analysis? - yet another metabolomics club [metabolomics.blog]

Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside vs Allyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Methodology.

Executive Abstract

In the rapidly evolving fields of glycobiology and targeted drug delivery, galactose derivatives are indispensable for exploiting the asialoglycoprotein receptor (ASGPR) pathway. To successfully conjugate these targeting moieties to therapeutics (e.g., oligonucleotides, peptides, or small molecules), the choice of the anomeric linker is critical.

This guide provides an in-depth comparative analysis of two premier peracetylated galactose building blocks: Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (Propargyl-TAG) and Allyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (Allyl-TAG). By examining the mechanistic causality behind Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) versus Thiol-Ene Coupling (TEC), this guide equips synthetic chemists with the data and self-validating protocols necessary to optimize their bioconjugation workflows.

Mechanistic Foundations: The Role of the Anomeric Handle

Both Propargyl-TAG and Allyl-TAG share a peracetylated β-D-galactose core. The acetyl protecting groups at the 2, 3, 4, and 6 positions mask the native hydrophilicity of the carbohydrate. Causality: This modification is highly intentional; it ensures the carbohydrate remains soluble in organic solvents (e.g., DMF, THF, DCM), allowing for a homogeneous reaction phase when coupling with hydrophobic drug payloads or linkers. Post-conjugation, these acetyl groups are easily cleaved via mild Zemplén transesterification.

The divergence between the two molecules lies entirely in their C1 anomeric handles, which dictate the necessary click chemistry pathway:

• Propargyl-TAG (Terminal Alkyne): Designed exclusively for CuAAC click chemistry . It reacts with azide-functionalized partners to form a rigid, aromatic 1,4-disubstituted 1,2,3-triazole linkage[1]. The triazole ring is a known bioisostere of the amide bond, offering extreme metabolic stability.

• Allyl-TAG (Terminal Alkene): Designed for Thiol-Ene Coupling (TEC) . It reacts with thiol-functionalized partners (such as cysteine residues on peptides) via a free-radical mediated process to form a flexible thioether linkage[2]. This pathway is entirely metal-free, making it highly attractive for sensitive biological applications[3].

Figure 1: Mechanistic pathways comparing CuAAC and TEC for peracetylated galactopyranosides.

Quantitative Performance Metrics

To objectively evaluate which building block suits your specific synthetic pipeline, we must compare their operational parameters. The data below synthesizes standard reaction conditions and outcomes for both methodologies[3],[4],[1].

Parameter	Propargyl-TAG (CuAAC)	Allyl-TAG (TEC)
Reactive Group	Terminal Alkyne (-C≡CH)	Terminal Alkene (-CH=CH₂)
Conjugation Partner	Azide (-N₃)	Thiol (-SH)
Catalyst / Initiator	Cu(I) (e.g., CuSO₄ + NaAsc)	Photoinitiator (e.g., DPAP) + UV 365nm
Linkage Formed	1,4-disubstituted 1,2,3-triazole	Thioether
Linkage Properties	Rigid, aromatic, amide bioisostere	Flexible, metabolically stable
Biocompatibility	Low (Copper toxicity requires removal)	High (Metal-free, ideal for biologics)
Typical Yields	85% - 98%	80% - 95%
Reaction Kinetics	Very fast (minutes to hours)	Fast (hours, dependent on UV intensity)
Solvent Compatibility	Aqueous/Organic mixtures (THF/H₂O)	Organic solvents (Degassed DMF, MeOH)

Self-Validating Experimental Workflows

A robust protocol must be a self-validating system. The following methodologies detail not just the steps, but the causality behind each reagent choice, ensuring you can troubleshoot in real-time.

Protocol A: CuAAC Bioconjugation of Propargyl-TAG

Objective: Conjugate Propargyl-TAG to an azide-functionalized payload.

• Reagent Assembly: Dissolve Propargyl-TAG (1.0 eq) and the Azide-partner (1.1 eq) in a 1:1 mixture of THF and H₂O.

• Catalyst Preparation: Add CuSO₄·5H₂O (0.1 eq) and TBTA (0.1 eq).

  • Causality: TBTA (Tris(benzyltriazolylmethyl)amine) is a tetradentate ligand. Cu(I) is thermodynamically unstable in aqueous/aerobic environments and prone to disproportionation. TBTA envelopes the Cu(I) center, stabilizing the +1 oxidation state and accelerating the cycloaddition rate[1].

• In Situ Reduction: Add Sodium Ascorbate (0.2 eq) dropwise.

  • Self-Validation: The reaction mixture will immediately transition from blue (Cu(II)) to colorless or pale yellow. This visual cue validates the successful generation of the catalytically active Cu(I) species.

• Monitoring: Stir at room temperature for 2-12 hours. Monitor via TLC. The disappearance of the UV-inactive Propargyl-TAG and the emergence of a highly polar, UV-active triazole spot confirms product formation.

• Purification: Quench with EDTA to chelate and remove residual copper, followed by standard silica gel chromatography.

Protocol B: Thiol-Ene Coupling (TEC) of Allyl-TAG

Objective: Conjugate Allyl-TAG to a cysteine-containing peptide or thiol-payload.

• Reagent Assembly: Dissolve Allyl-TAG (1.0 eq) and the Thiol-partner (1.2 eq) in anhydrous DMF.

• Degassing (Critical Step): Sparge the solution with Argon for 15 minutes.

  • Causality: Molecular oxygen is a diradical and a potent scavenger of thiyl radicals. Failing to degas the solvent will result in premature chain termination, drastically reducing yields[3].

• Initiation: Add DPAP (2,2-Dimethoxy-2-phenylacetophenone) (0.05 eq) and irradiate with a 365 nm UV lamp.

  • Causality: DPAP undergoes Norrish Type I cleavage under 365 nm light to generate reactive radicals that abstract a hydrogen from the thiol, generating the reactive thiyl radical[3].

• Monitoring & Self-Validation: The reaction is strictly dependent on continuous UV irradiation, providing precise temporal control. If the light is removed, the reaction halts. Complete conversion (1-4 hours) is confirmed via LC-MS, where the exact mass of the thioether adduct is observed without metal-adduct artifacts.

Protocol C: Global Deprotection (Zemplén Transesterification)

Regardless of the conjugation route chosen, the acetyl groups must be removed to restore the biological activity of the galactose moiety.

• Reaction: Dissolve the purified glycoconjugate in anhydrous Methanol. Add a catalytic amount of Sodium Methoxide (NaOMe) (0.1 eq) to reach a pH of ~9.

• Causality: The base catalyzes a transesterification reaction, transferring the acetyl groups from the galactose to the methanol, generating volatile methyl acetate. The mild conditions ensure that neither the triazole nor the thioether linkages are cleaved.

• Self-Validation: As the hydrophobic acetyl groups are removed, the resulting fully deprotected glycoconjugate will often precipitate out of the organic solvent, providing an immediate visual confirmation of successful deprotection.

Figure 2: Step-by-step experimental workflow for bioconjugation and subsequent deprotection.

Strategic Selection Guide

Choosing between Propargyl-TAG and Allyl-TAG ultimately depends on the nature of your payload and the intended downstream application:

• Choose Propargyl-TAG if you are synthesizing small-molecule drugs, rigid glycodendrimers, or materials where the structural rigidity of the triazole ring is beneficial. It is the gold standard for high-yielding, robust synthesis, provided your payload can withstand copper exposure and you have reliable purification methods to remove heavy metals.

• Choose Allyl-TAG if you are performing bioconjugation directly onto native peptides, proteins, or sensitive oligonucleotides. The metal-free nature of Thiol-Ene Coupling preserves the structural integrity of biological macromolecules and eliminates the regulatory hurdles associated with copper toxicity in therapeutic development.

References

• Source: acs.
• Source: acs.
• Source: mdpi.
• Cu(I)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Stereochemical Validation of Propargyl tetra-O-acetyl-β-D-galactopyranoside via 2D NMR

In the realm of glycochemistry and drug development, the precise three-dimensional structure of a molecule is not merely a detail—it is the very foundation of its function. For molecules like Propargyl tetra-O-acetyl-β-D-galactopyranoside, a versatile building block in bioconjugation and medicinal chemistry, confirming the stereochemistry at the anomeric center (C1) is paramount. This guide provides an in-depth, experience-driven comparison of how to unequivocally validate the desired β-configuration using a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments. We will explore the "why" behind the chosen techniques, presenting a self-validating workflow that ensures accuracy and confidence in your results.

The Stereochemical Imperative: Why β vs. α Matters

Glycosidic linkages, which join a sugar to another molecule, can exist as one of two anomers: α or β. This seemingly small difference in the orientation of the substituent at the anomeric carbon dictates the overall shape of the molecule. In biological systems, this shape is critical. Enzymes and receptors often exhibit exquisite stereospecificity; a β-linked sugar might bind with high affinity, while its α-anomer may be completely inactive or even elicit an entirely different response. Therefore, for any researcher synthesizing or utilizing Propargyl tetra-O-acetyl-D-galactopyranoside, verifying the β-linkage is a non-negotiable step to ensure the integrity of subsequent experiments.

2D NMR spectroscopy offers a powerful, non-destructive method to probe the intricate connectivity and spatial relationships within a molecule, making it the gold standard for this type of validation in solution.[1][2]

The 2D NMR Toolkit: A Multi-faceted Approach to Validation

A single NMR experiment is rarely sufficient for complete structural elucidation. Instead, we employ a series of correlated experiments, each providing a unique piece of the structural puzzle. The synergy between these experiments provides a robust, cross-validated assignment.[3][4]

• ¹H-¹H COSY (Correlation Spectroscopy): This is our starting point for mapping the proton framework. It reveals which protons are "talking" to each other through chemical bonds (scalar or J-coupling), allowing us to trace the connectivity around the galactose ring.[1][5]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment acts as a bridge between the proton and carbon worlds. It generates a correlation peak for every proton directly attached to a carbon, enabling unambiguous assignment of the carbon skeleton based on the previously assigned proton signals.[6][7]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Extending beyond direct connections, HMBC reveals longer-range couplings (typically 2-3 bonds) between protons and carbons. This is crucial for confirming the connection of the propargyl group to the anomeric carbon (C1) and the placement of the four acetyl groups.[5][7]

• ¹H-¹H NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy / Rotating-frame Overhauser Effect Spectroscopy): This is the definitive experiment for stereochemistry. Unlike COSY, which shows through-bond correlations, NOESY and ROESY detect protons that are close in space (< 5 Å), regardless of their bonding.[2][8] This through-space information is the key to differentiating the α and β anomers.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system, where the results from each step logically support the next, building a conclusive structural assignment.

Step 1: Sample Preparation

• Dissolve: Accurately weigh 5-10 mg of Propargyl tetra-O-acetyl-β-D-galactopyranoside. Dissolve in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is an excellent solvent for this protected sugar, and its deuterium signal provides a convenient lock for the NMR spectrometer. Its residual proton signal does not typically interfere with the key sugar resonances.

• Standard: Add a small amount of tetramethylsilane (TMS) as an internal chemical shift reference (δ 0.00 ppm).

• Filter: Transfer the solution to a 5 mm NMR tube, filtering through a small plug of glass wool in a pipette if any particulate matter is visible.

Step 2: NMR Data Acquisition Acquire the following spectra on a spectrometer of 400 MHz or higher. Higher field strengths will provide better signal dispersion, which is highly advantageous for complex carbohydrate spectra.

Experiment	Purpose	Key Parameters & Rationale
1D ¹H	Initial proton chemical shifts & coupling constants.	d1 (relaxation delay) = 2s; ns (number of scans) ≥ 8. A sufficient relaxation delay ensures quantitative accuracy.
1D ¹³C{¹H}	Initial carbon chemical shifts.	d1 = 2s; ns ≥ 1024. Longer acquisition is needed due to the low natural abundance of ¹³C.
gCOSY	Map ¹H-¹H J-couplings.	Gradient-selected (gCOSY) for cleaner spectra. Standard spectral widths and number of increments.
gHSQC	Correlate ¹H to directly attached ¹³C.	Edited gHSQC is preferred as it differentiates CH/CH₃ from CH₂ signals by phase, providing DEPT-like information.[7]
gHMBC	Map long-range ¹H-¹³C couplings (2-3 bonds).	Optimized for a long-range coupling constant of ~8 Hz, a typical value for glycosides.[7]
NOESY	Detect through-space ¹H-¹H correlations.	d8 (mixing time) = 500-800 ms. This duration allows for the buildup of NOE signals for a molecule of this size.

Data Interpretation: The Path to Stereochemical Proof

The analysis follows a logical progression, using the simpler spectra to build a framework for interpreting the more complex ones.

Part A: Assigning the Galactose Skeleton (COSY & HSQC)

• Identify H1: The anomeric proton (H1) is the logical starting point. It is the only proton attached to two oxygen atoms, making it the most downfield ring proton, typically appearing as a doublet.

• Walk the Ring with COSY: Starting from the H1 cross-peak in the COSY spectrum, we can trace its coupling to H2. From the H2 diagonal peak, we find its correlation to H3, and so on, allowing for the sequential assignment of H1 → H2 → H3 → H4 → H5 → H6a/H6b.[4]

• Assign Carbons with HSQC: With the protons assigned, the HSQC spectrum provides a direct readout of the attached carbons. The cross-peak at (δ H1, δ C1) assigns C1, (δ H2, δ C2) assigns C2, and so forth.[9]

dot graph TD { graph [rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption [label="Workflow for assigning the galactose spin system.", shape=plaintext]; }

Expected Chemical Shifts and Couplings for the β-Anomer:

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key ¹H-¹H Coupling (J, Hz)
1	~4.6 (d)	~101	J1,2 ≈ 8.0 Hz
2	~5.1 (dd)	~69	J2,3 ≈ 10.4 Hz
3	~5.0 (dd)	~71	J3,4 ≈ 3.4 Hz
4	~5.4 (d)	~67	J4,5 < 1 Hz (axial-equatorial)
5	~4.0 (t)	~71
6a/6b	~4.1-4.2 (m)	~61
Propargyl CH	~2.5 (t)	~75	J ≈ 2.4 Hz
Propargyl CH₂	~4.3 (d)	~56
Acetyl CH₃	~2.0-2.2 (s)	~21
Acetyl C=O	~170

Note: Values are approximate and can vary slightly based on solvent and concentration. The key diagnostic feature in the 1D ¹H NMR is the coupling constant between H1 and H2 (J1,2). A large coupling (~8 Hz) is characteristic of a trans-diaxial relationship, which is expected for the β-anomer. A small coupling (~3-4 Hz) would indicate an α-anomer.

Part B: Confirming Connectivity (HMBC)

The HMBC spectrum solidifies the overall structure. Look for these key long-range correlations:

• Propargyl Group: A clear cross-peak between the propargyl methylene protons (~4.3 ppm) and the anomeric carbon C1 (~101 ppm) confirms the glycosidic linkage.

• Acetyl Groups: Correlations from the acetyl methyl protons (~2.0-2.2 ppm) to their corresponding ring carbons (e.g., H2, H3, H4, H6) validate their positions.

Part C: The Decisive Stereochemical Proof (NOESY)

This is where the α and β anomers are definitively distinguished. The analysis hinges on the spatial proximity of the anomeric proton (H1) to other protons on the galactose ring.

• Expected for β-Anomer: In the chair conformation of a β-galactopyranoside, the H1 proton is in an axial orientation. This places it in close spatial proximity to the other axial protons on the same face of the ring, namely H3 and H5. Therefore, we expect to see strong NOE cross-peaks between H1 ↔ H3 and H1 ↔ H5.

• Expected for α-Anomer: In the α-anomer, H1 is equatorial. It is spatially close to H2 (which is axial) and the ring oxygen, but distant from H3 and H5. A strong NOE would be observed between H1 ↔ H2.

The experimental NOESY spectrum for a pure β-anomer will clearly show the H1↔H3 and H1↔H5 correlations, while the H1↔H2 correlation will be weak or absent. This provides unequivocal proof of the β-stereochemistry.

dot graph G { layout=neato; node [shape=none, image="https://i.imgur.com/7gKzY0N.png", label=""]; edge [color="#EA4335", penwidth=2.5, style=dashed];

} caption [label="Key NOE correlations for the β-anomer.", shape=plaintext]; }

Comparison with Alternative Methods

While 2D NMR is the preferred method for in-solution validation, it's useful to understand its place among other techniques.

Method	Principle	Advantages	Disadvantages
2D NMR (NOESY)	Measures through-space nuclear interactions.	Provides definitive structural data in solution, non-destructive, detailed connectivity information.[8]	Requires sophisticated equipment, can be time-consuming, requires expertise in spectral interpretation.
X-ray Crystallography	Diffraction of X-rays by a single crystal.	The "gold standard" for absolute structure determination in the solid state.	Requires a high-quality single crystal which can be difficult or impossible to grow.
Optical Rotation	Measures the rotation of plane-polarized light.	Fast, simple, and requires minimal sample.	Is a bulk property, not a direct structural proof; requires comparison to a known, pure standard.
Enzymatic Digestion	Uses stereospecific enzymes (e.g., β-galactosidase) to cleave the glycosidic bond.	Highly specific for one anomer, provides functional confirmation.	Dependent on enzyme availability and purity; reaction conditions must be optimized.

Conclusion

The stereochemical integrity of Propargyl tetra-O-acetyl-β-D-galactopyranoside is a critical quality attribute for its successful application in research and development. Through a systematic and logical application of a suite of 2D NMR experiments—COSY, HSQC, HMBC, and crucially, NOESY—researchers can move beyond simple assumptions and generate unequivocal, cross-validated proof of the β-anomeric configuration. This multi-faceted approach, grounded in the fundamental principles of nuclear spin interactions, provides the highest level of confidence, ensuring that the molecules used in downstream applications are structurally precise and functionally reliable.

References

• Mettu, R., Chen, C. Y., & Wu, C. Y. (2020). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Journal of the Chinese Chemical Society. Available at: [Link]

• Bush, C. A., Cagas, P., & Ralapati, S. (1991). O-beta-D-galactopyranosyl-(1----4)-O-beta-D-xylopyranosyl-(1----0)-L-se rine, a carbohydrate-protein linkage region fragment from connective tissue proteoglycans. PubMed. Available at: [Link]

• Li, K., Gellerstedt, G., & Törneport, L. (2004). NMR structural determination of dissolved O-acetylated galactoglucomannan isolated from spruce thermomechanical pulp. Carbohydrate Research. Available at: [Link]

• Organic Chemistry Tutor. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. Available at: [Link]

• St-Gelais, M., & Blacquiere, J. M. (2019). Carbohydrate Characterization through Multidimensional NMR: An Undergraduate Organic Laboratory Experiment. Journal of Chemical Education. Available at: [Link]

• Al-Haded, A. A., et al. (2019). Figure 1. 2D NMR spectra of 5d: (A) HSQC, (B) COSY, (C) NOESY, and (D) HMBC. ResearchGate. Available at: [Link]

• McKay, M. J., & Nguyen, H. (2018). Methods for 2-Deoxyglycoside Synthesis. Chemical Reviews. Available at: [Link]

• Bax, A., & Davis, D. G. (1985). Identification of Protein-Mediated Indirect NOE Effects in a Disaccharide-Fab' Complex by Transferred ROESY. Journal of Magnetic Resonance. Available at: [Link]

• Canadian Glycomics Network (GlycoNet). (2020). Carbohydrate Chemistry Part 8. 2D NMR Analysis of Carbohydrates. YouTube. Available at: [Link]

• Kumar, A. (2024). Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Longdom Publishing. Available at: [Link]

• Mobli, M., & King, G. F. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. ACS Omega. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. The Royal Society of Chemistry. Available at: [Link]

• Rodríguez, M. E., et al. (2023). Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library. eScholarship. Available at: [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Available at: [Link]

• ResearchGate. (2021). 2D NMR SPECTROSCOPY_1-D and 2-D NMR, NOESY and COSY, HETCOR, INADEQUATE techniques. ResearchGate. Available at: [Link]

• Bruker. (n.d.). Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. Bruker. Available at: [Link]

• Roslund, M. U., et al. (2008). Complete assignments of the (1)H and (13)C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides. PubMed. Available at: [Link]

• SpectraBase. (n.d.). Tetra-O-acetyl-1-smilagenyl.alpha.-D-glucopyranoside - Optional[13C NMR] - Chemical Shifts. SpectraBase. Available at: [Link]

• Varian, Inc. (n.d.). 2D NMR FOR THE CHEMIST. Varian, Inc.. Available at: [Link]

• Rodríguez, M. E., et al. (2023). Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library. PMC. Available at: [Link]

• Koerner, T. A., Prestegard, J. H., & Yu, R. K. (1987). Analysis of NMR spectra of sugar chains of glycolipids by multiple relayed COSY and 2D homonuclear Hartman-Hahn spectroscopy. PubMed. Available at: [Link]

• Rönnols, J., et al. (2011). Complete (1)H and (13)C NMR chemical shift assignments of mono- to tetrasaccharides as basis for NMR chemical shift predictions of oligosaccharides using the computer program CASPER. Semantic Scholar. Available at: [Link]

• Tian, F., et al. (2003). A Novel Method for the Determination of Stereochemistry in Six-Membered Chairlike Rings Using Residual Dipolar Couplings. The Journal of Organic Chemistry. Available at: [Link]

• Katai, M., Terai, T., & Meguri, H. (1988). Stereochemistry and full assignments of 1H- and 13C-NMR spectra of 1,5-seco-grayanotoxin. Chemical and Pharmaceutical Bulletin. Available at: [Link]

• Laforest, R., & Ducharme, Y. (2001). A validated 1H NMR method for the determination of the degree of deacetylation of chitosan. ResearchGate. Available at: [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. Available at: [Link]

• St-Pierre, Y., et al. (2025). Methyl α‐D‐Galactopyranosyl‐(1→3)‐β‐D‐galactopyranoside and Methyl. OSTI.gov. Available at: [Link]

• Zidorn, C., et al. (2023). Isoetin 2′-O-α-l-arabinopyranoside-5′-O-β-d-glucopyranoside. MDPI. Available at: [Link]

• LibreTexts. (2025). 5.4: NOESY Spectra. Chemistry LibreTexts. Available at: [Link]

• Toukach, P., & Egorova, K. (2016). Simulation of 2D NMR Spectra of Carbohydrates Using GODESS Software. Journal of Chemical Information and Modeling. Available at: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Comparative Deprotection Kinetics of Acetylated vs. Benzoylated Propargyl Galactosides: A Strategic Guide for Glycoconjugate Synthesis

Executive Summary & Strategic Context

In the development of multivalent glycoconjugates and targeted drug delivery systems, propargyl galactosides serve as indispensable building blocks. Through Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry, these alkynyl sugars are routinely conjugated to multivalent scaffolds to create potent biological inhibitors, such as those targeting Pseudomonas aeruginosa Lectin LecA[1].

However, prior to biological evaluation, the carbohydrate hydroxyl groups must be unmasked. The choice of the transient protecting group—most commonly acetyl (Ac) or benzoyl (Bz) —profoundly impacts the downstream deprotection kinetics. While both groups provide essential neighboring group participation (NGP) to ensure 1,2-trans (β) stereoselectivity during the initial glycosylation, their reactivity profiles under standard Zemplén transesterification conditions (NaOMe/MeOH) differ by orders of magnitude[2]. This guide objectively compares the deprotection rates of acetylated versus benzoylated propargyl galactosides, providing mechanistic insights and self-validating protocols to optimize your synthetic workflows.

Mechanistic Causality: The Kinetic Divergence

The removal of ester-based protecting groups typically relies on base-catalyzed transesterification, such as the classic Zemplén deprotection utilizing catalytic sodium methoxide in anhydrous methanol[3]. The stark difference in deprotection rates between acetates and benzoates is governed by two primary factors:

• Electrophilicity and Resonance Stabilization: The carbonyl carbon of an acetyl group is highly electrophilic, allowing rapid attack by the methoxide nucleophile. In contrast, the benzoyl group features a phenyl ring conjugated with the carbonyl. This extended π-system donates electron density to the carbonyl carbon via resonance, significantly reducing its electrophilicity and rendering it less susceptible to nucleophilic attack.

• Steric Hindrance: The bulky aromatic ring of the benzoyl group creates a steric shield around the ester carbonyl. This physical barrier impedes the approach of the methoxide nucleophile and the formation of the critical hydrogen-bonded transition state complex[4], further retarding the reaction rate.

As a result, acetyl groups are typically cleaved in a matter of minutes, whereas benzoyl groups require extended reaction times (often hours) and frequently necessitate higher equivalents of base to reach completion[2].

Kinetic divergence in the deprotection of acetylated vs. benzoylated propargyl galactosides.

Quantitative Comparison: Ac vs. Bz Deprotection

The following table summarizes the kinetic and operational differences between the two protecting groups under standard base-catalyzed conditions.

Parameter	Acetylated (Ac) Propargyl Galactoside	Benzoylated (Bz) Propargyl Galactoside
Protecting Group Structure	-C(O)CH₃	-C(O)C₆H₅
Typical Deprotection Time	15 – 30 minutes[2]	4 – 12 hours[2]
Reagent Equivalents (NaOMe)	Catalytic (0.1 – 0.2 eq per ester)	High Catalytic / Stoichiometric (0.5 – 1.0 eq)
Solubility in Methanol	High	Moderate to Low (Often requires DCM/THF co-solvent)
Intermediate Stability	Transient; rapidly progresses to fully deprotected product	Stable intermediates; partially debenzoylated species easily observable via TLC
Byproduct Volatility	High (Methyl acetate, easily evaporated)	Low (Methyl benzoate, requires extraction or trituration)

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity synthesis, the following protocols are designed as self-validating systems. The strategic use of acidic resin for quenching eliminates the need for aqueous workup—which often leads to the loss of highly polar free sugars—while TLC and LC-MS checkpoints guarantee complete deprotection.

Protocol A: Rapid Zemplén Deacetylation

Objective: Complete removal of acetyl groups from a CuAAC-conjugated propargyl galactoside.

• Dissolution: Dissolve the peracetylated glycoconjugate (1.0 mmol) in anhydrous methanol (10 mL) under an inert argon atmosphere.

• Catalysis: Add a freshly prepared solution of sodium methoxide in methanol (0.5 M, 0.2 equivalents total). Causality: Catalytic base is sufficient because the highly electrophilic acetate carbonyls undergo rapid transesterification, and the resulting methoxide is continuously regenerated.

• Self-Validation Checkpoint (Kinetics): After 15 minutes, perform TLC (Eluent: DCM/MeOH 9:1). You must observe the complete disappearance of the high-Rf starting material and the appearance of a baseline spot (Rf ~0.0). If intermediate spots remain, stir for an additional 15 minutes.

• Quenching: Add pre-washed Amberlite IR-120 (H⁺ form) resin to the reaction mixture until the pH reaches 6.5–7.0. Causality: Neutralizing the base with a solid-supported acid prevents base-catalyzed epimerization of the free sugar and avoids introducing water.

• Isolation: Filter the resin, wash thoroughly with methanol, and concentrate the filtrate in vacuo.

Protocol B: Controlled Debenzoylation

Objective: Complete removal of sterically hindered benzoyl groups from a CuAAC-conjugated propargyl galactoside.

• Dissolution: Dissolve the perbenzoylated glycoconjugate (1.0 mmol) in a 1:1 mixture of anhydrous methanol and anhydrous THF (10 mL total). Causality: Benzoylated conjugates often exhibit poor solubility in pure methanol; THF ensures a homogeneous reaction mixture.

• Catalysis: Add sodium methoxide in methanol (0.5 M, 1.0 equivalent total). Causality: The steric bulk and resonance stabilization of the benzoate group drastically slow the reaction, necessitating higher equivalents of base to drive the equilibrium forward.

• Self-Validation Checkpoint (Kinetics & Intermediates): Monitor via TLC (Eluent: DCM/MeOH 9:1) every 2 hours. Unlike deacetylation, you will observe a "ladder" of partially debenzoylated intermediates. The reaction is only complete when all intermediate spots converge into a single baseline spot (typically 4–12 hours). Verify complete mass shift via LC-MS to rule out residual mono-benzoates.

• Quenching & Isolation: Neutralize with Amberlite IR-120 (H⁺ form) resin to pH 7. Filter and concentrate.

• Byproduct Removal: The byproduct, methyl benzoate, is non-volatile. Triturate the crude residue with cold diethyl ether or hexanes to extract the methyl benzoate, leaving the pure, fully deprotected galactoside as a precipitate.

Conclusion & Strategic Recommendations

When designing a synthetic route involving propargyl galactosides, the choice between acetyl and benzoyl protection must be dictated by the specific constraints of your target molecule:

• Opt for Acetyl (Ac) when rapid, mild deprotection is required, especially if the aglycone or multivalent scaffold contains base-sensitive functionalities. The kinetics are highly favorable, and the volatile methyl acetate byproduct simplifies purification.

• Opt for Benzoyl (Bz) when maximizing α/β stereoselectivity during the initial glycosylation is paramount, or when orthogonal deprotection strategies are required (e.g., selectively removing highly labile groups while leaving the robust benzoates intact)[3]. However, be prepared to accommodate significantly longer deprotection times and potential solubility challenges.

References

• Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates | The Journal of Organic Chemistry - ACS Publications.[Link]

• Deprotection-Induced Micellization of Glycopolymers: Control of Kinetics and Morphologies | Macromolecules - ACS Publications.[Link]

• Assembly of Divalent Ligands and Their Effect on Divalent Binding to Pseudomonas aeruginosa Lectin LecA | PMC - NIH.[Link]

• Green Chemistry - RSC Publishing | Royal Society of Chemistry.[Link]

Sources

• 1. Assembly of Divalent Ligands and Their Effect on Divalent Binding to Pseudomonas aeruginosa Lectin LecA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside

This document provides essential procedural guidance for the safe handling and disposal of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside. As a trusted partner in your research, we are committed to providing information that ensures the safety of laboratory personnel and the protection of our environment. The following protocols are synthesized from established best practices for hazardous waste management and an analysis of the compound's chemical structure.

Preamble: A Note on Hazard Assessment

Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash .[1][4] Adherence to your institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.[1][5][6]

Core Principles of Safe Disposal

The safe disposal of this compound is governed by three core principles:

• Hazard Identification : The presence of the propargyl group necessitates classifying this compound as a flammable and potentially toxic organic waste.

• Containment and Segregation : Waste must be isolated from incompatible materials and stored in appropriate, clearly labeled containers to prevent accidental reactions or release.[1][7]

• Regulatory Compliance : All disposal activities must align with local, state, and federal hazardous waste regulations.[3][8]

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the following PPE is worn:

• Eye Protection : Safety glasses with side shields or chemical splash goggles.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile). Dispose of contaminated gloves as solid chemical waste.[9]

• Body Protection : A standard laboratory coat. Ensure it is kept clean and laundered by individuals aware of the potential hazards.[6]

Step-by-Step Disposal Protocol for Waste Streams

This protocol outlines the procedure for managing waste from the point of generation to its final collection.

Step 1: Waste Identification and Segregation

Immediately classify any material containing Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside as hazardous waste. This includes:

• Unused or expired solid compound.

• Solutions containing the compound.

• Contaminated labware (e.g., pipette tips, weighing boats, gloves).[1][5]

Keep this waste stream separate from non-hazardous waste, aqueous waste, and other incompatible chemical waste streams.[1]

Step 2: Containerization

• Liquid Waste : Collect in a dedicated, leak-proof container made of compatible material such as glass or high-density polyethylene.[1][8]

• Solid Waste : Collect in a designated, sealed bag or container clearly marked for solid chemical waste.[5]

• Container Integrity : Ensure all containers have a secure, tight-fitting lid and are in good condition. Containers must be kept closed at all times except when actively adding waste.[1][8]

Step 3: Labeling

As soon as the first drop of waste is added, the container must be labeled.[1] Use the hazardous waste tag provided by your institution's EHS department. The label must include:

• The words "HAZARDOUS WASTE" .[7][8]

• The full chemical name: "Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside".

• An accurate estimation of the percentage or concentration of each component in the container.[8]

• The date accumulation started.

Step 4: Accumulation and Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[1]

• The SAA must be under the control of laboratory personnel.

• Use secondary containment for all liquid waste containers to prevent spills.[1]

• Store waste away from heat, open flames, and other ignition sources.[7]

Step 5: Arranging for Final Disposal

Once the waste container is full or has reached the institutional time limit for accumulation, schedule a pickup through your EHS department or a licensed hazardous waste contractor.[1][8] Follow your institution's specific procedures for requesting waste removal.

Management of Contaminated Materials & "Empty" Containers

• Disposable Labware : Items such as gloves, pipette tips, and contaminated paper towels must be collected as solid hazardous waste.[5]

• "Empty" Containers : The original product container is not truly empty and may retain hazardous residue. The first rinse of the container with a suitable solvent must be collected and disposed of as liquid hazardous waste.[7] For highly toxic materials, the first three rinses must be collected.[7] After thorough rinsing, the container can be managed according to institutional policy, which may still require disposal as hazardous waste.[4]

Emergency Procedures for Spills

In the event of a spill, prioritize safety and follow these steps:

• Alert Personnel : Immediately alert others in the area.

• Eliminate Ignition Sources : Turn off all nearby flames, hot plates, and spark-producing equipment.[2][3]

• Contain the Spill : Use a spill kit with a non-combustible absorbent material like sand, earth, or activated charcoal adsorbent to contain the spill.[2][6]

• Collect Absorbed Material : Using non-sparking tools, carefully scoop the absorbed material into a sealable container for disposal as hazardous waste.[2][3]

• Decontaminate the Area : Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials for disposal as chemical waste.[5]

• Report the Spill : Report the incident to your laboratory supervisor and EHS department.

Data Summary Table

Parameter	Information	Source(s)
Chemical Name	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside	N/A
CAS Number	943859-73-2	[10][11]
Molecular Formula	C₁₇H₂₂O₁₀	[10]
Key Hazards	Flammable, Toxic . Based on the propargyl functional group.	[1][2][3]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.	[12]
Required PPE	Safety goggles, chemical-resistant gloves, lab coat.	[9][13]
Waste Classification	Hazardous Chemical Waste (Flammable, Toxic Organic).	[1][3][6]
Disposal Method	Collection by licensed hazardous waste contractor for incineration.	[1]
RCRA Code	Not specifically listed; however, Propargyl Alcohol is P102 .	[2]

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of waste containing the specified compound.

References

• Proper Disposal of Propargyl-PEG12-OH: A Guide for Labor
• Proper Disposal of Propargyl-PEG1-NHS Ester: A Step-by-Step Guide. Benchchem.
• PROPARGYL ALCOHOL. CAMEO Chemicals - NOAA.
• SAFETY DATA SHEET - 2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyl bromide. Fisher Scientific.
• Propargyl alcohol - SAFETY D
• Safety Data Sheet - o-Nitrophenyl β-D-galactopyranoside. Edvotek.com.
• Propargyl alcohol Safety D
• AACT Disposal Quick Reference Guide.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Guidelines: Handling and Disposal of Chemicals. Purdue University.
• Propargyl acetate SAFETY D
• How to Store and Dispose of Extremely Hazardous Chemical Waste. UC San Diego.
• Hazardous Waste Disposal Guide. Dartmouth College.
• Propargyl 2,3,4,6-tetra-O-acetyl-α-D-galactopyranoside, Min. 98%. Synthose.
• Propargyl Alcohol Hazard Summary. New Jersey Department of Health.
• Safety Data Sheet - o-Nitrophenyl β-D-Galactopyranoside. Cayman Chemical.
• Propargyl 2,3,4,6-tetra-O-acetyl-a-D-galactopyranoside. BLDpharm.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PROPARGYL ALCOHOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. fishersci.com [fishersci.com]
• 4. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nj.gov [nj.gov]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. edvotek.com [edvotek.com]
• 10. synthose.com [synthose.com]
• 11. 943859-73-2|Propargyl 2,3,4,6-tetra-O-acetyl-a-D-galactopyranoside|BLD Pharm [bldpharm.com]
• 12. fishersci.com [fishersci.com]
• 13. multichemindia.com [multichemindia.com]

Personal protective equipment for handling Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside

As a Senior Application Scientist, I have designed this comprehensive guide to provide drug development professionals and synthetic chemists with the critical safety, logistical, and operational frameworks required to handle Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside .

Beyond basic material safety, this guide delivers field-proven methodologies for integrating this alkyne-functionalized carbohydrate into bioorthogonal workflows, specifically the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). By understanding the causality behind each safety and operational choice, your laboratory can ensure high-fidelity synthesis while maintaining rigorous safety standards.

Part 1: Chemical Profile & Quantitative Data

Before initiating any operational workflow, it is essential to understand the physical and chemical parameters of the reagent. The peracetylated nature of this compound makes it highly soluble in organic solvents, which dictates both our reaction conditions and our choice of Personal Protective Equipment (PPE).

Parameter	Specification
Chemical Name	Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside
CAS Number	211688-84-5 [3]
Molecular Formula	C₁₇H₂₂O₁₀
Molecular Weight	386.35 g/mol
Appearance	White to off-white crystalline solid
Storage Conditions	0 to 8 °C (Desiccated, away from light)
Solubility Profile	Dichloromethane (DCM), DMF, DMSO, Ethyl Acetate, Methanol

Part 2: Hazard Mitigation & PPE Causality

While this compound is not classified as a severe hazard under standard GHS criteria, its handling requires strict adherence to OSHA PPE standards [1] due to the organic solvents required for its solubilization and the transition metals used in downstream click chemistry.

• Eye Protection: ANSI Z87.1 compliant chemical safety goggles.

  • Causality: When transferring the solid powder, micro-particulates can cause mechanical eye irritation. More importantly, when dissolved in highly permeating solvents like DMF or DMSO, splash hazards present a severe risk of rapidly transporting the compound across the corneal membrane.

• Hand Protection: Minimum 0.11 mm Nitrile gloves for handling the dry solid.

  • Causality: Nitrile provides an excellent barrier against the dry carbohydrate. However, if solubilizing in Dichloromethane (DCM) , operators must switch to heavier Butyl rubber or Silver Shield gloves. DCM permeates standard nitrile in under 3 minutes, carrying the dissolved compound directly into the skin.

• Body Protection: Flame-retardant (e.g., Nomex) or 100% cotton lab coat.

  • Causality: Synthetic blends can melt upon contact with aggressive solvents or localized flash fires during solvent evaporation. Cotton provides a breathable, static-dissipative barrier.

• Respiratory Protection: N95 or P100 particulate respirator (if handled outside a certified fume hood).

  • Causality: Weighing fine crystalline powders can aerosolize particulates. Inhalation can lead to respiratory tract irritation. All solvent-based operations must be confined to a chemical fume hood.

Part 3: Operational Workflow & Methodologies

The primary utility of Propargyl peracetyl-β-D-galactopyranoside is its role as a "click" building block. The following protocol outlines a self-validating system for CuAAC conjugation followed by Zemplén deacetylation to yield the biologically active free sugar.

Phase 1: CuAAC "Click" Conjugation [2]

This step covalently links the galactose moiety to your target azide.

• Preparation: In a clean, dry reaction vial, dissolve 1.0 equivalent of the azide-functionalized target and 1.2 equivalents of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside in a 1:1 mixture of tert-butanol and water (or DMF/H₂O if the target is highly hydrophobic).

• Catalyst Assembly: Add 10 mol% of a stabilizing ligand (e.g., THPTA) followed by 5 mol% of CuSO₄·5H₂O.

  • Causality: The ligand encapsulates the Cu(I) species, preventing its disproportionation and protecting biological targets from reactive oxygen species (ROS) generated by free copper.

• Reduction: Add 20 mol% of freshly prepared Sodium Ascorbate solution.

  • Causality: Ascorbate acts as a mild reducing agent, reducing the inactive Cu(II) to the catalytically active Cu(I) species in situ, driving the cycloaddition forward.

• Validation Checkpoint: Stir at room temperature for 2–4 hours. Do not proceed until LC-MS or TLC confirms the complete consumption of the azide starting material and the appearance of the triazole-linked glycoconjugate mass. This self-validation prevents the waste of downstream deprotection reagents on a failed click reaction.

• Workup: Extract the peracetylated glycoconjugate using Ethyl Acetate. Wash the organic layer with brine and a metal-chelating wash (like EDTA) to strip residual copper. Dry over Na₂SO₄ and concentrate.

Phase 2: Zemplén Deacetylation [4]

This step removes the acetyl protecting groups to restore the sugar's biological recognition capabilities.

• Solubilization: Dissolve the purified peracetylated glycoconjugate in anhydrous Methanol.

• Transesterification: Add a catalytic amount of Sodium Methoxide (NaOMe) in Methanol to adjust the pH to ~9.5.

  • Causality: Base-catalyzed transesterification gently cleaves the ester bonds without hydrolyzing the newly formed triazole linkage or the glycosidic bond.

• Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The non-polar peracetylated spot will disappear, replaced by a highly polar baseline spot (the free sugar).

• Neutralization: Add pre-washed Amberlite IR-120 (H⁺ form) acidic resin to the flask until the pH returns to 7.0.

  • Causality: Using a solid-supported acid allows for neutralization without introducing soluble salts, simplifying purification. Filter off the resin and lyophilize the filtrate to yield the pure β-galactoconjugate.

Part 4: Process Visualization

Workflow for CuAAC conjugation and deacetylation of Propargyl peracetyl-β-D-galactopyranoside.

Part 5: Logistical & Disposal Plans

Proper end-of-life management for the reagents and solvents used in this workflow is critical for regulatory compliance and environmental safety.

• Spill Response:

  • Solid Spills: Do not sweep dry, as this aerosolizes the compound. Lightly dampen the powder with water or cover with a damp paper towel before wiping it up. Place in a sealed solid-waste container.

  • Solvent Spills (DCM/DMF): Evacuate the immediate area if outside a fume hood. Absorb the liquid using an inert, non-combustible material (e.g., vermiculite or sand). Do not use combustible sawdust.

• Waste Segregation:

  • Aqueous Copper Waste: The aqueous layer from the CuAAC workup contains heavy metals. It must be segregated into a clearly labeled "Aqueous Heavy Metal Waste (Contains Cu)" container. Do not pour down the sink.

  • Halogenated Organics: If DCM was used for solubilization or extraction, all associated organic waste must go into a "Halogenated Organic Waste" carboy.

  • Non-Halogenated Organics: Methanol and Ethyl Acetate from the deacetylation and workup phases must be routed to "Non-Halogenated Organic Waste" for proper incineration.

References

• Occupational Safety and Health Administration (OSHA). 29 CFR 1910.132 - Personal Protective Equipment General Requirements. United States Department of Labor. Available at: [Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. Available at: [Link]

• ChemSrc. CAS 211688-84-5: Propargyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside. Available at: [Link]

• Zemplén, G. (1927). Über die Verseifung acetylierter Kohlenhydrate. Berichte der deutschen chemischen Gesellschaft, 60(1), 155-159. Available at: [Link]